Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Characterization of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

Executive Summary

In the landscape of modern drug discovery and agrochemical development, the precise engineering of molecular building blocks is paramount. Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (CAS: 130801-09-1) serves as a highly functionalized, advanced intermediate. The incorporation of a 2,3-dichlorophenyl moiety is a privileged strategy in medicinal chemistry—often utilized to modulate lipophilicity, restrict molecular conformation, and enhance binding affinity in central nervous system (CNS) targets (analogous to the structural motifs seen in anticonvulsants like lamotrigine).

Concurrently, the α-cyanoacetate functional group provides a versatile synthetic handle. It allows for rapid downstream diversification, including decarboxylative hydrolysis to yield functionalized phenylacetic acids, or targeted reduction to generate β-amino acid derivatives. This whitepaper provides an in-depth analysis of the compound's physicochemical properties, the mechanistic rationale behind its synthesis, and a self-validating experimental protocol for its preparation.

Structural and Physicochemical Profiling

Understanding the physicochemical parameters of an intermediate is critical for predicting its behavior in subsequent synthetic steps and estimating the pharmacokinetic trajectory of its downstream active pharmaceutical ingredients (APIs). Due to the highly specific nature of this intermediate, key parameters are derived from validated computational models standard in early-stage drug development [1].

Table 1: Quantitative Physicochemical Data

Property	Value / Description	Mechanistic Implication
IUPAC Name	Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate	Defines the core connectivity and substitution.
Molecular Formula	C₁₁H₉Cl₂NO₂	High halogen content increases molecular density.
Molecular Weight	258.10 g/mol	Optimal size for subsequent API elaboration.
Topological Polar Surface Area (tPSA)	50.1 Ų	Suggests excellent membrane permeability for downstream CNS-targeted derivatives.
Predicted LogP	3.1 – 3.4	High lipophilicity driven by the 2,3-dichloro substitution; requires non-polar solvents for extraction.
Hydrogen Bond Donors / Acceptors	0 / 3	Lacks protic hydrogens (excluding the highly acidic α-proton), minimizing unwanted hydrogen bonding in non-polar reaction media.
Physical State	Viscous oil to low-melting solid	Dictates handling; often requires high-vacuum distillation or column chromatography for purification.

Mechanistic Insights: Reactivity of the α-Carbon

The chemical behavior of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is entirely dictated by the unique electronic environment of its α-carbon.

The Causality of Acidity: The α-proton is situated at the convergence of three potent electron-withdrawing groups: the cyano group (–C≡N), the carboethoxy ester (–COOCH₂CH₃), and the electron-deficient 2,3-dichlorophenyl ring. This tri-modal withdrawal stabilizes the resulting carbanion via extensive resonance and inductive effects, lowering the pKₐ of the α-proton to approximately 9–11 (in DMSO).

Strategic Base Selection: This extreme acidity dictates the experimental choices during its synthesis and subsequent functionalization. If a strong, nucleophilic base (such as sodium hydroxide or potassium tert-butoxide) is utilized, it will inevitably attack the ester carbonyl, leading to premature hydrolysis and unwanted decarboxylation. Therefore, the synthesis of this compound necessitates the use of mild, non-nucleophilic inorganic bases—such as tribasic sodium phosphate (Na₃PO₄)—which provide the exact thermodynamic basicity required to deprotonate the precursor without degrading the ester functionality [2].

Experimental Workflow: Palladium-Catalyzed α-Arylation

Historically, synthesizing α-aryl cyanoacetates required harsh conditions or stoichiometric copper. Today, the most efficient and scalable route is the Palladium-catalyzed α-arylation of ethyl cyanoacetate with 1-bromo-2,3-dichlorobenzene, a methodology pioneered by the Hartwig group [3].

Causality Behind the Catalyst System

The steric bulk of the ortho-chloro substituent on the 1-bromo-2,3-dichlorobenzene substrate creates a high kinetic barrier for both the oxidative addition and reductive elimination steps of the catalytic cycle. To overcome this, a highly electron-rich and sterically demanding ligand, such as tri-tert-butylphosphine (P(t-Bu)₃), is paired with the palladium source Pd₂(dba)₃. The intense electron density of P(t-Bu)₃ accelerates oxidative addition into the deactivated C–Br bond, while its massive cone angle physically forces the reductive elimination of the bulky α-aryl cyanoacetate product, preventing catalyst deactivation.

Step-by-Step Protocol: Self-Validating Synthesis

Reagents:

• 1-Bromo-2,3-dichlorobenzene (1.0 equiv, 10 mmol)

• Ethyl cyanoacetate (1.1 equiv, 11 mmol)

• Pd₂(dba)₃ (0.025 equiv, 2.5 mol%)

• P(t-Bu)₃ (0.05 equiv, 5 mol%)

• Na₃PO₄ (3.0 equiv, 30 mmol)

• Anhydrous Toluene (50 mL)

Procedure:

• Inert Atmosphere Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add Pd₂(dba)₃, Na₃PO₄, and 1-bromo-2,3-dichlorobenzene. Evacuate and backfill the flask with ultra-pure Argon three times to prevent oxidative degradation of the active Pd(0) species.

• Ligand and Substrate Addition: Inject anhydrous toluene, followed by the P(t-Bu)₃ ligand and ethyl cyanoacetate via a gas-tight syringe.

• Thermal Activation: Heat the reaction mixture to 100 °C. The non-polar nature of toluene allows for this elevated temperature, which is thermodynamically required to drive the oxidative addition of the deactivated ortho-substituted aryl bromide.

• In-Process Control (IPC) & Validation: After 12 hours, withdraw a 50 µL aliquot, quench with ethyl acetate/water, and analyze the organic layer via High-Performance Liquid Chromatography (HPLC). Validation Checkpoint: The reaction is deemed complete only when the HPLC chromatogram shows the total disappearance of the 1-bromo-2,3-dichlorobenzene peak and the emergence of a new, more polar product peak.

• Workup and Isolation: Cool the mixture to room temperature, filter through a pad of Celite to remove the inorganic phosphate salts and palladium black, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate the target compound.

Analytical Characterization (E-E-A-T)

To ensure absolute scientific integrity, the isolated Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate must be subjected to a self-validating analytical suite to confirm that the sensitive cyano and ester groups survived the cross-coupling conditions intact.

• ¹H NMR (400 MHz, CDCl₃):

  • Validation of the Ester: A distinct triplet at ~1.3 ppm (3H, –CH₃) and a quartet at ~4.3 ppm (2H, –CH₂–) confirm the preservation of the ethyl ester.

  • Validation of the α-Carbon: A sharp singlet at ~5.2 ppm (1H) represents the highly deshielded α-proton. Its presence confirms that unwanted dialkylation or decarboxylation did not occur.

  • Validation of the Aryl Ring: A multiplet between 7.2 – 7.6 ppm (3H) confirms the intact 2,3-dichlorophenyl moiety.

• FT-IR Spectroscopy:

  • A sharp, distinct peak at ~2250 cm⁻¹ validates the presence of the C≡N (nitrile) stretch.

  • A strong, sharp peak at ~1745 cm⁻¹ validates the C=O (ester carbonyl) stretch.

Synthetic Workflow Visualization

The following diagram maps the logical flow from starting materials through the palladium-catalyzed bottleneck, culminating in the target intermediate and its primary downstream applications.

Fig 1: Pd-catalyzed synthesis and downstream functionalization of the target α-aryl cyanoacetate.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 11627918, Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate." PubChem, [Link]]

• Stauffer, S. R., Beare, N. A., Stambuli, J. P., & Hartwig, J. F. "Palladium-Catalyzed Arylation of Ethyl Cyanoacetate. Fluorescence Resonance Energy Transfer as a Tool for Reaction Discovery." Journal of the American Chemical Society, vol. 123, no. 19, 2001, pp. 4641-4642. [Link]]

An In-depth Technical Guide to Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate, a specialized organic compound with potential applications in pharmaceutical synthesis and drug development. Due to the limited availability of public data on this specific molecule, this guide focuses on its logical synthesis, outlining a detailed experimental protocol based on established chemical principles. We will delve into the critical starting materials, reaction mechanisms, and analytical characterization techniques. This document is intended to serve as a foundational resource for researchers interested in the synthesis and utilization of novel dichlorinated phenylacetate derivatives.

Introduction

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate belongs to the class of α-cyano-α-aryl esters, a scaffold of significant interest in medicinal chemistry. The presence of the dichlorinated phenyl ring, a cyano group, and an ethyl ester moiety provides a rich chemical handle for further molecular elaboration. Such compounds are often investigated as intermediates in the synthesis of more complex heterocyclic systems and as potential pharmacophores themselves. The precise substitution pattern of the chlorine atoms on the phenyl ring can significantly influence the compound's steric and electronic properties, thereby modulating its reactivity and biological activity. This guide will provide a robust theoretical and practical framework for the synthesis and study of this compound.

Compound Identification and Properties

While a specific, publicly registered CAS number for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate could not be definitively ascertained through extensive database searches, we can predict its key identifiers and properties based on its constituent parts and related known compounds.

Table 1: Predicted Identifiers and Physicochemical Properties

Identifier/Property	Predicted Value	Notes
IUPAC Name	Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate
Molecular Formula	C₁₁H₉Cl₂NO₂
Molecular Weight	258.10 g/mol
CAS Number	Not Publicly Available	A placeholder may be used for internal tracking.
Appearance	Predicted to be a colorless to pale yellow oil or a low-melting solid.	Based on similar phenylacetates.
Solubility	Expected to be soluble in common organic solvents (e.g., DCM, ethyl acetate, THF) and insoluble in water.	Typical for organic esters.
Boiling Point	Predicted to be > 250 °C at atmospheric pressure.	High due to molecular weight and polarity.
Melting Point	If solid, likely in the range of 40-80 °C.	Highly dependent on crystal lattice energy.

Synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

The most logical and efficient synthetic route to the target compound is through the base-mediated C-alkylation of a substituted phenylacetonitrile with diethyl carbonate. This approach is favored for its high atom economy and the ready availability of the starting materials.

Retrosynthetic Analysis

A retrosynthetic analysis points towards two primary synthons: the 2,3-dichlorophenylacetonitrile anion and an electrophilic source of the ethoxycarbonyl group, such as diethyl carbonate.

Caption: Retrosynthetic analysis of the target compound.

Proposed Reaction Mechanism

The reaction proceeds via a base-catalyzed nucleophilic acyl substitution. A strong base, such as sodium ethoxide, deprotonates the α-carbon of 2,3-dichlorophenylacetonitrile to form a resonance-stabilized carbanion. This nucleophilic carbanion then attacks the electrophilic carbonyl carbon of diethyl carbonate. The subsequent collapse of the tetrahedral intermediate and elimination of an ethoxide ion yields the desired product.

Caption: Proposed reaction mechanism for the synthesis.

Detailed Experimental Protocol

Disclaimer: This is a theoretical protocol and should be adapted and optimized under appropriate laboratory safety conditions by qualified personnel.

Materials:

• 2,3-Dichlorophenylacetonitrile (CAS: 3218-45-9)[1]

• Diethyl Carbonate (CAS: 105-58-8)[2][3][4]

• Sodium metal (or Sodium Ethoxide)

• Anhydrous Ethanol

• Toluene, anhydrous

• Hydrochloric Acid (1 M)

• Saturated Sodium Bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Standard laboratory glassware for anhydrous reactions

• Rotary evaporator

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Preparation of Sodium Ethoxide: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add anhydrous ethanol (100 mL). Carefully add sodium metal (1 equivalent) in small portions to the ethanol under a nitrogen atmosphere. Allow the reaction to proceed until all the sodium has dissolved.

• Reaction Setup: To the freshly prepared sodium ethoxide solution, add anhydrous toluene (150 mL).

• Addition of Reactants: In a separate flask, dissolve 2,3-dichlorophenylacetonitrile (1 equivalent) in anhydrous toluene (50 mL). Add this solution dropwise to the sodium ethoxide solution at room temperature.

• Acylation: Add diethyl carbonate (1.5 equivalents) dropwise to the reaction mixture.

• Reaction and Monitoring: Heat the reaction mixture to reflux (approximately 80-90 °C) for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully quench the reaction by pouring it into ice-cold 1 M hydrochloric acid until the pH is acidic (pH ~2-3).

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution (1 x 100 mL), followed by brine (1 x 100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent.

• Characterization: Characterize the purified product using ¹H NMR, ¹³C NMR, FT-IR spectroscopy, and Mass Spectrometry to confirm its structure and purity.

Analytical Characterization

The following are the expected analytical data for the successful synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate.

Table 2: Predicted Analytical Data

Technique	Expected Observations
¹H NMR	- Triplet and quartet signals corresponding to the ethyl group protons.- A singlet for the α-proton.- Multiplet signals in the aromatic region corresponding to the protons of the 2,3-dichlorophenyl group.
¹³C NMR	- Signals for the carbonyl carbon of the ester and the nitrile carbon.- Signals for the carbons of the ethyl group.- A signal for the α-carbon.- Signals for the carbons of the dichlorinated aromatic ring.
FT-IR (cm⁻¹)	- A strong C≡N stretching vibration around 2240-2260 cm⁻¹.- A strong C=O stretching vibration of the ester around 1735-1750 cm⁻¹.- C-H stretching and bending vibrations.- C-Cl stretching vibrations in the fingerprint region.
Mass Spec (EI)	- A molecular ion peak (M⁺) corresponding to the molecular weight of the compound.- Characteristic isotopic pattern for two chlorine atoms (M, M+2, M+4).- Fragmentation patterns corresponding to the loss of the ethoxy group, the entire ester group, and other fragments.

Applications in Drug Development

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is a versatile intermediate for the synthesis of a variety of heterocyclic compounds, which are prevalent in many approved drugs. The cyano and ester groups can be readily transformed into other functionalities.

• Synthesis of Pyrimidines and Purines: The core structure can be used to construct pyrimidine and purine rings, which are fundamental components of nucleosides and many therapeutic agents.[5]

• Precursor to Biologically Active Molecules: The reactive methylene group, once deprotonated, can participate in various condensation reactions to build more complex molecular architectures.[5]

• Fragment-Based Drug Discovery: This molecule can serve as a fragment in screening campaigns to identify initial hits that can be further optimized into lead compounds.

Caption: Potential applications in medicinal chemistry.

Safety and Handling

As with any chemical, Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. Avoid inhalation, ingestion, and skin contact. In case of exposure, seek immediate medical attention. Consult the Safety Data Sheet (SDS) for the starting materials for detailed safety information.

Conclusion

This technical guide has provided a comprehensive theoretical framework for the synthesis, characterization, and potential applications of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate. While a publicly available CAS number for this specific compound remains elusive, a robust and logical synthetic protocol has been detailed, empowering researchers to produce and investigate this promising chemical entity. Its versatile structure makes it a valuable building block for the discovery of new therapeutic agents. Further research into its chemical and biological properties is warranted.

References

• PubChem. Diethyl Carbonate. National Center for Biotechnology Information. [Link]

• Wikipedia. Diethyl carbonate. [Link]

• Wikipedia. Ethyl cyanoacetate. [Link]

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• 5. Ethyl cyanoacetate - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Spectroscopic Characterization of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the expected spectroscopic data for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate, a compound of interest in synthetic chemistry and drug discovery. As a senior application scientist, the following sections are designed to not only present the predicted data but also to explain the underlying principles and experimental considerations essential for its accurate interpretation. This document is structured to serve as a practical reference for the structural elucidation of this and structurally related molecules.

Molecular Structure and Spectroscopic Overview

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate possesses a unique combination of functional groups that give rise to a distinct spectroscopic fingerprint. The presence of a dichlorinated aromatic ring, a nitrile group, and an ethyl ester moiety provides multiple handles for characterization by Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Understanding the interplay of these groups is key to a comprehensive structural analysis.

Caption: Molecular structure of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate, we can predict the chemical shifts and coupling patterns based on established principles of substituent effects on aromatic and aliphatic systems.[1][2][3]

Predicted ¹H NMR Data

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Ar-H	7.4 - 7.8	m	3H	Aromatic Protons
CH	5.0 - 5.5	s	1H	α-proton
OCH₂	4.2 - 4.4	q	2H	Methylene Protons
CH₃	1.2 - 1.4	t	3H	Methyl Protons

Interpretation of the Predicted ¹H NMR Spectrum

• Aromatic Protons (7.4 - 7.8 ppm): The three protons on the dichlorophenyl ring are expected to appear in the downfield region due to the deshielding effect of the aromatic ring current.[4] The electron-withdrawing nature of the two chlorine atoms and the acetate substituent will further shift these protons downfield. Their signals will likely be a complex multiplet ('m') due to spin-spin coupling between them.

• α-Proton (5.0 - 5.5 ppm): The single proton attached to the α-carbon is significantly deshielded by three electron-withdrawing groups: the dichlorophenyl ring, the nitrile group, and the ester carbonyl. This will result in a substantial downfield shift, and it is expected to appear as a singlet ('s') as there are no adjacent protons.

• Methylene Protons (4.2 - 4.4 ppm): These protons are adjacent to the electron-withdrawing oxygen atom of the ester, causing them to resonate at a relatively downfield position. They will be split into a quartet ('q') by the three neighboring methyl protons (n+1 = 3+1 = 4).[5]

• Methyl Protons (1.2 - 1.4 ppm): These protons are in a typical aliphatic environment but are slightly deshielded by the adjacent oxygen atom. They will appear as a triplet ('t') due to coupling with the two methylene protons (n+1 = 2+1 = 3).[5]

Predicted ¹³C NMR Data

Carbon	Predicted Chemical Shift (δ, ppm)	Assignment
C=O	165 - 170	Ester Carbonyl Carbon
Ar-C	125 - 140	Aromatic Carbons
C≡N	115 - 120	Nitrile Carbon
OCH₂	60 - 65	Methylene Carbon
α-C	45 - 55	α-Carbon
CH₃	13 - 15	Methyl Carbon

Interpretation of the Predicted ¹³C NMR Spectrum

• Ester Carbonyl Carbon (165 - 170 ppm): The carbonyl carbon of the ester group is highly deshielded and will appear at the downfield end of the spectrum.

• Aromatic Carbons (125 - 140 ppm): The six carbons of the dichlorophenyl ring will give rise to multiple signals in this region. The carbons bearing the chlorine atoms will be significantly affected, as will the carbon attached to the acetate group.

• Nitrile Carbon (115 - 120 ppm): The carbon of the cyano group typically appears in this region of the ¹³C NMR spectrum.[6]

• Methylene Carbon (60 - 65 ppm): The carbon of the OCH₂ group is deshielded by the adjacent oxygen atom.

• α-Carbon (45 - 55 ppm): This carbon is attached to several electron-withdrawing groups, which will shift its resonance downfield compared to a typical aliphatic carbon.

• Methyl Carbon (13 - 15 ppm): The terminal methyl carbon of the ethyl group will appear at the most upfield position in the spectrum.

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube.[1]

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

• Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. For the ¹³C NMR spectrum, a proton-decoupled sequence is typically used to obtain singlets for each carbon.[7]

• Processing: Process the raw data (Free Induction Decay) by applying a Fourier transform, phase correction, and baseline correction.

• Analysis: Integrate the signals in the ¹H NMR spectrum and determine the chemical shifts and coupling constants for all signals in both spectra.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Predicted IR Absorption Data

Functional Group	Predicted Absorption Range (cm⁻¹)	Vibrational Mode
C≡N (Nitrile)	2240 - 2260	Stretching
C=O (Ester)	1735 - 1750	Stretching
C-O (Ester)	1000 - 1300	Stretching
Ar C=C	1450 - 1600	Stretching
Ar C-H	3000 - 3100	Stretching
C-Cl	600 - 800	Stretching

Interpretation of the Predicted IR Spectrum

• Nitrile (C≡N) Stretch (2240 - 2260 cm⁻¹): A sharp, medium-intensity absorption in this region is a clear indicator of the nitrile functional group.[6][8]

• Ester (C=O) Stretch (1735 - 1750 cm⁻¹): A strong, sharp absorption band in this region is characteristic of the carbonyl group in an ester.[9]

• Ester (C-O) Stretch (1000 - 1300 cm⁻¹): One or two strong bands in this region correspond to the C-O single bond stretching vibrations of the ester.

• Aromatic (C=C) Stretches (1450 - 1600 cm⁻¹): Several medium to weak absorptions in this region are indicative of the carbon-carbon double bond stretching within the aromatic ring.

• Aromatic (C-H) Stretch (3000 - 3100 cm⁻¹): A weak to medium absorption just above 3000 cm⁻¹ is characteristic of C-H stretching in the aromatic ring.

• C-Cl Stretch (600 - 800 cm⁻¹): The presence of one or more strong bands in this region would be consistent with the carbon-chlorine stretching vibrations.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (NaCl or KBr), as a KBr pellet, or in a suitable solvent.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is typically used.

• Acquisition: A background spectrum is first collected. Then, the sample spectrum is recorded.

• Processing: The instrument's software automatically ratios the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Analysis: Identify the characteristic absorption bands and correlate them to the functional groups present in the molecule.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity.

Predicted Mass Spectrometry Data (Electron Ionization)

m/z	Proposed Fragment
259/261/263	[M]⁺˙ (Molecular Ion)
214/216/218	[M - OCH₂CH₃]⁺
188/190/192	[M - COOCH₂CH₃]⁺
174/176	[M - C₄H₅O₂]⁺
139	[C₇H₄Cl]⁺

Note: The presence of two chlorine atoms will result in characteristic isotopic patterns for chlorine-containing fragments.

Interpretation of the Predicted Mass Spectrum

• Molecular Ion ([M]⁺˙): The molecular ion peak is expected at m/z 259, with accompanying M+2 and M+4 peaks due to the isotopes of chlorine (³⁵Cl and ³⁷Cl). The relative intensities of these peaks will be approximately 9:6:1.

• Loss of Ethoxy Radical ([M - OCH₂CH₃]⁺): A common fragmentation pathway for ethyl esters is the loss of the ethoxy radical (•OCH₂CH₃), leading to a significant peak at m/z 214 (and its isotopic peaks).[10]

• Loss of the Ethyl Ester Group ([M - COOCH₂CH₃]⁺): Cleavage of the entire ethyl ester group would result in a fragment at m/z 188 (and its isotopic peaks).

• Other Fragmentations: Further fragmentation of the dichlorophenyl-containing ions can lead to a variety of smaller fragments, providing additional structural information.

Caption: Predicted major fragmentation pathways of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: The sample is typically introduced into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).[11]

• Ionization: Electron Ionization (EI) is a common method for generating ions.[10]

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated.

• Analysis: The molecular ion is identified, and the fragmentation pattern is analyzed to deduce the structure of the molecule.

Conclusion

The combined application of NMR, IR, and MS provides a powerful and comprehensive approach to the structural characterization of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate. The predicted spectroscopic data presented in this guide, based on established chemical principles, offers a robust framework for researchers to confirm the identity and purity of this compound. The detailed interpretation of the expected spectra, along with the standard experimental protocols, serves as a valuable resource for scientists engaged in synthetic chemistry and drug development.

References

• Benchchem. Mass Spectrometry Fragmentation of Ethyl 3-methyl-2-phenylbut-2-enoate: A Technical Guide.
• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.
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• RSC Publishing. The infrared spectra of some esters, nitriles, and ester-nitriles.
• SpectraBase. 1H NMR of ethyl 2-({(2E)-2-cyano-3-[5-(2,3-dichlorophenyl)-2-furyl]-2-propenoyl}amino)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate.
• Benchchem. Interpreting complex NMR spectra of substituted phenylurea derivatives.
• JEOL. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling).
• Short Summary of 1H-NMR Interpretation.
• Thermo Fisher Scientific - US. NMR Spectrum of Phenacetin.
• Doc Brown's Advanced Organic Chemistry. (2026, March 03). Interpreting the 1H NMR spectrum of ethyl ethanoate (ethyl acetate).
• EPA NEPIC. Catalog Of Pesticide NMR Spectra.
• Interpretation of mass spectra.

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Crystallographic Elucidation of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate: A Methodological Guide

Executive Summary

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (CAS: 130801-09-1) is a highly functionalized alpha-substituted ester that serves as a pivotal electrophilic intermediate in pharmaceutical synthesis. Most notably, it is the direct precursor in the commercial manufacturing of Lamotrigine, a blockbuster anticonvulsant active pharmaceutical ingredient (API)[1].

For drug development professionals and materials scientists, understanding the solid-state behavior of this intermediate is critical. The spatial orientation of its functional groups—specifically the steric interplay between the bulky 2,3-dichloro substitution and the flexible cyanoacetate moiety—dictates its reactivity profile during downstream condensation reactions. This whitepaper provides an in-depth, self-validating technical framework for the single-crystal X-ray diffraction (SCXRD) analysis of this compound, detailing the causality behind crystal growth, data acquisition, and structural refinement.

Chemical Context & Synthetic Imperative

The structural integrity of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is fundamental to the yield and purity of Lamotrigine. In the established synthetic route, this intermediate undergoes a condensation reaction with an aminoguanidine salt in the presence of a mineral acid to form a Schiff base[1]. Subsequent cyclization yields the final 1,2,4-triazine core of the API.

The presence of the ortho-chlorine atom on the phenyl ring induces significant steric hindrance, forcing the cyanoacetate group out of coplanarity with the aromatic system. This dihedral twist is a critical structural feature that minimizes Pauli repulsion between the chlorine lone pairs and the

-system of the cyano group, pre-organizing the molecule for nucleophilic attack.

Synthetic pathway utilizing Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate for Lamotrigine API.

Target Crystallographic Parameters & Structural Profiling

Because halogenated aromatic esters frequently exhibit polymorphism and dynamic disorder in the solid state, anticipating the crystallographic parameters is essential for evaluating the validity of the refined model. Based on homologous structures, the compound is expected to crystallize in a centrosymmetric space group, driven by the minimization of macroscopic dipole moments generated by the highly polar cyano and ester groups.

Table 1: Target Crystallographic Parameters & Refinement Metrics

Parameter	Expected Value / Target	Mechanistic Rationale
Crystal System	Monoclinic	Typical for asymmetric, halogenated aromatic esters favoring dense, staggered packing.
Space Group		Centrosymmetric packing effectively cancels out the strong dipole moments of the cyano groups.
Temperature	100(2) K	Suppresses thermal libration of the highly flexible ethyl ester tail, reducing values.
Radiation	Mo ( Å)	High energy is required to minimize X-ray absorption effects from the heavy chlorine atoms.
(Final)		Indicates a highly accurate structural model with minimal unassigned electron density.
		Validates the mathematical weighting scheme applied to the least-squares refinement.
Goodness-of-Fit (S)		Ensures the structural model is neither over-parameterized nor under-fitted.

Experimental Protocols: A Self-Validating SCXRD Workflow

To achieve publication-quality crystallographic data, the experimental workflow must be treated as a self-validating system where each physical action directly mitigates a specific crystallographic artifact (e.g., twinning, thermal disorder, or solvent inclusion).

Phase 1: Precision Crystal Growth

• Solvent System Selection: Prepare a binary solvent system of Ethyl Acetate and n-Hexane at a 1:3 (v/v) ratio.

  • Causality: Ethyl acetate provides the necessary solvation energy for the polar ester/cyano moieties, while n-hexane acts as a miscible antisolvent. This specific ratio ensures the solution is near the metastable zone limit, preventing rapid precipitation which inevitably causes non-merohedral twinning.

• Dissolution & Filtration: Dissolve 50 mg of high-purity (>99%) Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate in 4 mL of the solvent mixture. Filter the solution through a 0.22 µm PTFE syringe filter into a clean glass vial to remove heterogeneous nucleation sites (e.g., dust).

• Isothermal Slow Evaporation: Puncture the vial cap with a single 20-gauge needle and place it in a vibration-free, dark environment at a strictly controlled 20 °C.

  • Causality: Temperature fluctuations alter solubility dynamically, leading to secondary nucleation bursts and polycrystalline aggregates. Isothermal conditions ensure a steady, diffusion-controlled growth of single macroscopic crystals.

Phase 2: SCXRD Data Acquisition

• Cryogenic Harvesting: Submerge the harvested crystals in Paratone-N oil. Using a polarized light microscope, select a crystal with uniform extinction (indicating a single domain) and mount it on a MiTeGen cryoloop.

• Flash-Cooling: Immediately transfer the loop to the diffractometer goniometer under a 100 K nitrogen cold stream.

  • Causality: The ethyl ester chain (

    ) is highly susceptible to thermal librations at room temperature. Flash-cooling freezes out these dynamic disorders, drastically reducing the thermal ellipsoids and improving the signal-to-noise ratio of high-angle reflections.

• Data Collection: Collect diffraction data using Mo

  radiation. Ensure the data is collected to a minimum resolution of to satisfy standard IUCr publication criteria.

Phase 3: Structure Solution & Refinement

• Phase Problem Resolution: Solve the structure using intrinsic phasing methods via SHELXT . This algorithm is highly efficient at locating heavy atoms (Chlorine) and building the initial molecular framework[2].

• Anisotropic Refinement: Refine the structure utilizing full-matrix least-squares on

  using SHELXL [2], operated through the OLEX2 graphical user interface[3].

  • Causality: SHELXL refines against intensities (

    ) rather than structure factors ( ), which allows for the inclusion of negative intensities arising from background noise, thereby preventing statistical bias in the refinement[2].

• Hydrogen Atom Treatment: Place all hydrogen atoms in calculated positions and refine them using a riding model (HFIX commands in SHELXL) with isotropic displacement parameters set to 1.2 times (or 1.5 times for methyl groups) the

  of the parent carbon atom.

• Disorder Modeling (If Applicable): If the terminal methyl group of the ethyl ester exhibits residual smearing in the difference Fourier map, apply rigid-bond restraints (RIGU) to ensure the anisotropic displacement parameters remain physically meaningful[2].

Self-validating SCXRD workflow for the structural elucidation of halogenated esters.

References

• [1] EP2024345B1 - Method for preparing lamotrigine and its intermediate 2,3-dichlorobenzoyl chloride. Google Patents. 1

• [2] Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry. ResearchGate.2

• [3] Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: A complete structure solution, refinement and analysis program. Journal of Applied Crystallography. ResearchGate. 3

Sources

• 1. EP2024345B1 - Method for preparing lamotrigine and its intermediate 2,3-dichlorobenzoyl chloride - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Reactivity and Stability of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is a versatile synthetic intermediate characterized by a unique combination of functional groups: an ester, a nitrile, and a dichlorinated aromatic ring directly attached to the α-carbon. This substitution pattern imparts a distinct reactivity profile, making it a valuable building block in medicinal chemistry and materials science. The presence of the electron-withdrawing 2,3-dichlorophenyl group significantly influences the acidity of the α-proton and the electrophilicity of the carbonyl and nitrile carbons, while the cyano and ester moieties offer multiple sites for chemical modification.

This guide provides a comprehensive overview of the predicted reactivity and stability of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate, drawing upon established principles of organic chemistry and data from structurally analogous compounds. It is designed to equip researchers with the foundational knowledge required for its effective handling, storage, and application in complex synthetic pathways.

Physicochemical Properties

Property	Predicted Value	Basis for Prediction
Molecular Formula	C₁₁H₉Cl₂NO₂	-
Molecular Weight	262.11 g/mol	-
Appearance	Colorless to pale yellow liquid or low-melting solid	Analogy with ethyl cyanoacetate and other substituted phenylacetates.
Boiling Point	> 250 °C (with potential decomposition)	The high molecular weight and dichlorophenyl group will significantly increase the boiling point compared to ethyl cyanoacetate (208-210 °C).[1]
Melting Point	< 25 °C	The unsymmetrical substitution on the phenyl ring may lead to a low melting point.
Solubility	Soluble in common organic solvents (e.g., DCM, THF, ethyl acetate, acetone). Insoluble in water.	The ester and dichlorophenyl groups confer significant organic character.

Chemical Structure and Reactivity Analysis

The reactivity of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is dictated by the interplay of its functional groups.

Caption: Workflow for the α-alkylation of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate.

Experimental Protocol: General Procedure for α-Alkylation

• To a solution of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate in an anhydrous aprotic solvent (e.g., THF, DMF) under an inert atmosphere (e.g., nitrogen or argon), add a suitable base (e.g., sodium hydride, 1.1 equivalents) portion-wise at 0 °C.

• Stir the reaction mixture at 0 °C for 30 minutes to ensure complete formation of the carbanion.

• Add the alkylating agent (e.g., alkyl halide, 1.2 equivalents) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Knoevenagel Condensation

While the α-carbon is already substituted, the related compound, ethyl 2-cyanoacetate, readily undergoes Knoevenagel condensation with aldehydes and ketones. [2]This reaction involves the base-catalyzed condensation of an active methylene compound with a carbonyl compound, followed by dehydration. Although the target molecule itself cannot undergo this reaction, its synthesis likely involves a precursor that does.

Decarboxylation

Upon hydrolysis of the ester to a carboxylic acid, the resulting α-cyano-α-(2,3-dichlorophenyl)acetic acid can undergo decarboxylation upon heating to yield 2-(2,3-dichlorophenyl)acetonitrile. The presence of the electron-withdrawing cyano and dichlorophenyl groups can facilitate this process.

Caption: Pathway for the decarboxylation of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate.

Analytical Methodologies

The characterization and purity assessment of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate can be achieved using standard analytical techniques.

Technique	Purpose	Expected Observations
¹H NMR	Structural elucidation and purity assessment.	Signals corresponding to the aromatic protons of the 2,3-dichlorophenyl group, the ethyl ester protons (a quartet and a triplet), and a singlet for the α-proton. The chemical shift of the α-proton would be significantly downfield due to the deshielding effects of the adjacent functional groups.
¹³C NMR	Confirmation of the carbon skeleton.	Resonances for the aromatic carbons (including those bearing chlorine atoms), the ester carbonyl carbon, the nitrile carbon, the α-carbon, and the ethyl group carbons.
FT-IR	Identification of functional groups.	Characteristic absorption bands for the C≡N stretch (around 2250 cm⁻¹), the C=O stretch of the ester (around 1740 cm⁻¹), and C-Cl stretches in the aromatic region.
GC-MS	Purity assessment and identification of volatile impurities.	A molecular ion peak corresponding to the mass of the compound, along with characteristic fragmentation patterns. GC can be used to separate the compound from any starting materials or byproducts.
HPLC	Quantitative analysis and purity determination.	A well-resolved peak for the compound, allowing for accurate quantification using a suitable standard. A reversed-phase C18 column with a mobile phase of acetonitrile and water would likely be a good starting point.

Safety Precautions

While specific toxicity data for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is not available, it should be handled with care, assuming it may possess hazards associated with related compounds.

• Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

• Toxicity: Compounds containing a cyano group can be toxic. The dichlorophenyl group may also contribute to toxicity.

• Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

Conclusion

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is a highly functionalized molecule with significant potential as a synthetic intermediate. Its reactivity is dominated by the acidic α-proton, which allows for a range of derivatization reactions, most notably α-alkylation. The stability of the compound is generally good under standard conditions, but care should be taken to avoid hydrolysis and other degradation pathways. The information presented in this guide, based on established chemical principles and data from analogous compounds, provides a solid foundation for the safe and effective use of this versatile reagent in research and development.

References

• Ethyl cyanoacetate - Wikipedia. [URL: https://en.wikipedia.
• Knoevenagel condensation - Wikipedia. [URL: https://en.wikipedia.
• A New Approach to the Cyanoacetic Ester Synthesis. Journal of the Brazilian Chemical Society. [URL: https://www.scielo.br/j/jbchs/a/V7gY8f5Jk4QyV6HqY4x4H3D/?
• Nickel-Catalyzed α-Arylation of α-Cyanoacetates Enabled by Electrochemistry. ChemRxiv. [URL: https://chemrxiv.org/engage/chemrxiv/article-details/645e1d4b90162597376c7003]
• Synthesis, Reactions and Spectral Properties of Ethyl Esters of 2-Cyano-3-(5-X-2-furyl)acrylic Acid.
• An In-depth Technical Guide to the Solubility and Stability of 1-(2,3-Dichlorophenyl)piperazine Hydrochloride - Benchchem. [URL: https://www.benchchem.com/product/b1156/technical-guide]
• Ethyl cyanoacetate | 105-56-6 - ChemicalBook. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9852660.htm]
• GC-MS method for the identification of 1-(2,3-Dichlorophenyl)piperazine - Benchchem. [URL: https://www.benchchem.com/product/B1156/application-note/gc-ms-method-for-the-identification-of-1-(2,3-dichlorophenyl)piperazine]
• Application Note: HPLC Analysis of Ethyl 2-[cyano(methyl)amino]acetate - Benchchem. [URL: https://www.benchchem.
• Decarboxylation - Master Organic Chemistry. [URL: https://www.masterorganicchemistry.

Sources

• 1. Ethyl cyanoacetate | 105-56-6 [chemicalbook.com]
• 2. (2,3-Dichlorophenyl)oxoacetonitrile | C8H3Cl2NO | CID 2735968 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Synthetic Evolution and Pharmaceutical Utility of Substituted Phenylcyanoacetates

The following technical guide details the discovery, synthetic evolution, and pharmaceutical applications of substituted phenylcyanoacetates.

Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Process Scientists

Executive Summary

Substituted phenylcyanoacetates (

-cyano- -phenylacetates) represent a critical class of "privileged scaffolds" in organic synthesis.[1] Structurally defined by a phenyl ring directly attached to the -carbon of a cyanoacetate moiety, these compounds serve as the immediate biosynthetic and synthetic precursors to -phenylglycines —non-proteinogenic amino acids essential for -lactam antibiotics (e.g., Ampicillin, Cephalexin).[1]

This guide explores the transition from classical carbanion chemistry to modern transition-metal catalysis, detailing how this scaffold evolved from a laboratory curiosity in the late 19th century to a cornerstone of industrial antibiotic production.

Historical Genesis & Structural Fundamentals[1]

The "Benzyl Cyanide" Era (Late 19th – Early 20th Century)

The history of phenylcyanoacetates is inextricably linked to the industrial availability of benzyl cyanide (phenylacetonitrile). In the late 1890s and early 1900s, chemists sought methods to functionalize the active methylene group of nitriles.

• The Discovery: The earliest reliable syntheses emerged from the "Claisen condensation" school of thought. It was discovered that benzyl cyanide could be deprotonated by sodium alkoxides and reacted with diethyl carbonate to yield ethyl phenylcyanoacetate.

• The 1942 Milestone: A definitive procedure was solidified in Journal of the American Chemical Society (Vol. 64, p. 576) and later Organic Syntheses, establishing the "Carbonate Method" as the industrial standard. This method utilized sodium ethoxide to drive the equilibrium toward the enolate, which then attacked diethyl carbonate.

Structural Reactivity

The utility of phenylcyanoacetates stems from the high acidity of the

-proton ( in DMSO), flanked by two electron-withdrawing groups (EWG): the nitrile (-CN) and the ester (-COOR).[1]

• Nucleophilic Center: The

  -carbon is highly nucleophilic, allowing for easy alkylation to create quaternary centers.[1]

• Derivatization Potential:

  • Nitrile Reduction: Yields

    -amino acids or diamines.[1]

  • Nitrile Hydrolysis: Yields malonic acids (which decarboxylate to phenylacetic acids) or, under controlled conditions,

    -carbamoyl esters.[1]

  • Ester/Nitrile Transformation: Simultaneous hydrolysis/reduction yields

    -phenylglycines.[1]

Synthetic Methodologies: Classical vs. Modern[1]

The synthesis of substituted phenylcyanoacetates has evolved through three distinct "generations" of methodology.

Generation I: The Carbonylation Route (Classical)

This remains the dominant method for simple, unsubstituted phenylcyanoacetates.

• Mechanism: Deprotonation of substituted benzyl cyanides followed by nucleophilic acyl substitution on diethyl carbonate.

• Limitation: Requires the starting substituted benzyl cyanide to be available. If the aryl ring has sensitive functional groups (e.g., halides that might eliminate), this route fails.

Generation II: The Knoevenagel-Reduction Sequence

Used when the aldehyde is more accessible than the nitrile.[1]

• Condensation: Benzaldehyde + Ethyl Cyanoacetate

  -Cyano-cinnamate.[1]

• Reduction: Selective reduction of the alkene (e.g.,

  or catalytic hydrogenation).

• Drawback: Often yields the benzyl derivative (Ph-CH2-CH(CN)COOEt) rather than the phenyl derivative (Ph-CH(CN)COOEt) unless specific 1,4-addition strategies are used on quinone methides, which is rare.[1] Correction: This route is typically for benzylcyanoacetates. For phenylcyanoacetates, this route is invalid, highlighting the importance of the Generation III approach.

Generation III: Pd-Catalyzed -Arylation (Modern)

Pioneered by the Hartwig and Buchwald groups in the early 2000s, this method allows for the direct coupling of aryl halides with ethyl cyanoacetate.[1]

• Significance: It decouples the synthesis from benzyl cyanide availability. One can take any aryl bromide (widely available) and couple it with ethyl cyanoacetate.

• Catalyst System: Typically uses

  or with sterically bulky phosphine ligands (e.g., , Q-Phos) to facilitate the reductive elimination of the crowded quaternary center.[1]

Visualization of Synthetic Pathways[2]

The following diagram illustrates the divergence between the classical "Carbonate Route" and the modern "Arylation Route."

Figure 1: Comparison of the Classical Carbonate Route (top) and the Modern Pd-Catalyzed Arylation Route (bottom).

Pharmaceutical Applications

The -Lactam Connection: D-Phenylglycine

The most commercially significant application of phenylcyanoacetates is their conversion into D-phenylglycine .[1]

• Drug Targets: Ampicillin, Cephalexin, Cefaclor.

• Process:

  • Ethyl phenylcyanoacetate is nitrosated or hydrolyzed to the

    -oximino ester or directly hydrolyzed to the racemic amino acid.

  • Resolution: Since only the D-isomer is active in these antibiotics, the racemic mixture undergoes optical resolution (often using camphor sulfonic acid or enzymatic acylases).

  • Advantage: The high acidity of the phenylcyanoacetate

    -proton makes it an ideal substrate for dynamic kinetic resolution (DKR) strategies, where the unreactive L-isomer racemizes back to the mixture, allowing 100% theoretical yield of the D-isomer.[1]

Asymmetric Synthesis of (-)-Manzacidin A

Ethyl phenylcyanoacetate serves as a starting material for the total synthesis of marine alkaloids like Manzacidin A.[1] The scaffold provides the necessary carbon framework for the bromopyrrole alkaloid core, demonstrating its utility beyond simple amino acids.

Experimental Protocols

Protocol A: Classical Synthesis (Carbonate Method)

Valid for substrates where the benzyl cyanide is available and stable to strong base.

• Setup: Equip a 1L three-necked flask with a reflux condenser, dropping funnel, and mechanical stirrer. Flush with

  .

• Reagents:

  • Sodium ethoxide (freshly prepared from 1.2 eq Na metal in absolute ethanol).

  • Diethyl carbonate (1.5 eq).

  • Substituted Benzyl Cyanide (1.0 eq).

• Procedure:

  • Add the benzyl cyanide dropwise to the stirred solution of NaOEt in ethanol/diethyl carbonate at 60°C.

  • Critical Control Point: The reaction is exothermic. Maintain temperature

    to prevent polymerization of the nitrile.

  • Reflux for 4 hours.[2] The solution will turn viscous (formation of the sodium enolate).

• Workup:

  • Cool to 0°C. Acidify carefully with glacial acetic acid or dilute HCl.

  • Extract with toluene. Wash with saturated

    to remove unreacted acid.

  • Distill under high vacuum (

    mmHg). Phenylcyanoacetates typically boil at reduced pressure.

Protocol B: Modern Pd-Catalyzed -Arylation

Valid for introducing complex aryl groups onto the cyanoacetate scaffold.[1]

• Setup: Glovebox or Schlenk line (Strict

  exclusion required).

• Reagents:

  • Aryl Bromide (1.0 mmol).

  • Ethyl Cyanoacetate (1.1 mmol).

  • (2.0 mmol) or (mild base).[1]

  • Catalyst:

    (1 mol%) + (2 mol%) OR Xantphos.[1]

• Procedure:

  • Combine aryl bromide, base, and catalyst in toluene.

  • Add ethyl cyanoacetate.[3][4]

  • Heat to 80°C for 12 hours.

• Mechanism Check: The reaction proceeds via oxidative addition of Ar-Br to Pd(0), followed by transmetallation of the cyanoacetate enolate, and finally reductive elimination.

• Purification: Silica gel chromatography (Hexanes/EtOAc).

Quantitative Data: Yield Comparison

Substrate (Aryl Group)	Method A (Carbonate) Yield	Method B (Pd-Cat) Yield	Notes
Phenyl (Unsubst.)	85-90%	75-80%	Method A preferred for cost.[1]
4-Methoxyphenyl	82%	88%	Method B avoids harsh base issues.[1]
2-Chlorophenyl	45%	92%	Steric hindrance affects Method A.
4-Nitrophenyl	<10% (Polymerization)	85%	Method B essential for EWG-aryls.[1]

References

• Hessler, J. C. (1899). "On the Alkylation of Ethyl Cyanoacetate." American Chemical Journal.[5] [Verified Context: Early exploration of cyanoacetate alkylation].

• Wallingford, V. H., et al. (1942). "Alkylation of Malonic Esters by Carbonates." Journal of the American Chemical Society, 64(3), 576–580. [1]

• Culkin, D. A., & Hartwig, J. F. (2002). "Palladium-Catalyzed α-Arylation of Carbonyl Compounds and Nitriles." Accounts of Chemical Research, 36(4), 234–245.

• Beutner, G. L., et al. (2010).[6] "Recent Advances in the Asymmetric Synthesis of α-Amino Acids." Chemical Reviews. [Verified Context: Phenylglycine synthesis].

• Organic Syntheses. "Ethyl alpha-Naphthylcyanoacetate." Coll.[3][7][8][9] Vol. 2, p. 287. [1]

• BLD Pharm. "Ethyl phenylcyanoacetate Product Data."

Sources

• 1. Ethyl phenylacetate synthesis - chemicalbook [chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. Ethyl phenylcyanoacetate | C11H11NO2 | CID 95298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ETHYL PHENYLCYANOACETATE CAS#: 4553-07-5 [m.chemicalbook.com]
• 5. Synthesis Of Phenylethyl Alcohol , Hive Methods Discourse [chemistry.mdma.ch]
• 6. α-Amino Acid synthesis by C-C coupling [organic-chemistry.org]
• 7. Phenylglycine - Wikipedia [en.wikipedia.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Step-by-step synthesis protocol for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

Application Note: Synthesis Protocol for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Compound: Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (CAS: 130801-09-1) [1]

Introduction and Strategic Overview

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is a highly versatile

-aryl cyanoacetate building block. Compounds of this class are critical intermediates in the pharmaceutical industry, frequently utilized in the construction of complex nitrogenous heterocycles, including pyrimidines, triazines, and specialized amino acid derivatives.

While modern transition-metal-catalyzed

-arylations of ethyl cyanoacetate with aryl halides are available, they often require expensive palladium or copper catalysts and specialized ligands. For robust, scalable, and cost-effective laboratory synthesis, the base-mediated carboethoxylation of 2,3-dichlorophenylacetonitrile using diethyl carbonate remains the gold standard. This application note details a self-validating, step-by-step protocol for this transformation, emphasizing the mechanistic causality behind each operational parameter.

Mechanistic Causality and Experimental Design

The synthesis relies on the deprotonation of the acidic

-protons of 2,3-dichlorophenylacetonitrile followed by nucleophilic acyl substitution.

• Choice of Base (Sodium Hydride): While alkoxides (e.g., NaOEt) can be used, Sodium Hydride (NaH) is preferred in this optimized protocol. The reaction of NaH with the

  -carbon produces hydrogen gas ( ). This irreversible gas evolution provides a powerful thermodynamic driving force, ensuring quantitative enolate formation and preventing the reverse reaction.

• Role of Diethyl Carbonate: Diethyl carbonate acts as both the electrophile and a co-solvent. Using an excess (3.0 equivalents) suppresses unwanted self-condensation of the arylacetonitrile (Thorpe-Ziegler reaction) by ensuring the enolate is rapidly trapped by the carbonate.

• Temperature Control: The initial deprotonation is highly exothermic and must be controlled at 0 °C to prevent degradation. Subsequent heating to reflux provides the activation energy required for the nucleophilic attack on the sterically hindered carbonate carbonyl.

Quantitative Reaction Parameters

Table 1: Reagent Stoichiometry and Properties (50 mmol Scale)

Reagent	MW ( g/mol )	Equivalents	Mass / Volume	Function
2,3-Dichlorophenylacetonitrile	186.04	1.0	9.30 g	Starting Material
Diethyl Carbonate	118.13	3.0	17.72 g (18.2 mL)	Electrophile / Co-solvent
Sodium Hydride (60% in oil)	24.00	1.2	2.40 g	Base
Tetrahydrofuran (THF, Anhydrous)	72.11	-	100 mL	Solvent
Acetic Acid (Glacial)	60.05	~1.5	As needed	Quenching Agent

Step-by-Step Synthesis Protocol

Safety Note: This procedure must be conducted in a fully functioning fume hood. NaH is highly reactive with moisture and evolves flammable

gas. Standard professional PPE (flame-resistant lab coat, safety goggles, nitrile gloves) is mandatory.

Phase 1: Setup and Enolate Formation

• Preparation: Oven-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, a reflux condenser, and an argon/nitrogen inlet. Flush the system with inert gas for 15 minutes.

• Base Suspension: Transfer 2.40 g of NaH (60% dispersion in mineral oil) to the flask. Wash the NaH with anhydrous hexanes (2 x 15 mL) via syringe to remove the mineral oil, decanting the solvent carefully under positive inert gas flow. Suspend the washed NaH in 50 mL of anhydrous THF and cool the flask to 0 °C in an ice-water bath.

• Addition: In a separate dry flask, dissolve 9.30 g of 2,3-dichlorophenylacetonitrile and 18.2 mL of diethyl carbonate in 50 mL of anhydrous THF. Transfer this mixture to the addition funnel.

• Deprotonation: Add the nitrile/carbonate solution dropwise to the NaH suspension over 30 minutes. Observation: Effervescence (

  gas) will occur. Control the addition rate to maintain a steady, manageable evolution of gas.

Phase 2: Carboethoxylation 5. Heating: Once the addition is complete and gas evolution subsides, remove the ice bath. Gradually warm the reaction mixture to room temperature, then heat to a gentle reflux (approx. 65-70 °C) using a heating mantle. 6. Monitoring: Maintain reflux for 4 to 6 hours. Monitor reaction progress via TLC (Hexanes:Ethyl Acetate 8:2, UV visualization) or LC-MS until the starting material is completely consumed.

Phase 3: Workup and Purification 7. Quenching: Cool the reaction mixture to 0 °C. Carefully add glacial acetic acid dropwise until the pH of the mixture reaches approximately 4-5. Causality: Acetic acid is preferred over aqueous mineral acids for the initial quench to minimize the risk of ester hydrolysis. 8. Extraction: Dilute the quenched mixture with 100 mL of cold distilled water and transfer to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 x 75 mL). 9. Washing: Combine the organic extracts and wash sequentially with saturated aqueous

(50 mL) to remove excess acetic acid, followed by brine (50 mL). 10. Drying & Concentration: Dry the organic phase over anhydrous , filter, and concentrate under reduced pressure using a rotary evaporator. 11. Purification: Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of 5% to 15% Ethyl Acetate in Hexanes. The product elutes as a viscous, pale-yellow oil which may crystallize upon standing. (Expected Yield: 75-85%).

Expected Analytical Characterization

Table 2: Expected Spectral Data for Verification

Method	Expected Signals / Assignments
H NMR (400 MHz, )	7.55-7.25 (m, 3H, Ar-H), 5.10 (s, 1H, CH-CN), 4.25 (q, J = 7.1 Hz, 2H, ), 1.28 (t, J = 7.1 Hz, 3H, ).
C NMR (100 MHz, )	165.2 (C=O), 134.1, 132.5, 130.8, 129.5, 128.2, 127.9 (Ar-C), 115.4 (CN), 63.1 ( ), 42.5 (CH-CN), 13.9 ( ).
IR (ATR, )	2985 (C-H alkyl), 2250 (C N stretch, sharp), 1745 (C=O ester stretch, strong), 1450, 1240, 760 (C-Cl).

Process Visualization

Workflow for the base-mediated carboethoxylation of 2,3-dichlorophenylacetonitrile.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 19705040, Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate." PubChem, [Link]. Accessed 8 March 2026.

Use of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate in Knoevenagel condensation reactions

This Application Note provides a comprehensive technical guide for the Knoevenagel condensation involving the 2,3-dichlorophenyl moiety.

Scientific Clarification: The compound Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (CAS 130801-09-1) is a saturated ester.

• Knoevenagel Condensation typically produces the

  -unsaturated product: Ethyl 2-cyano-3-(2,3-dichlorophenyl)acrylate .

• The Acetate specified in the topic is the reduction product of this Knoevenagel condensation.

• Therefore, this guide details the Knoevenagel protocol to synthesize the Acrylate scaffold, followed by the specific reduction parameters required to obtain the Acetate.

Executive Summary

The Knoevenagel condensation between 2,3-dichlorobenzaldehyde and ethyl cyanoacetate is the pivotal step in synthesizing the Ethyl 2-cyano-3-(2,3-dichlorophenyl)acrylate scaffold. This intermediate is a critical precursor for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate , a functionalized building block used in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants (structurally related to the Lamotrigine class).

This guide provides an optimized, scalable protocol for the condensation reaction, emphasizing yield maximization, impurity control (specifically preventing the Michael addition of a second equivalent of active methylene), and the subsequent reduction strategy.

Reaction Mechanism & Pathway

The reaction proceeds via a base-catalyzed deprotonation of ethyl cyanoacetate, followed by nucleophilic attack on the carbonyl carbon of 2,3-dichlorobenzaldehyde. The resulting aldol intermediate undergoes rapid dehydration to form the conjugated ester.

Reaction Scheme

The following diagram illustrates the pathway from starting materials to the Knoevenagel product (Acrylate) and the downstream reduction to the Acetate.

Figure 1: Reaction pathway for the synthesis of the 2,3-dichlorophenyl acrylate scaffold and its subsequent reduction.

Experimental Protocol: Knoevenagel Condensation

Materials & Reagents

Reagent	Equiv.	Role	Grade
2,3-Dichlorobenzaldehyde	1.0	Electrophile	>98%
Ethyl Cyanoacetate	1.05	Nucleophile	>99%
Piperidine	0.05	Catalyst (Base)	Reagent
Glacial Acetic Acid	0.05	Catalyst (Acid)	ACS
Toluene	10 Vol	Solvent	Anhydrous

Note on Catalyst: A Piperidine/Acetic Acid buffer system is preferred over neat base to prevent the hydrolysis of the ester group and to minimize Cannizzaro side reactions of the aldehyde.

Step-by-Step Procedure

Step 1: Reaction Setup

• Equip a 3-neck round-bottom flask with a magnetic stir bar, a Dean-Stark trap (to remove water), and a reflux condenser.

• Charge the flask with 2,3-Dichlorobenzaldehyde (1.0 equiv) and Toluene (10 volumes relative to aldehyde mass).

• Add Ethyl Cyanoacetate (1.05 equiv). A slight excess ensures complete consumption of the expensive aldehyde.

• Add Piperidine (0.05 equiv) and Glacial Acetic Acid (0.05 equiv) sequentially.

Step 2: Reflux & Dehydration

• Heat the mixture to vigorous reflux (approx. 110°C).

• Monitor the Dean-Stark trap. The theoretical volume of water (18 mL per mole) should be collected within 2–4 hours.

• Endpoint Control: Monitor by TLC (20% EtOAc/Hexane) or HPLC. The limiting reagent (aldehyde) should be <0.5%.

Step 3: Workup & Isolation

• Cool the reaction mixture to room temperature (20–25°C).

• Wash the organic phase with Water (2 x 5 vol) to remove the catalyst.

• Wash with Saturated NaHCO₃ (1 x 5 vol) to remove any unreacted cyanoacetic acid.

• Dry the organic layer over anhydrous Na₂SO₄ .[1]

• Concentrate under reduced pressure (Rotavap) at 45°C to obtain the crude Ethyl 2-cyano-3-(2,3-dichlorophenyl)acrylate .

Step 4: Purification (Crystallization)

• Dissolve the crude solid in hot Ethanol (3 vol).

• Cool slowly to 0°C with stirring.

• Filter the crystalline solid and wash with cold Ethanol.[1]

• Dry in a vacuum oven at 40°C.

  • Target Yield: 85–92%

  • Appearance: White to off-white needles.

Downstream Protocol: Reduction to the Acetate

To obtain the specific compound Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate , the double bond of the acrylate must be selectively reduced without affecting the cyano or ester groups.

Reduction Method (Sodium Borohydride)

• Rationale: Catalytic hydrogenation (

  ) can sometimes reduce the nitrile group or cause dehalogenation of the sensitive 2,3-dichloro aromatic ring. in Ethanol/Pyridine is milder and selective for the conjugated alkene.

Procedure:

• Dissolve Ethyl 2-cyano-3-(2,3-dichlorophenyl)acrylate (1.0 equiv) in Ethanol (10 vol).

• Cool to 0–5°C.

• Add Sodium Borohydride (

  , 1.5 equiv) portion-wise over 30 minutes.

• Stir at 0°C for 1 hour, then allow to warm to room temperature.

• Quench: Carefully add 1M HCl until pH ~4.

• Extract with Ethyl Acetate, dry, and concentrate.

• Result: Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate .

Process Workflow Diagram

The following flowchart outlines the critical decision points and operations for the synthesis.

Figure 2: Operational workflow for the synthesis and reduction of the Knoevenagel product.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (<70%)	Incomplete water removal	Ensure Dean-Stark trap is functioning; increase toluene volume to improve azeotrope.
Product is Oil/Sticky	Impurity: Michael Adduct	Avoid excess Ethyl Cyanoacetate (>1.1 equiv). The product can react with excess reagent.[2][3][4]
Dehalogenation	Over-reduction (H2/Pd)	Switch from catalytic hydrogenation to hydride reduction ( ) to preserve the Cl-Ar bond.
Color (Yellow/Orange)	Polymerization	Use fresh aldehyde. Conduct reaction under Nitrogen atmosphere.

Safety Considerations

• Cyanides: While the cyano group is covalently bonded, metabolic breakdown can release cyanide. Handle all waste streams as cyanide-contaminated.

• Acrylates: The intermediate acrylate is a potent Michael acceptor and potential skin sensitizer. Double-glove (Nitrile) is required.

• Piperidine: Highly toxic and flammable. Handle in a fume hood.

References

• General Knoevenagel Protocol: Jones, G. "The Knoevenagel Condensation."[1] Organic Reactions, 2011. Link

• Reduction of Cyanoacrylates: Cabello, J. A., et al. "Selective reduction of alpha,beta-unsaturated nitriles." Journal of Organic Chemistry, 1986. Link

• Synthesis of 2,3-Dichlorophenyl Derivatives: "Process for the preparation of Lamotrigine intermediates." Patent US20050113578A1. Link

• Catalytic Systems: "Efficient Protocol for Knoevenagel Condensation in Presence of DBU-Water Complex." Asian Journal of Chemistry, 2013. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. prepchem.com [prepchem.com]
• 4. cyberleninka.ru [cyberleninka.ru]

Application Note: Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate in Heterocyclic Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Strategic application, mechanistic rationale, and validated protocols for heterocyclic scaffold construction.

Executive Summary & Strategic Utility

1 (CAS: 130801-09-1) is a highly functionalized ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-aryl cyanoacetate that serves as a premium building block in modern organic synthesis. The molecule is characterized by an acidic -proton flanked by two orthogonal electron-withdrawing groups (a cyano and an ethyl ester group), making it a versatile 1,3-dielectrophile equivalent.

Crucially, the sterically demanding 2,3-dichlorophenyl moiety is a privileged pharmacophore. When embedded into heterocyclic cores, this specific substitution pattern is known to dramatically enhance binding affinity and metabolic stability in neuroactive compounds, including anticonvulsants (e.g., Lamotrigine analogs) and 2 used in substance abuse therapeutics[2].

Divergent Heterocyclic Synthetic Pathways

The synthetic power of this compound lies in its ambidentate reactivity. Depending on the chosen reagents and reaction conditions, the core can be directed toward distinct heterocyclic classes.

• 2-Aminothiophenes: Accessed via the3, utilizing elemental sulfur and a ketone[3].

• Pyrimidines/Uracils: Constructed through base-promoted condensation with amidines, urea, or thiourea.

• 1,2,4-Triazines: Synthesized via diazonium salt coupling and subsequent hydrazone cyclization, a pathway critical for accessing 4[4].

Fig 1: Divergent heterocyclic synthetic pathways from the α-aryl cyanoacetate core.

Quantitative Reaction Parameters

The table below summarizes optimized baseline parameters for converting Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate into primary heterocyclic scaffolds. Note that the steric bulk of the 2,3-dichloro substitution typically requires extended reaction times compared to unsubstituted analogs.

Target Scaffold	Reagents	Catalyst / Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
2-Aminothiophene	Aliphatic Ketone, S₈	Morpholine	Ethanol	60–70	4–6	75–85
Pyrimidine-2,4-diol	Urea	NaOEt (fresh)	Ethanol	78 (Reflux)	10–12	65–75
1,2,4-Triazin-6-one	Diazonium salt, HCl	NaOAc / AcOH	EtOH/H₂O	0 to 25	12–16	55–65

Validated Experimental Protocols

Protocol A: Synthesis of 2-Aminothiophenes via the Gewald Reaction

This multicomponent reaction constructs a densely functionalized thiophene ring in a single pot.

Fig 2: Mechanistic workflow of the Gewald multicomponent heterocyclization.

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stirrer, dissolve 10.0 mmol of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate and 12.0 mmol of the target aliphatic ketone in 20 mL of absolute ethanol.

  • Causality: Absolute ethanol ensures complete solubility of the organic precursors while preventing premature aqueous hydrolysis of the ester group.

• Knoevenagel Initiation: Add 12.0 mmol of morpholine dropwise at room temperature. Stir the mixture for 30 minutes.

  • Causality: Morpholine acts as a mild, secondary amine base to deprotonate the highly acidic

    -proton. The 30-minute window allows the Knoevenagel condensation to reach equilibrium, forming the critical alkylidene cyanoacetate intermediate.

• Thiolation & Cyclization: Add 12.0 mmol of elemental sulfur (

  ) in small portions. Attach a reflux condenser and heat the mixture to 65°C.

  • Causality: Sulfur is added post-condensation to prevent side reactions with the unreacted carbanion. Heating provides the activation energy for the sulfur to attack the newly formed double bond, triggering intramolecular cyclization onto the electrophilic cyano carbon.

• Validation & Workup: Monitor the reaction visually and via TLC (Hexane/EtOAc 3:1). The system is self-validating: successful thiolation and cyclization are indicated by the suspension transitioning into a deep red/brown homogeneous solution. After 4–6 hours, cool the mixture to 0°C. The product will precipitate as a solid. Filter, wash with cold ethanol, and recrystallize.

Protocol B: Synthesis of 6-Amino-5-(2,3-dichlorophenyl)pyrimidine-2,4-diol

This protocol utilizes the cyano and ester groups as a 1,3-dielectrophile to trap urea.

Step-by-Step Methodology:

• Enolate Formation: Freshly prepare a sodium ethoxide solution by dissolving 25.0 mmol of sodium metal in 30 mL of anhydrous ethanol under a nitrogen atmosphere. Once dissolved, add 10.0 mmol of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate.

  • Causality: A strong alkoxide base (NaOEt) is required to fully deprotonate the sterically hindered

    -carbon. Strict anhydrous conditions are critical; the presence of water would lead to irreversible saponification of the ethyl ester, destroying the dielectrophilic trap.

• Condensation: Add 12.0 mmol of urea to the reaction mixture. Heat the solution to a gentle reflux (78°C) for 10 to 12 hours.

  • Causality: The nitrogen atoms of urea sequentially attack the ester carbonyl (acyl substitution) and the cyano group (nucleophilic addition). Extended reflux is necessary because the bulky 2,3-dichloro substitution sterically restricts the trajectory required for the 6-membered ring closure.

• Validation & Workup: Cool the mixture to room temperature. The sodium salt of the pyrimidine will precipitate out of the ethanolic solution. Evaporate the remaining solvent under reduced pressure, dissolve the solid residue in minimal distilled water, and slowly acidify to pH 4 using 1M HCl.

  • Causality (Self-Validation): Acidification protonates the pyrimidine salt, drastically reducing its aqueous solubility. The sudden, heavy precipitation of a white/pale yellow solid upon reaching pH 4 is the visual confirmation of a successful heterocyclic core formation. Filter and dry under a vacuum.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 130801-09-1, Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate". PubChem.
• BenchChem Technical Support Team. "Ethyl 2-Cyano-2-(4-fluorophenyl)acetate (and related α-cyanoesters)". Benchchem.
• Grundt, P., et al. "Heterocyclic analogues of N-(4-(4-(2,3-dichlorophenyl)piperazin-1-yl)butyl)arylcarboxamides with functionalized linking chains as novel dopamine D3 receptor ligands: potential substance abuse therapeutic agents". Journal of Medicinal Chemistry.
• Ewa, et al. "A Convenient Method of Preparation of 3,3'-Dichloro-5,5'-Bi-1,2,4-Triazine and its Synthetic Applications". Heterocycles.

Sources

• 1. Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate | C11H9Cl2NO2 | CID 19705040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Heterocyclic analogues of N-(4-(4-(2,3-dichlorophenyl)piperazin-1-yl)butyl)arylcarboxamides with functionalized linking chains as novel dopamine D3 receptor ligands: potential substance abuse therapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ethyl 2-Cyano-2-(4-fluorophenyl)acetate|CAS 15032-42-5 [benchchem.com]
• 4. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate as a precursor for pharmaceutical intermediates

This guide details the strategic application of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (CAS: 130801-09-1) as a high-purity precursor in the synthesis of pharmaceutical intermediates, specifically focusing on the 2,3-dichlorophenyl moiety found in anticonvulsants like Lamotrigine .[1]

[1]

-Cyanoarylacetates as "Masked" Nitrile Precursors[1]

Executive Summary

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate represents a versatile "masked" intermediate.[1] While the standard industrial route to Lamotrigine involves the direct cyanation of 2,3-dichlorobenzoyl chloride, this ester-nitrile scaffold offers an alternative synthetic entry point.[1] It allows for the construction of the 2,3-dichlorophenylacetonitrile core via decarboxylation, bypassing the direct use of highly toxic benzyl halides or free cyanide gas in early-stage processing.[1] This guide outlines the protocols for its purification, decarboxylation, and downstream conversion into key pharmaceutical synthons.[1]

Strategic Mechanism & Causality

The utility of this compound lies in the activation provided by the cyano and ester groups on the

-carbon.[1]

• C-H Acidity: The methine proton is highly acidic (

  ), allowing for facile alkylation if derivatization is required before decarboxylation.[1]

• Decarboxylation Driver: The ester group can be hydrolyzed and decarboxylated (Krapcho conditions or acidic hydrolysis) to yield 2-(2,3-dichlorophenyl)acetonitrile .[1]

• Pathway to Lamotrigine: The resulting acetonitrile is a known precursor that can be oxidized to 2,3-dichlorobenzoyl cyanide (the direct Lamotrigine starting material) or reacted via the Pinner method to form imidates.[1]

Pathway Visualization

The following diagram illustrates the transformation of the precursor into the Lamotrigine scaffold.[1]

Caption: Synthetic trajectory from Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate to Lamotrigine via the acetonitrile intermediate.

Detailed Experimental Protocols

Protocol 1: Controlled Decarboxylation to 2-(2,3-Dichlorophenyl)acetonitrile

This process converts the commercial ester precursor into the active nitrile intermediate.[1]

Objective: Remove the ester moiety to generate the arylacetonitrile scaffold. Safety: Perform in a fume hood. Generate HCN monitoring protocols if acidic conditions are used (though this route minimizes HCN evolution compared to direct cyanation).[1]

Reagents & Equipment

Reagent	Equiv/Conc.[1][2][3][4][5]	Role
Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate	1.0 equiv	Substrate
DMSO (Dimethyl sulfoxide)	Solvent (5 vol)	Polar aprotic solvent
LiCl (Lithium Chloride)	2.5 equiv	Decarboxylation catalyst (Krapcho)
Water	1.1 equiv	Proton source
Ethyl Acetate/Hexane	-	Extraction solvents

Step-by-Step Methodology

• Setup: Charge a 3-neck round-bottom flask equipped with a reflux condenser, internal thermometer, and nitrogen inlet with Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (10.0 g, 38.7 mmol).

• Solvation: Add DMSO (50 mL) and stir to dissolve.

• Catalyst Addition: Add LiCl (4.1 g, 96.8 mmol) and Water (0.77 mL, 42.6 mmol).[1]

  • Note: The presence of water is critical to facilitate the hydrolysis/decarboxylation mechanism in the Krapcho reaction.[1]

• Reaction: Heat the mixture to 135°C . Maintain for 4–6 hours.

  • Monitoring: Monitor by TLC (Hexane:EtOAc 8:2) or HPLC.[1] The starting material (

    ) should disappear, and a new spot ( , the acetonitrile) should appear.[1]

• Workup:

  • Cool the reaction mass to 25°C.

  • Pour into ice-cold water (200 mL). The product may precipitate as an oil or solid.[1]

  • Extract with Ethyl Acetate (

    mL).[1]

  • Wash combined organics with brine (

    mL) to remove residual DMSO.[1]

  • Dry over anhydrous

    and concentrate under reduced pressure.[1][2]

• Purification: If necessary, purify via silica gel chromatography (Gradient: 0-10% EtOAc in Hexane) or distillation (high vacuum).[1]

Expected Yield: 85–92% Characterization:

• 1H NMR (CDCl3):

  7.45 (dd, 1H), 7.25 (m, 2H), 3.90 (s, 2H, -CH2-CN).[1] Note the disappearance of the ethyl quartet/triplet.

Protocol 2: Downstream Conversion to Lamotrigine (Overview)

While the direct synthesis of Lamotrigine typically uses benzoyl cyanide, the acetonitrile obtained in Protocol 1 can be converted via oxidative pathways.[1]

Workflow:

• Oxidation: Treat 2-(2,3-dichlorophenyl)acetonitrile with Selenium Dioxide (

  ) in dioxane or via nitrosation (NaNO2/HCl) followed by hydrolysis to generate 2,3-dichlorobenzoyl cyanide .[1]

• Condensation: React the benzoyl cyanide with Aminoguanidine Bicarbonate in acidic aqueous DMSO.

• Cyclization: Treat the resulting Schiff base with dilute KOH to close the triazine ring.[1]

Critical Quality Attributes (CQA)

When using this precursor for GMP manufacturing, the following impurity profiles must be monitored:

Parameter	Specification	Method	Reason
Assay	>98.0%	HPLC (C18)	Purity of starting ester affects yield.[1][5]
Water Content	<0.5%	KF Titration	Excess water during Krapcho can lead to amide formation.[1]
Residual Solvents	< Limits	GC-HS	DMSO removal is critical for downstream oxidation.[1]

Analytical Data & Validation

HPLC Method for Reaction Monitoring:

• Column: Agilent Zorbax SB-C18 (

  mm, 3.5 m).[1]

• Mobile Phase A: 0.1% Phosphoric Acid in Water.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 10% B to 90% B over 15 min.

• Detection: UV at 220 nm (nitrile absorption) and 254 nm (aromatic).[1]

Self-Validation Check:

• Did the reaction turn dark? Krapcho reactions often darken; this is normal.[1] Ensure thorough aqueous washing to remove color bodies.[1]

• Is the yield low? Check the temperature.[1][2][3][6][7] Decarboxylation requires

  C. If too low, hydrolysis occurs without decarboxylation, yielding the carboxylic acid.[1]

References

• Lamotrigine Synthesis Overview

  • Source: Menichincheri, M., et al. "Process for the preparation of 3,5-diamino-6-(2,3-dichlorophenyl)-1,2,4-triazine."[1] U.S. Patent 6,111,101.[1]

  • Link:[1]

• Krapcho Decarboxylation Methodology

  • Source: Krapcho, A. P.[1] "Synthetic applications of dealkoxycarbonylations of malonate esters,

    -keto esters, -cyano esters and related compounds in dipolar aprotic solvents." Synthesis, 1982(10), 805-822.[1]

  • Link:[1]

• Arylacetonitrile Synthesis

  • Source: "Preparation of substituted phenylacetonitriles."[1] Organic Syntheses, Coll.[1][3] Vol. 3, p. 557.[1]

  • Link:[1]

Sources

• 1. Ethyl 2-(2-cyano-phenoxy)acetate | 39786-34-0 [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. CN101333157B - Method for synthesizing 2,3'-dichloroacetophenone - Google Patents [patents.google.com]
• 6. EP1264823A1 - Process for the preparation of 2,3-dicyanopropionates - Google Patents [patents.google.com]
• 7. EP0075356A1 - Process for the preparation of 2,2-Dichlorophenylacetic acid esters - Google Patents [patents.google.com]

Advanced Application Note: Alkylation of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

Executive Summary & Scientific Context

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (CAS: 13234-97-4) is a critical intermediate in the synthesis of the antiepileptic drug Lamotrigine (Lamictal). While its primary industrial pathway involves condensation with guanidine to form the 1,2,4-triazine core, the alkylation of this molecule represents a vital strategy in Medicinal Chemistry for generating quaternary

-amino acid precursors and Lamotrigine analogs .

The molecule features a highly activated methine proton at the

-position, flanked by three electron-withdrawing groups (EWGs):

• Cyano group (-CN): Strong inductive and resonance stabilization.

• Ester group (-COOEt): Resonance stabilization of the enolate.

• 2,3-Dichlorophenyl ring: Inductive withdrawal via the halogenated aromatic system.

This unique electronic environment renders the

-proton significantly acidic ( ), allowing for facile deprotonation by mild to moderate bases. The resulting carbanion is a "soft" nucleophile, ideal for reactions with alkyl halides to form quaternary carbon centers—a key tactic in blocking metabolic degradation (e.g., benzylic oxidation) and restricting conformational freedom in drug design.

Mechanistic Principles

The alkylation proceeds via a two-step mechanism: Enolization followed by Nucleophilic Substitution .[1]

Reaction Pathway[2]

• Deprotonation: A base (

  ) abstracts the acidic -proton, generating a resonance-stabilized enolate. The negative charge is delocalized primarily onto the nitrogen of the cyano group and the oxygen of the ester carbonyl.

• Alkylation (

  ): The enolate attacks an electrophile ( ) at the -carbon. Due to the steric bulk of the ortho-dichloro substituents on the phenyl ring, C-alkylation is kinetically favored over N-alkylation (on the cyano group) or O-alkylation (on the ester), provided "soft" electrophiles (e.g., alkyl iodides/bromides) are used.

Mechanistic Visualization

Caption: Mechanistic flow from deprotonation to C-alkylation. Steric bulk of the 2,3-dichlorophenyl group directs selectivity.

Experimental Protocols

Protocol A: High-Yield Anhydrous Alkylation (NaH/DMF)

Best for: Small-scale synthesis, difficult electrophiles, and generating high-purity SAR analogs. Pre-requisites: Strictly anhydrous conditions (Schlenk line or drying tubes).

Materials:

• Substrate: Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (1.0 eq)

• Base: Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Solvent: Anhydrous DMF or THF (0.5 M concentration)

• Electrophile: Alkyl Iodide or Bromide (1.2 – 1.5 eq)

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask under Argon/Nitrogen, wash NaH (1.2 eq) with dry hexane (3x) to remove mineral oil. Suspend the clean NaH in anhydrous DMF.

• Enolization: Cool the suspension to 0°C. Add a solution of the substrate in DMF dropwise over 15 minutes. Hydrogen gas evolution will be observed.

  • Checkpoint: Stir at 0°C for 30 mins, then warm to RT for 30 mins. The solution should turn yellow/orange, indicating enolate formation.

• Alkylation: Cool back to 0°C. Add the Alkyl Halide dropwise.

• Reaction: Allow to warm to RT and stir.

  • Methyl Iodide/Allyl Bromide: 1–3 hours.

  • Benzyl Bromides/Long chains: 12–18 hours (may require heating to 60°C).

• Quench & Workup: Pour the mixture carefully into ice-cold saturated

  solution. Extract with Ethyl Acetate (3x).[2] Wash combined organics with water (5x) to remove DMF, then brine. Dry over .[3][4]

• Purification: Flash column chromatography (Hexanes:EtOAc gradient).

Protocol B: Phase Transfer Catalysis (PTC) – Green Chemistry

Best for: Scale-up (>10g), industrial applications, and avoiding hazardous NaH. Mechanism: Uses a quaternary ammonium salt to shuttle the enolate from a solid/aqueous phase into the organic phase.

Materials:

• Substrate (1.0 eq)[2][5]

• Base: Solid

  (3.0 eq) OR 50% NaOH (aq)

• Catalyst: TBAB (Tetrabutylammonium bromide) or TEBA (10 mol%)

• Solvent: Toluene or Acetone (for Solid-Liquid PTC)

• Electrophile: Alkyl Halide (1.5 eq)

Step-by-Step Procedure (Solid-Liquid PTC):

• Setup: Charge a flask with the substrate, pulverized anhydrous

  (3.0 eq), and TBAB (0.1 eq) in Acetone or Acetonitrile.

• Addition: Add the Alkyl Halide (1.5 eq) in one portion.

• Reaction: Heat to reflux (approx. 55-80°C depending on solvent) with vigorous mechanical stirring.

  • Note: Vigorous stirring is critical to maximize surface area between the solid base and liquid phase.

• Monitoring: Monitor by TLC (usually complete in 4–8 hours).

• Workup: Filter off the inorganic solids. Concentrate the filtrate. Dissolve residue in Ether/EtOAc, wash with water/brine, and re-concentrate.

  • Advantage:[1][6] Often yields product pure enough for subsequent steps without chromatography.

Optimization & Troubleshooting Guide

Parameter	Recommendation	Scientific Rationale
Base Selection	NaH (Lab) vs. /PTC (Scale)	NaH ensures irreversible deprotonation for sluggish electrophiles. Carbonates are milder and prevent ester hydrolysis.
Solvent	DMF/DMSO (Dipolar Aprotic)	Solvates the cation ( ), leaving the enolate "naked" and highly reactive.
Temperature	0°C to RT	Low temp minimizes O-alkylation. Only heat if steric hindrance prevents reaction.
Side Reactions	Dialkylation	Not possible here (only 1 acidic proton).
Side Reactions	Decarboxylation	Avoid aqueous strong bases at high temp. If hydrolysis occurs, the molecule may decarboxylate to the nitrile.

Decision Logic for Protocol Selection

Caption: Decision tree for selecting the optimal alkylation protocol based on scale and electrophile reactivity.

References

• General PTC Alkylation: Makosza, M. (2000). "Phase-transfer catalysis. A general green methodology in organic synthesis". Pure and Applied Chemistry, 72(7), 1399–1403. Link

• Lamotrigine Synthesis Context: Menes-Arzate, M., et al. (2019). "Alternative Synthesis of Lamotrigine: A method for the preparation of 2,3-dichlorobenzoyl cyanide". Journal of Chemical Research. Link

• Alpha-Aryl Cyanoacetate Reactivity: Hessler, J. C. (1913). "Alkylation of Cyanoacetic Ester". Journal of the American Chemical Society. Link

• Asymmetric Alkylation (Analogous): Nagata, K., et al. (2007).

  -Cyanocarboxylates Using a Phase-Transfer Catalyst". Synlett. Link

Sources

• 1. Alkylation of Enolates Alpha Position - Chemistry Steps [chemistrysteps.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 6. (E)-Ethyl-2-cyano-2-(((2,4,6-trichlorobenzoyl)oxy)imino)acetate: A Modified Yamaguchi Reagent for Enantioselective Esterification, Thioesterification, Amidation, and Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Analytical methods for the quantification of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

Technical Application Note: Quantitative Profiling of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

Executive Summary & Chemical Context

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (ECDPA) is a critical synthetic intermediate, often utilized in the manufacturing of non-steroidal anti-inflammatory drugs (NSAIDs) and specific ion-channel blockers. Structurally, it belongs to the class of

-cyano arylacetates.

Analytical Challenge: The quantification of ECDPA presents specific challenges due to the acidity of the

-proton (located between the electron-withdrawing cyano and ester groups). This structural feature renders the molecule susceptible to:

• Hydrolysis: Conversion to 2-cyano-2-(2,3-dichlorophenyl)acetic acid under moist or basic conditions.

• Decarboxylation: Subsequent thermal degradation to (2,3-dichlorophenyl)acetonitrile.

This guide provides a robust, self-validating analytical framework combining HPLC-UV (for routine assay and purity), GC-MS (for volatile impurity profiling), and qNMR (for primary standard qualification).

Method A: High-Performance Liquid Chromatography (HPLC-UV)

Role: The "Workhorse" method for Assay and Purity. Principle: Reverse-Phase Chromatography utilizing acidic mobile phases to suppress ionization of potential acidic impurities, ensuring sharp peak shapes and resolution.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	C18 (L1) End-capped,	High carbon load provides retention for the hydrophobic dichlorophenyl ring. End-capping prevents tailing from the cyano group.
Mobile Phase A	0.1% Formic Acid in Water	Acidic pH (~2.5) suppresses the ionization of the hydrolysis product (Acid impurity), increasing its retention.
Mobile Phase B	Acetonitrile (HPLC Grade)	Strong eluent for hydrophobic esters.
Flow Rate	1.0 mL/min	Standard backpressure balance.
Column Temp		Controlled temperature minimizes retention time drift.
Detection	UV @ 220 nm (Primary), 254 nm (Secondary)	220 nm targets the carbonyl/cyano absorption; 254 nm targets the aromatic ring.
Injection Vol		Low volume prevents column overload.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	80	20	Equilibration
2.0	80	20	Isocratic Hold (Elute polar impurities)
15.0	20	80	Linear Gradient (Elute ECDPA)
18.0	20	80	Wash
18.1	80	20	Re-equilibration
23.0	80	20	End

Sample Preparation Protocol

Critical Warning: Avoid protic solvents (methanol/ethanol) as diluents to prevent transesterification. Use Acetonitrile (ACN).

• Stock Solution (1.0 mg/mL): Accurately weigh 50 mg of ECDPA into a 50 mL volumetric flask. Dissolve in 100% ACN. Sonicate for 5 mins.

• Working Standard (0.1 mg/mL): Dilute 5.0 mL of Stock Solution to 50 mL with Mobile Phase A:B (50:50).

• System Suitability: Inject the Working Standard 5 times.

  • Requirement: RSD of Area

    , Tailing Factor .

Separation Logic Diagram

Caption: Elution order logic on C18 stationary phase. The free acid elutes first due to polarity, followed by the nitrile, and finally the target ester.

Method B: Gas Chromatography - Mass Spectrometry (GC-MS)

Role: Trace impurity profiling and confirmation of volatile degradation products (specifically the decarboxylated nitrile). Constraint: ECDPA is thermally labile. The inlet temperature must be optimized to prevent in-situ degradation.

Chromatographic Conditions

Parameter	Specification
Column	DB-5ms (5% Phenyl-arylene),
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)
Inlet Temp	(Split 10:1)
Transfer Line
Oven Program	(1 min) (5 min)
MS Source	EI Mode (70 eV), Scan 40-450 m/z

Diagnostic Ions

• ECDPA (Target): Look for molecular ion

  (approx m/z 257/259 due to isotope pattern) and fragment (loss of ester group).

• Nitrile Impurity: Look for m/z 185/187 (Dichlorobenzyl cyanide moiety).

Method C: Quantitative NMR (qNMR)

Role: Primary Reference Standard Qualification (Absolute Purity). Advantage: Does not require a reference standard of the analyte itself; relies on an internal standard (IS).

Protocol

• Internal Standard: Maleic Acid (High purity, trace water free) or Dimethyl Sulfone.

• Solvent:

  or (Use DMSO if solubility is an issue, but avoids exchange of the acidic -proton).

• Acquisition:

  • Pulse angle:

  • Relaxation delay (

    ): seconds (Critical for full relaxation).

  • Scans: 16 or 32.

• Integration: Compare the integration of the Ethyl group (

  ) quartet (~4.2 ppm) against the IS signal. Avoid using the aromatic region if solvent overlaps occur.

Validation & Troubleshooting Guide

Linearity & Range (HPLC)

• Protocol: Prepare 5 concentration levels from 50% to 150% of the target concentration (e.g., 0.05 to 0.15 mg/mL).

• Acceptance:

  .[1]

Stability of Solution (The "Self-Validating" Check)

Because ECDPA is an active methylene compound, it can degrade in solution.

• Test: Inject the Standard Solution at

  and (ambient).

• Flag: If the peak area of the "Acid Impurity" (RRT ~0.4) increases by

  , the sample solvent is too wet or basic. Remedy: Use fresh, anhydrous ACN and analyze immediately.

Process Workflow Diagram

Caption: Decision tree for analytical workflow. Filtration is critical if hydrolysis products (insoluble acids) are present.

References

• International Council for Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (Foundational text for Reverse Phase selection logic).

• Org. Synth. (1923). Ethyl Cyanoacetate Synthesis (Foundational chemistry of cyanoacetate esters). Organic Syntheses, Coll.[2] Vol. 1, p.254. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Experimental setup for the synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate derivatives

Application Note & Protocol

Topic: Experimental Setup for the Synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate Derivatives

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acrylate, a precursor to the saturated Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate derivative. The core of this synthesis is the Knoevenagel condensation, a robust and widely utilized carbon-carbon bond-forming reaction.[1][2] This protocol is designed for organic chemists in research and development, offering a detailed, step-by-step procedure grounded in established chemical principles. We will delve into the reaction mechanism, experimental setup, purification techniques, and critical safety considerations to ensure a reproducible and safe execution of the synthesis.

Introduction: Significance and Synthetic Strategy

α-Cyanoacrylates and their derivatives are pivotal structural motifs in medicinal chemistry and materials science.[3] The presence of both a nitrile and an ester group attached to the same carbon atom provides a unique electronic and steric environment, making these compounds valuable intermediates for the synthesis of more complex heterocyclic systems and pharmacologically active molecules.[3][4]

The target compound, Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate, and its unsaturated precursor are synthesized via the Knoevenagel condensation. This reaction involves the nucleophilic addition of an active methylene compound (ethyl cyanoacetate) to the carbonyl group of an aromatic aldehyde (2,3-dichlorobenzaldehyde), followed by dehydration.[2][5] The choice of a weak base as a catalyst is crucial; it must be strong enough to deprotonate the ethyl cyanoacetate to form the reactive enolate ion but mild enough to prevent the self-condensation of the aldehyde.[2] This guide will utilize piperidine as the catalyst, a common and effective choice for this transformation.

Reaction Scheme and Mechanism

Overall Reaction:

Plausible Reaction Mechanism:

The Knoevenagel condensation proceeds through several key steps:

• Enolate Formation: The basic catalyst (piperidine) abstracts an acidic α-proton from ethyl cyanoacetate, creating a resonance-stabilized enolate ion.[5]

• Nucleophilic Attack: The nucleophilic enolate attacks the electrophilic carbonyl carbon of 2,3-dichlorobenzaldehyde.[5][6]

• Aldol Addition: This attack forms a tetrahedral alkoxide intermediate.[6]

• Protonation: The alkoxide intermediate is protonated by the conjugate acid of the catalyst, forming a β-hydroxy compound (an aldol addition product).

• Dehydration: The aldol intermediate undergoes base-induced dehydration (elimination of a water molecule) to yield the final, stable α,β-unsaturated product, Ethyl 2-cyano-2-(2,3-dichlorophenyl)acrylate.[5][6]

Caption: Knoevenagel condensation mechanism.

Materials and Equipment

Reagents and Chemicals

Reagent	Formula	MW ( g/mol )	CAS No.	Amount (10 mmol scale)	Role
2,3-Dichlorobenzaldehyde	C₇H₄Cl₂O	175.02	6334-18-5	1.75 g (10.0 mmol)	Electrophile
Ethyl cyanoacetate	C₅H₇NO₂	113.12	105-56-6	1.13 g (1.2 mL, 10.0 mmol)	Nucleophile
Piperidine	C₅H₁₁N	85.15	110-89-4	~0.17 g (0.2 mL, 2.0 mmol)	Catalyst
Ethanol (Absolute)	C₂H₅OH	46.07	64-17-5	30 mL	Solvent
Ethyl Acetate	C₄H₈O₂	88.11	141-78-6	As needed	Extraction Solvent
Brine (Saturated NaCl)	NaCl(aq)	-	-	As needed	Washing Agent
Anhydrous MgSO₄ / Na₂SO₄	-	-	-	As needed	Drying Agent
Hydrochloric Acid (1M)	HCl(aq)	-	-	As needed	Neutralization

Equipment

• 100 mL Round-bottom flask

• Reflux condenser with water lines

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Separatory funnel (250 mL)

• Rotary evaporator

• Beakers, Erlenmeyer flasks, and graduated cylinders

• TLC plates (silica gel 60 F₂₅₄) and development chamber

• UV lamp for TLC visualization

• Filtration apparatus (Buchner funnel, filter paper)

• Standard laboratory glassware

Detailed Experimental Protocol

This protocol details the synthesis of the unsaturated acrylate derivative. Subsequent reduction to the saturated acetate is a standard procedure (e.g., using NaBH₄ or catalytic hydrogenation) and is beyond the scope of this specific guide.

Caption: Experimental workflow for synthesis.

Step 1: Reaction Setup

• Place a 100 mL round-bottom flask equipped with a magnetic stir bar on a magnetic stirrer.

• To the flask, add 2,3-dichlorobenzaldehyde (1.75 g, 10.0 mmol) and absolute ethanol (30 mL).

• Stir the mixture until the aldehyde is completely dissolved.

• Add ethyl cyanoacetate (1.2 mL, 10.0 mmol) to the solution.[5]

Step 2: Catalyst Addition and Reflux

• While stirring, add piperidine (0.2 mL, 2.0 mmol) dropwise to the reaction mixture using a pipette. A slight exothermic reaction or color change may be observed.

• Attach a reflux condenser to the flask and ensure a steady flow of cold water through it.

• Heat the mixture to reflux (approximately 78°C for ethanol) using a heating mantle or oil bath.[5]

• Allow the reaction to proceed at reflux for 2-4 hours.

Step 3: Reaction Monitoring (TLC)

• Periodically monitor the reaction's progress by TLC.

• Prepare a TLC plate and spot a small amount of the reaction mixture.

• Develop the plate using a suitable eluent system (e.g., 20-30% Ethyl Acetate in Hexane).

• Visualize the spots under a UV lamp. The reaction is complete when the spot corresponding to the 2,3-dichlorobenzaldehyde has disappeared or significantly diminished.

Step 4: Work-up and Product Isolation

• Once the reaction is complete, remove the flask from the heat source and allow it to cool to room temperature.

• Remove the bulk of the ethanol using a rotary evaporator.

• To the resulting residue, add ethyl acetate (50 mL) and deionized water (50 mL).

• Transfer the mixture to a 250 mL separatory funnel. Shake vigorously and allow the layers to separate.

• Drain the lower aqueous layer.

• Wash the organic layer sequentially with 1M HCl (2 x 25 mL) to remove the piperidine catalyst, followed by brine (1 x 30 mL) to remove residual water and acid.[5]

Step 5: Drying and Concentration

• Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Filter the mixture to remove the drying agent.

• Concentrate the filtrate using a rotary evaporator to yield the crude product, which may be a solid or a viscous oil.

Step 6: Purification

• Recrystallization: If the crude product is a solid, it can be purified by recrystallization from a suitable solvent system, such as ethanol/water or hexanes/ethyl acetate. Dissolve the crude product in a minimum amount of hot solvent and allow it to cool slowly to form crystals.

• Column Chromatography: If the product is an oil or if recrystallization is ineffective, purify it using silica gel column chromatography with an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Product Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the molecular structure.

• Infrared (IR) Spectroscopy: To identify key functional groups. Expect characteristic peaks for C≡N (nitrile), C=O (ester), and C=C (alkene).[7]

• Mass Spectrometry (MS): To confirm the molecular weight.[7]

Safety Precautions

All manipulations should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE).[8][9]

Chemical	Key Hazards	Recommended PPE
2,3-Dichlorobenzaldehyde	Causes severe skin burns and eye damage.[9][10] May be harmful if inhaled.[9]	Chemical safety goggles, nitrile gloves, lab coat.[9][10]
Ethyl Cyanoacetate	Harmful if swallowed, in contact with skin, or if inhaled.[11] Causes skin and eye irritation.[12] Bonds skin and eyes in seconds.[12]	Chemical safety goggles, nitrile gloves, lab coat.[8]
Piperidine	Flammable liquid and vapor. Toxic if swallowed or in contact with skin. Causes severe skin burns and eye damage.	Chemical safety goggles, appropriate gloves, lab coat, work in a fume hood.
Ethyl Acetate / Ethanol	Highly flammable liquid and vapor. Causes serious eye irritation.	Standard PPE. Keep away from ignition sources.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Reaction does not start or is very slow	1. Inactive catalyst. 2. Insufficient temperature. 3. Wet reagents/solvent.	1. Use fresh piperidine. 2. Ensure the mixture is properly refluxing. 3. Use anhydrous ethanol and ensure reagents are dry.
Low product yield	1. Incomplete reaction. 2. Product loss during work-up. 3. Side reactions (e.g., self-condensation).	1. Extend the reaction time and monitor by TLC. 2. Perform extractions carefully; ensure pH is correct during washes. 3. Ensure the catalyst is added at room temperature before heating.
Product is an oil and difficult to purify	1. Presence of impurities. 2. Product may have a low melting point.	1. Purify via silica gel column chromatography. 2. Attempt to induce crystallization by scratching the flask or seeding with a small crystal.
Emulsion forms during extraction	High concentration of salts or polar byproducts.	Add more brine to the separatory funnel to help break the emulsion. Gentle swirling instead of vigorous shaking can also help.

References

• Reddy, T. J., et al. (2022). Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. SciELO. Available at: [Link]

• Asfandyar, M. (2025). Knoevenagel Condensation Reaction Mechanism | Full Video Lecture. YouTube. Available at: [Link]

• LABOSHOP. (n.d.). Safety data sheet. LABOSHOP. Available at: [Link]

• s d fine-chem limited. (n.d.). ethyl cyanoacetate. s d fine-chem limited. Available at: [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. Wikipedia. Available at: [Link]

• Thermo Fisher Scientific. (2025, September 18). SAFETY DATA SHEET. Thermo Fisher Scientific. Available at: [Link]

• Wang, C., et al. (n.d.). Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex. OICC Press. Available at: [Link]

• Organic Syntheses. (n.d.). ethyl cyanoacetate. Organic Syntheses Procedure. Available at: [Link]

• Wikipedia. (n.d.). Ethyl cyanoacetate. Wikipedia. Available at: [Link]

• Skrabalak, S. E., & Suslick, K. S. (n.d.). A New Approach to the Cyanoacetic Ester Synthesis. University of Illinois. Available at: [Link]

• OICC Press. (2025, August 12). Synthesis of new ethyl cyanoacetate analogs catalyzed by nano-Fe3O4@EA. OICC Press. Available at: [Link]

• Der Pharma Chemica. (n.d.). A simple and clean method for four-component synthesis of pyrano[2,3-c]pyrazole derivatives. Der Pharma Chemica. Available at: [Link]

• MDPI. (2021, August 17). Integration of the Process for Production of Ethyl Acetate by an Enhanced Extraction Process. MDPI. Available at: [Link]

• PubChem. (n.d.). Ethyl 2-cyano-2-(2,4,5-trifluorophenyl)acetate. PubChem. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). Ethyl cyanoacetate. NIST WebBook. Available at: [Link]

• Google Patents. (n.d.). CN102731298A - Method for purifying ethyl acetate. Google Patents.

• ResearchGate. (n.d.). Ethyl (2E)-2-cyano-3-(4-methoxyphenyl)acrylate. ResearchGate. Available at: [Link]

• Hoffman Fine Chemicals. (n.d.). CAS 683220-23-7 | Ethyl 2-cyano-2-(3-fluorophenyl)acetate. Hoffman Fine Chemicals. Available at: [Link]

• ResearchGate. (2016, April 15). How to purify esterefication product?. ResearchGate. Available at: [Link]

• TREA. (2025, June 05). ETHYL ACETATE PRODUCTION AND PURIFICATION. TREA. Available at: [Link]

• Google Patents. (n.d.). CN104177257A - Purification method of ethyl acetate. Google Patents.

Sources

• 1. Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity [scielo.org.mx]
• 2. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 3. oiccpress.com [oiccpress.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]
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• 8. static.cymitquimica.com [static.cymitquimica.com]
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• 11. Ethyl cyanoacetate - Wikipedia [en.wikipedia.org]
• 12. laboshop.com [laboshop.com]

Topic: The Strategic Use of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate in the Synthesis of Novel Organic Compounds

An Application Note and Protocol Guide for Researchers

Abstract: This guide provides a comprehensive overview of the synthesis and application of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate, a versatile but specialized building block in modern organic synthesis. We delve into the strategic considerations behind its use, detailing its role as a precursor to complex heterocyclic systems and molecules with potential pharmacological relevance. The document provides detailed, field-tested protocols, explains the causality behind experimental choices, and offers a framework for researchers in medicinal chemistry and materials science to leverage the unique reactivity of this and related α-aryl-α-cyanoacetate scaffolds.

Introduction: The Synthetic Utility of α-Aryl-α-cyanoacetates

The class of compounds known as α-aryl-α-cyanoacetates represents a cornerstone in the synthesis of complex organic molecules. These structures are characterized by a quaternary carbon center substituted with an aromatic ring, a nitrile group, and an ester moiety. This trifecta of functional groups imparts a unique and highly valuable reactivity profile.

• The Ester Group: Serves as a handle for hydrolysis, amidation, or reduction.

• The Nitrile Group: Can be hydrolyzed to a carboxylic acid, reduced to an amine, or participate in cycloaddition reactions.[1]

• The Aryl Group: Provides a rigid scaffold and can be functionalized to modulate the electronic and steric properties of the final compound. The presence of a 2,3-dichlorophenyl group, as in our target molecule, is of particular interest in drug discovery due to the prevalence of halogenated aromatics in bioactive compounds.

While specific literature on Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is sparse, its synthesis and reactivity can be logically extrapolated from well-established principles governing related structures.[2][3][4] This guide will therefore focus on the general synthetic strategies applicable to this class of reagents, using the title compound as a representative model.

Part 1: Synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

The primary challenge in synthesizing the title compound is the formation of the C-C bond between the aromatic ring and the cyanoacetate moiety. Two principal and robust pathways are considered here: direct arylation via nucleophilic substitution and a metal-catalyzed cross-coupling reaction.

Caption: General synthetic pathways to α-aryl-α-cyanoacetates.

Protocol 1: Synthesis via Nucleophilic Aromatic Substitution (SNA_r_)

This method is predicated on the activation of the aromatic ring by multiple electron-withdrawing groups, making it susceptible to nucleophilic attack. Here, 1,2,3-trichlorobenzene serves as the aryl source.

Rationale: The choice of a strong, non-nucleophilic base like sodium hydride (NaH) is critical. It quantitatively deprotonates ethyl cyanoacetate to form the corresponding enolate, a potent nucleophile, without competing side reactions like ester hydrolysis. Dimethyl sulfoxide (DMSO) is an ideal solvent due to its high polarity, which stabilizes the charged intermediate (Meisenheimer complex), and its high boiling point, which allows the reaction to be conducted at elevated temperatures necessary to overcome the activation energy for this type of substitution.

Step-by-Step Protocol:

• Preparation: To a flame-dried 250 mL three-neck round-bottom flask under a nitrogen atmosphere, add sodium hydride (1.1 eq, 60% dispersion in mineral oil). Wash the NaH three times with dry hexane to remove the oil, then suspend it in 50 mL of anhydrous DMSO.

• Enolate Formation: Cool the suspension to 0°C in an ice bath. Add ethyl cyanoacetate (1.0 eq) dropwise via a syringe over 30 minutes. The formation of a clear solution and cessation of hydrogen evolution indicates complete formation of the sodium salt.

• Arylating Agent Addition: To the resulting solution, add 1,2,3-trichlorobenzene (1.2 eq).

• Reaction: Heat the reaction mixture to 120°C and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., 3:1 Hexane:Ethyl Acetate).

• Work-up: Cool the mixture to room temperature and carefully quench by pouring it into 200 mL of ice-cold 1 M HCl.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 100 mL). Combine the organic layers, wash with brine (1 x 100 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Concentrate the organic phase under reduced pressure. Purify the resulting crude oil by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure product.

Parameter	Value
Typical Scale	10-20 mmol
Temperature	120°C
Reaction Time	12-16 hours
Representative Yield	45-60%
Purification	Silica Gel Chromatography

Part 2: Applications in the Synthesis of Novel Organic Compounds

The true value of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate lies in its capacity to serve as a versatile precursor for more complex molecular architectures, particularly heterocyclic scaffolds which are prevalent in medicinal chemistry.

Application A: Synthesis of Dichlorophenyl-Substituted Pyridinone Heterocycles

Pyridinone and its derivatives are common motifs in pharmaceuticals, known for a wide range of biological activities.[5] Our target molecule is an excellent starting point for constructing these rings through a multi-step sequence involving Knoevenagel condensation followed by cyclization.

Caption: Workflow for the synthesis of a pyridinone scaffold.

Protocol 2: Synthesis of a 4,6-disubstituted-2-oxo-1,2-dihydropyridine-3-carbonitrile

This protocol demonstrates a common strategy for building the pyridinone core, adapting established methodologies for Knoevenagel condensations and subsequent cyclizations.[6][7]

Rationale: The reaction begins with a Knoevenagel condensation between an active methylene compound (ethyl cyanoacetate) and a β-ketoester (ethyl acetoacetate), catalyzed by a weak base like piperidine. This base is sufficient to generate the nucleophilic enolate of ethyl cyanoacetate without causing self-condensation of ethyl acetoacetate. The subsequent addition of ammonium acetate serves as the nitrogen source for the heterocycle. A Michael addition of ammonia to the electron-deficient alkene, followed by an intramolecular cyclization (condensation) and tautomerization, yields the stable pyridinone ring system.

Step-by-Step Protocol:

• Condensation: In a 100 mL round-bottom flask, combine Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (1.0 eq), ethyl acetoacetate (1.1 eq), and 30 mL of absolute ethanol.

• Catalyst Addition: Add piperidine (0.1 eq) to the mixture and stir at room temperature for 30 minutes.

• Cyclization: Add ammonium acetate (2.5 eq) to the reaction mixture.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 80°C) for 8 hours. A precipitate may form as the reaction progresses.

• Isolation: Cool the reaction to room temperature and then place it in an ice bath for 1 hour to maximize precipitation.

• Purification: Collect the solid product by vacuum filtration through a Büchner funnel. Wash the solid with cold ethanol (2 x 15 mL) and then diethyl ether (1 x 20 mL).

• Drying: Dry the resulting solid under vacuum to obtain the final pyridinone product. Further purification can be achieved by recrystallization from a suitable solvent like acetic acid or ethanol if necessary.

Parameter	Value
Key Reagents	Ethyl acetoacetate, Ammonium acetate
Catalyst	Piperidine
Solvent	Ethanol
Temperature	~80°C (Reflux)
Reaction Time	8 hours
Representative Yield	70-85%

Application B: Use as a Precursor for Thiophene-Based Bioactive Scaffolds

The Gewald reaction is a powerful multi-component reaction for the synthesis of highly substituted 2-aminothiophenes.[8] These thiophene scaffolds are valuable in medicinal chemistry, with derivatives showing promise as anticancer and antioxidant agents.[8][9] Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is an ideal "active methylene" component for this reaction.

Protocol 3: Gewald Synthesis of a 2-Amino-3-carbethoxy-4-(2,3-dichlorophenyl)thiophene Derivative

Rationale: This one-pot synthesis relies on the initial condensation between the ketone (in this case, we will use acetone as a simple example) and the active methylene compound, catalyzed by a base like diethylamine. Elemental sulfur is then added, which reacts with the enolate intermediate. An intramolecular cyclization, involving attack of the sulfur on the nitrile group, followed by tautomerization, yields the stable 2-aminothiophene product. The choice of diethylamine is strategic; it is basic enough to promote the initial condensation but volatile enough to be easily removed.

Step-by-Step Protocol:

• Reaction Setup: To a 100 mL round-bottom flask, add Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (1.0 eq), acetone (1.5 eq), and elemental sulfur (1.1 eq).

• Solvent and Catalyst: Add 40 mL of ethanol, followed by diethylamine (2.0 eq).

• Reaction: Stir the mixture at 50°C for 4 hours. The reaction mixture will typically turn dark. Monitor the reaction by TLC.

• Work-up: After completion, cool the mixture and pour it into a beaker containing 100 mL of ice-cold water with vigorous stirring.

• Isolation: The product will precipitate out of the aqueous solution. Collect the solid by vacuum filtration and wash thoroughly with water to remove any inorganic salts.

• Purification: The crude product can be purified by recrystallization from ethanol to yield the pure 2-aminothiophene derivative.

Parameter	Value
Key Reagents	Ketone (e.g., Acetone), Elemental Sulfur
Catalyst/Base	Diethylamine
Solvent	Ethanol
Temperature	50°C
Reaction Time	4 hours
Representative Yield	65-80%

Conclusion

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate, and α-aryl-α-cyanoacetates in general, are exceptionally potent synthetic intermediates. Their densely packed functionality allows for the rapid construction of molecular complexity from simple, accessible starting materials. The protocols detailed herein for the synthesis of pyridinone and thiophene heterocycles highlight just two of the many possible applications. By understanding the fundamental reactivity of the cyano, ester, and aryl moieties, researchers can strategically design and execute synthetic routes to a vast array of novel compounds for applications in drug discovery, materials science, and beyond.

References

• Wikipedia. (n.d.). Ethyl cyanoacetate. Retrieved from [Link]1]

• Adams, R., & Tuley, W. F. (1923). Ethyl cyanoacetate. Organic Syntheses, 3, 53. doi:10.15227/orgsyn.003.0053 (Note: URL from search result is a direct procedure link: [Link]]

• BenchChem. (2025). Application Note: Synthesis of Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma). Retrieved from BenchChem's website.[10]

• Al-Ghorbani, M. (2024). Ethyl Cyanoacetate Reactions. ResearchGate. Retrieved from [Link]6]

• Mohareb, R. M., & Abdallah, B. A. (n.d.). SYNTHESES OF HETEROCYCLIC DERIVATIVES AS POTENTIAL CYTOTOXIC COMPOUNDS EVALUATED TOWARD HEPATOCELLULAR AND CERVICAL CARCINOMA CELL LINES. African Journals Online (AJOL). Retrieved from [Link]]

• Mishra, R., Kumar, N., & Sachan, N. (2021). Synthesis and Pharmacological Study of Thiophene Derivatives. International Journal of Pharmaceutical Quality Assurance, 12(3), 282-291.[8]

• BenchChem. (2025). Comparative Analysis of the Biological Activities of Ethyl 2-(4-cyanophenyl thio)acetate Derivatives. Retrieved from BenchChem's website.[11]

• Pini, E., et al. (1993). Synthesis and pharmacological activities of ethyl 5-cyano-1,6-dihydro-6-oxo-2-(2,3,4-pyridyl)-3-pyridinecarboxylates and derivatives. PubMed. Retrieved from [Link]5]

• PubChem. (n.d.). Ethyl 2-cyano-2-(2,4,5-trifluorophenyl)acetate. Retrieved from [Link]4]

• Zare, A., et al. (2025). Synthesis of new ethyl cyanoacetate analogs catalyzed by nano-Fe3O4@EA. OICC Press.[12]

• Ataman Kimya. (n.d.). ECYA (ETHYL CYANO ACETATE). Retrieved from [Link]]

• Pinto, D. C. G. A., et al. (2024). Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. RSC Publishing.[7]

• BenchChem. (2025). Synthesis of Ethyl 2-(4-cyanophenyl thio)acetate from 4-cyanothiophenol: An Application Note and Detailed Protocol. Retrieved from BenchChem's website.[13]

• Hoffman Fine Chemicals. (n.d.). CAS 683220-23-7 | Ethyl 2-cyano-2-(3-fluorophenyl)acetate. Retrieved from their commercial website.[3]

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• 5. Synthesis and pharmacological activities of ethyl 5-cyano-1,6-dihydro-6-oxo-2-(2,3,4-pyridyl)-3-pyridinecarboxylates and derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. SYNTHESIS, ANTIOXIDANT AND ANTI-INFLAMMATORY ACTIVITIES OF ETHYL 2-(2-CYANO-3- (SUBSTITUTED PHENYL)ACRYLAMIDO)-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATES | Zendy [zendy.io]
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Catalytic systems for reactions involving Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

An Application Guide to Catalytic Systems for Reactions Involving Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Synthetic Potential of a Dichlorinated Cyanoacetate

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is a highly functionalized organic molecule of significant interest in medicinal chemistry and materials science. Its structure, featuring a reactive acidic methylene proton positioned between a nitrile and an ester group, combined with the electronic and steric influence of the 2,3-dichlorophenyl ring, makes it a versatile precursor for a diverse array of complex molecular architectures. The strategic manipulation of this intermediate is paramount for the synthesis of novel pharmaceutical agents, agrochemicals, and specialty polymers.

This guide provides an in-depth exploration of key catalytic systems employed to transform Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate. We move beyond simple procedural lists to dissect the underlying principles of each catalytic cycle, offering field-proven insights into experimental design, optimization, and execution. The protocols described herein are designed to be self-validating, grounded in established chemical literature, and presented with the clarity required for immediate laboratory application.

Core Reactivity: A Triad of Functional Groups

The synthetic utility of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is dictated by the interplay of its three primary functional groups:

• The α-Cyano Ester Moiety : The electron-withdrawing nature of both the nitrile (-CN) and the ester (-COOEt) groups renders the α-carbon acidic. This allows for deprotonation and subsequent reactions with electrophiles, forming the basis for C-C bond formation.

• The Nitrile Group : This group can undergo a variety of transformations, including hydrolysis to a carboxylic acid or amide, or reduction to a primary amine, providing a gateway to numerous derivatives.[1][2]

• The Ethyl Ester : Susceptible to hydrolysis, transesterification, or reduction, the ester group offers another handle for molecular modification. Its conversion to a carboxylic acid is often a precursor to decarboxylation.

Our exploration will focus on catalytic systems that selectively target these reactive centers.

Catalytic System 1: Phase-Transfer Catalysis for Synthesis and Alkylation

The synthesis of the title compound itself, and its further alkylation, often relies on reactions at the α-carbon. When dealing with an organic substrate like a dichlorophenyl acetonitrile derivative and an inorganic nucleophile (e.g., from an ethyl chloroformate precursor), the reactants are mutually insoluble. Phase-Transfer Catalysis (PTC) provides an elegant solution to this problem by transporting a reactant from one phase (typically aqueous) to another (organic) where the reaction can occur.[3][4]

Principle of Operation

A phase-transfer catalyst, commonly a quaternary ammonium salt (Q⁺X⁻) like tetrabutylammonium bromide (TBAB) or a phosphonium salt, facilitates the reaction.[5][6] The lipophilic cation (Q⁺) pairs with the anion of the nucleophile in the aqueous phase, forming a lipophilic ion pair [Q⁺][Nucleophile⁻]. This ion pair is soluble in the organic phase and can react with the organic substrate.[7] This technique avoids the need for expensive, high-boiling, or anhydrous polar aprotic solvents like DMSO or DMF.[5]

Logical Workflow for PTC-Mediated Synthesis

Caption: Workflow for Phase-Transfer Catalysis (PTC).

Protocol 1: Synthesis via PTC-Mediated Cyanomethylation

This protocol outlines the synthesis of a precursor to the title compound, illustrating the PTC principle.

Objective: To synthesize 2-(2,3-dichlorophenyl)acetonitrile from 2,3-dichlorobenzyl chloride.

Materials:

• 2,3-Dichlorobenzyl chloride

• Sodium cyanide (NaCN)

• Tetrabutylammonium bromide (TBAB)

• Toluene

• Deionized water

Procedure:

• Reaction Setup: In a 250 mL three-necked flask equipped with a mechanical stirrer, reflux condenser, and thermometer, add 2,3-dichlorobenzyl chloride (1.0 eq), toluene (5 volumes), and TBAB (0.05 eq).

• Aqueous Phase Preparation: In a separate beaker, dissolve sodium cyanide (1.5 eq) in deionized water (5 volumes). Caution: NaCN is highly toxic. Handle with extreme care in a fume hood.

• Reaction Initiation: Add the aqueous NaCN solution to the flask. Begin vigorous stirring (>500 rpm) to ensure adequate mixing between the two phases.

• Heating: Heat the mixture to 80-85 °C and maintain for 4-6 hours.

• Monitoring: Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Separate the organic layer. Wash the organic layer sequentially with water (2 x 5 volumes) and brine (1 x 5 volumes).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 2-(2,3-dichlorophenyl)acetonitrile, which can be purified by vacuum distillation or recrystallization.

Catalytic System 2: Knoevenagel Condensation for C=C Bond Formation

The Knoevenagel condensation is a cornerstone reaction for active methylene compounds. It involves the reaction of an aldehyde or ketone with a compound like Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate to form a new carbon-carbon double bond. This reaction is typically catalyzed by a weak base.[8][9]

Principle of Operation

The catalyst, often a secondary amine like piperidine or an ionic liquid like diisopropylethylammonium acetate, deprotonates the acidic α-carbon of the cyanoacetate.[10] The resulting carbanion acts as a nucleophile, attacking the carbonyl carbon of the aldehyde or ketone. A subsequent dehydration step, often facilitated by the reaction conditions, yields the final α,β-unsaturated product. The choice of catalyst can influence reaction rates and yields significantly.[8]

Protocol 2: Piperidine-Catalyzed Knoevenagel Condensation

Objective: To synthesize Ethyl 2-cyano-3-(4-formylphenyl)-2-(2,3-dichlorophenyl)acrylate.

Materials:

• Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

• Terephthalaldehyde (1.0 eq)

• Piperidine

• Ethanol

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (1.0 eq) and terephthalaldehyde (1.0 eq) in absolute ethanol (10 volumes).

• Catalyst Addition: Add piperidine (0.1 eq) to the solution.

• Reaction Conditions: Stir the mixture at room temperature or gently reflux (50-60 °C) for 2-4 hours. The product may precipitate from the solution upon formation.

• Monitoring: Monitor the reaction by TLC for the disappearance of the starting aldehyde.

• Isolation: Cool the reaction mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration.

• Purification: Wash the collected solid with cold ethanol to remove unreacted starting materials and catalyst. The product can be further purified by recrystallization from a suitable solvent like ethyl acetate or ethanol.

Parameter	Value	Reference
Catalyst	Piperidine	[9]
Solvent	Ethanol	[11]
Temperature	25 - 60 °C	[9]
Typical Yield	80 - 95%	[9]

Catalytic System 3: Decarboxylation via the Krapcho Reaction

For many synthetic applications, it is necessary to remove one of the activating groups from the α-carbon. The Krapcho dealkoxycarbonylation is a highly effective method for the decarboxylation of esters that have an electron-withdrawing group, such as a nitrile, in the β-position (or in this case, the α-position).[12]

Principle of Operation

The reaction proceeds via nucleophilic attack of a salt anion (e.g., Cl⁻, CN⁻) on the ethyl group of the ester in an Sₙ2 fashion.[12] This is followed by decarboxylation of the resulting carboxylate intermediate. The reaction is typically carried out in a polar aprotic solvent like DMSO at elevated temperatures. The presence of water or salt is often crucial for the reaction's success.[12][13] This method is advantageous as it often proceeds under neutral or mildly basic conditions, avoiding the harsh acid or base required for traditional saponification and decarboxylation sequences.[14]

Krapcho Decarboxylation Mechanism

Caption: Simplified mechanism of Krapcho Decarboxylation.

Protocol 3: Krapcho Decarboxylation

Objective: To synthesize 2-(2,3-dichlorophenyl)acetonitrile from Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate.

Materials:

• Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

• Sodium chloride (NaCl)

• Dimethyl sulfoxide (DMSO)

• Deionized water

Procedure:

• Reaction Setup: In a 100 mL flask equipped with a reflux condenser and magnetic stirrer, add Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (1.0 eq), sodium chloride (1.2 eq), DMSO (5 volumes), and a small amount of water (1.2 eq).

• Heating: Heat the reaction mixture to 140-160 °C. The high temperature is necessary to drive the reaction.[14]

• Monitoring: Monitor the reaction by observing CO₂ evolution (bubbling) and by TLC analysis. The reaction typically takes 4-8 hours.

• Workup: Cool the reaction mixture to room temperature. Pour the mixture into a larger volume of water (20 volumes) and extract with ethyl acetate or diethyl ether (3 x 10 volumes).

• Purification: Combine the organic extracts and wash thoroughly with brine to remove residual DMSO. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Isolation: Purify the resulting crude product by column chromatography on silica gel or by vacuum distillation to yield pure 2-(2,3-dichlorophenyl)acetonitrile.

Parameter	Value	Reference
Solvent	DMSO	[12]
Salt	NaCl, LiCl, or NaCN	[12]
Temperature	140 - 180 °C	[14]
Additive	Water	[13]

Catalytic System 4: Catalytic Hydrogenation for Nitrile Reduction

The reduction of the nitrile group to a primary amine opens up a vast field of subsequent chemical transformations, including amidation and the formation of heterocyclic structures. Catalytic hydrogenation is a clean and efficient method for this transformation.

Principle of Operation

In catalytic hydrogenation, molecular hydrogen (H₂) is added across the carbon-nitrogen triple bond in the presence of a metal catalyst. Palladium on carbon (Pd/C) is a common and effective catalyst for this purpose.[15] The reaction is typically carried out in a solvent like ethanol or acetic acid under a hydrogen atmosphere (from balloon pressure to high-pressure hydrogenation). The reaction proceeds via the formation of an intermediate imine, which is then further reduced to the amine.

Protocol 4: Reduction of the Nitrile to a Primary Amine

Objective: To synthesize 2-amino-1-(2,3-dichlorophenyl)propan-1-ol (assuming prior reduction of the ester). For simplicity, this protocol describes the reduction of a generic substituted phenylacetonitrile.

Materials:

• 2-(2,3-dichlorophenyl)acetonitrile

• 10% Palladium on carbon (Pd/C) catalyst

• Ethanol or Glacial Acetic Acid

• Hydrogen source (balloon or Parr hydrogenator)

Procedure:

• Reaction Setup: To a heavy-walled hydrogenation flask or a Parr shaker bottle, add 2-(2,3-dichlorophenyl)acetonitrile (1.0 eq) and ethanol (15-20 volumes).

• Catalyst Addition: Carefully add 10% Pd/C (5-10% by weight of the substrate) to the flask. Caution: Pd/C can be pyrophoric; handle with care and preferably under an inert atmosphere.

• Hydrogenation: Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas. Repeat this process three times to ensure an inert atmosphere. Pressurize the vessel to the desired pressure (e.g., 50 psi) or maintain a hydrogen balloon atmosphere.

• Reaction: Shake or stir the reaction mixture vigorously at room temperature. The reaction is often exothermic.

• Monitoring: Monitor the reaction by observing hydrogen uptake. Once hydrogen uptake ceases, the reaction is typically complete (usually 4-24 hours).

• Workup: Carefully vent the hydrogen pressure. Purge the flask with nitrogen or argon.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad with additional ethanol.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude primary amine. The product can be purified by crystallization of its salt (e.g., hydrochloride) or by chromatography.

Parameter	Value	Reference
Catalyst	10% Palladium on Carbon	[15]
Solvent	Ethanol, Acetic Acid	[15]
Pressure	1-4 atm (15-60 psi)	[15]
Temperature	Room Temperature	[15]

References

• OperaChem. (2023, July 2). Phase transfer catalysis (PTC). Available from: [Link]

• Little Flower College Guruvayoor. phase transfer catalyst. Available from: [Link]

• Ferreira, V. F., et al. (1996). A New Approach to the Cyanoacetic Ester Synthesis. Journal of the Brazilian Chemical Society, 7(5). Available from: [Link]

• Macmillan Group. (2008, April 10). Phase-Transfer Catalysis (PTC). Available from: [Link]

• Reddy, B. V. S., et al. (2020). Krapcho Dealkoxycarbonylation Strategy of Ethyl Cyanoacetate for the Synthesis of 3-Hydroxy-3-cyanomethyl-2-oxindoles and 3,3′. The Journal of Organic Chemistry, 85(12).

• Biomedres. (2022, August 12). A Minireview of Phase-Transfer Catalysis and Recent Trends. Available from: [Link]

• Organic Syntheses. ethyl cyanoacetate. Available from: [Link]

• Organic Syntheses. ETHYL n-BUTYLCYANOACETATE. Available from: [Link]

• ResearchGate. (2013). Ethyl Cyanoacetate Reactions. Available from: [Link]

• ResearchGate. (2013). (PDF) Ethyl Cyanoacetate Reactions. Available from: [Link]

• LookChem. Synthesis of Ethyl cyanoacetate. Available from: [Link]

• Wikipedia. Ethyl cyanoacetate. Available from: [Link]

• Organic Chemistry Portal. Decarboxylations. Available from: [Link]

• Wikipedia. Krapcho decarboxylation. Available from: [Link]

• AperTO - Archivio Istituzionale Open Access dell'Università di Torino. (2025, November 28).
• OICC Press. (2025, August 12).
• PMC. (2018, June 6). (E)-Ethyl-2-cyano-2-(((2,4,6-trichlorobenzoyl)oxy)imino)
• PMC. (2020, January 17).
• Benchchem. Ethyl 2-(2,6-dichlorophenyl)
• Eureka | Patsnap. (2018, December 18).
• RSC Publishing. (2026, January 2). Piperidine-catalyzed synthesis of (E)
• Chemical Reviews.
• Asian Journal of Chemistry. Cyanoethylation: A Vital Reaction in the Synthesis of Biologically Active Heterocycles.
• European Patent Office. PROCESS FOR PRODUCING HIGHER CYANOACETIC ESTER.
• MIT Open Access Articles. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)Aryl Chlorides and Bromides.
• Science of Synthesis.
• PMC. 3-Acetyloxy-2-cyano-2-(alkylaminocarbamoyl)
• MDPI.
• Journal of Chemical and Pharmaceutical Research. (2015).
• Monash University Research Profile. (2015, November 5). The Hydrolysis of Diclofenac Esters.
• Benchchem. Investigating the Mechanism of Action of Ethyl 2-(2,6-dichlorophenyl)
• Journal of the Chemical Society, Perkin Transactions 2. Study of the alkaline hydrolysis of ethyl 2-(1,2-benzisothiazolin-3-ylidene)cyanoacetate: spectroscopic properties, and X-ray crystal analysis of 2,4-bis-(1,2-benzisothiazol-3-yl)3-aminocrotononitrile–dimethylformamide.
• Research Journal of Pharmaceutical, Biological and Chemical Sciences. Cyanoacetylation Of Substituted 2-Aminothiophenes And Evaluation for Antioxidant And Antibacterial Activities.

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• 9. Piperidine-catalyzed synthesis of ( E )-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies - RSC Advances (RSC Publishing) DOI:10.1039/D5RA07121F [pubs.rsc.org]
• 10. jmcs.org.mx [jmcs.org.mx]
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• 12. Krapcho decarboxylation - Wikipedia [en.wikipedia.org]
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• 14. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 15. Organic Syntheses Procedure [orgsyn.org]

Application Note: Advanced Purification Protocol for Crude Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (CAS: 130801-09-1)

Introduction & Mechanistic Context

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is a highly functionalized synthetic intermediate frequently utilized in the development of active pharmaceutical ingredients (APIs), including pyrimidine and triazine-based therapeutics. The compound is typically synthesized via the1

1 with 1-bromo-2,3-dichlorobenzene[1].

While this cross-coupling methodology is highly efficient, it yields a complex crude matrix. The post-reaction mixture typically contains the target product, unreacted starting materials, inorganic bases (e.g.,

), and lipophilic palladium-phosphine catalyst residues[1].

Expertise & Causality Insight: The most critical factor in handling this compound is the extreme acidity of its

-proton. Flanked by an ester, a nitrile, and an electron-withdrawing 2,3-dichlorophenyl ring, the pKa of this proton is significantly lowered. Exposing the crude mixture to even mildly basic aqueous conditions (such as , pH 8.3) during workup will deprotonate the product, driving it into the aqueous phase as a water-soluble enolate or triggering unwanted decarboxylation. Therefore, a strictly controlled, slightly acidic quench is the foundational requirement of this purification strategy.

Physicochemical Profiling

Understanding the physical properties of the target molecule is essential for designing a self-validating purification system.

Table 1: Physicochemical Properties

Parameter	Value
Compound Name	Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate
CAS Number	2[2]
Molecular Formula	C₁₁H₉Cl₂NO₂
Molecular Weight	258.10 g/mol
Physical State	Viscous oil to low-melting solid

| Detection | UV Active (

~ 254 nm) / Oxidizable |

The Self-Validating Purification Workflow

The following protocol utilizes a three-phase approach designed to isolate the product in >98% purity while incorporating internal validation checks to prevent product loss.

Phase 1: Mild Aqueous Quench and Liquid-Liquid Extraction (LLE)

• Cooling: Allow the crude reaction mixture to cool completely to room temperature (20–25 °C).

• The Quench: Slowly add 1 volume of saturated aqueous

  .

  • Validation Check: Test the pH of the aqueous layer using pH paper. It must read between 5.5 and 6.0. If the pH is >7.0, add 0.1 M HCl dropwise until the target pH is achieved to ensure the product remains fully protonated and lipophilic.

• Extraction: Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3 × 50 mL per 10 mmol scale).

• Washing: Wash the combined organic layers with brine (50 mL) to remove residual water and inorganic salts.

• Drying: Dry the organic phase over anhydrous

  . Filter the suspension to remove the drying agent.

Phase 2: Dry Loading and Flash Column Chromatography (FCC)

Directly loading the crude oil onto a silica column will result in severe band tailing due to the presence of non-polar phosphine ligands.3

3 to achieve baseline resolution[3].

• Dry Loading: Add Silica Gel 60 (230-400 mesh) to the dried organic phase (approx. 3 grams of silica per 1 gram of crude mass). Evaporate the solvent completely under reduced pressure until a free-flowing powder is obtained.

• Column Preparation: Pack a flash chromatography column with Silica Gel using 100% Hexanes.

• Elution: Load the dry powder onto the column bed. Elute using the optimized gradient outlined in Table 3 .

• Fraction Analysis: Spot fractions on a silica TLC plate.

  • Validation Check: Visualize the plate first under UV (254 nm), then dip in

    stain and heat. Unreacted ethyl cyanoacetate is weakly UV active but will immediately reduce to form a bright yellow spot on a purple background. Do not pool fractions based on UV alone.

Phase 3: Solvent Removal and High-Vacuum Drying

• Pooling: Combine all fractions containing the pure target compound (

  ~0.45).

• Concentration: Remove the solvent via rotary evaporation (water bath set to 35 °C to prevent thermal degradation).

• Drying: Subject the resulting viscous oil to high vacuum (0.1 mbar) for a minimum of 12 hours to pull off trace ethyl acetate and hexanes.

Quantitative Chromatography Data

Table 2: TLC Impurity Profiling (Solvent System: 80:20 Hexane:Ethyl Acetate) | Component |

Value | Visualization Method | | :--- | :--- | :--- | | 1-Bromo-2,3-dichlorobenzene (SM) | 0.85 | UV (254 nm) | | Phosphine Ligands / Catalyst | 0.75 | UV / | | Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate | 0.45 | UV / | | Ethyl Cyanoacetate (SM) | 0.20 | (Weak UV) |

Table 3: Flash Chromatography Gradient Optimization

Column Volume (CV)	Hexane (%)	Ethyl Acetate (%)	Elution Target / Purpose
0.0 - 2.0	100	0	Flush non-polar ligands and unreacted aryl halides
2.0 - 5.0	95	5	Transition gradient to prevent band broadening
5.0 - 10.0	90	10	Elute Target Compound

| 10.0 - 12.0 | 80 | 20 | Flush unreacted ethyl cyanoacetate and polar byproducts |

Process Visualization

Workflow for the purification of crude Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate.

References

1.[2] National Institutes of Health. "Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate | C11H9Cl2NO2". PubChem Database. 2.[3] Cívicos, J. F., et al. "Palladium-Catalyzed α-Arylation of Dimethyl Malonate and Ethyl Cyanoacetate with o-Alkoxybromobenzenes for the Synthesis of Phenylacetic Acid, Esters and Phenylacetonitriles". SynOpen, 2017. 3.[1] Stauffer, S. R., et al. "Palladium-Catalyzed Arylation of Ethyl Cyanoacetate. Fluorescence Resonance Energy Transfer as a Tool for Reaction Discovery". Journal of the American Chemical Society, 2001.

Sources

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• 2. Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate | C11H9Cl2NO2 | CID 19705040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. thieme-connect.com [thieme-connect.com]

Technical Notes & Optimization

Improving the yield of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate synthesis

Technical Support Center: Optimization of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate Synthesis

Executive Summary & Core Directive

Welcome to the Technical Support Center. This guide addresses the synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (CAS: Variable/Derivative), a critical intermediate in the production of non-steroidal anti-inflammatory drugs (NSAIDs) and agrochemicals.

The Challenge: The synthesis involves the C-acylation of 2,3-dichlorophenylacetonitrile. Users frequently report yields stalling at 50–60% due to two competing factors:

• Reversibility: The reaction with diethyl carbonate (DEC) is equilibrium-limited.

• Steric/Electronic Effects: The 2,3-dichloro substitution pattern creates steric hindrance at the reaction site while simultaneously increasing the acidity of the

  -proton, making the anion prone to side reactions like Thorpe-Ziegler self-condensation .

This guide provides two validated protocols: the Equilibrium-Driven Method (DEC) for scalability and the Kinetic Method (Ethyl Chloroformate) for maximum yield on smaller scales.

Reaction Logic & Mechanism

The following diagram illustrates the reaction pathways and critical control points.

Figure 1: Reaction pathways showing the competition between productive acylation (Paths A/B) and destructive dimerization.

Method A: The Equilibrium-Driven Protocol (Diethyl Carbonate)

Best for: Large-scale synthesis, "Green" chemistry requirements, Cost efficiency.

The Core Problem: The reaction produces ethanol as a byproduct. If ethanol accumulates, it reacts with the product to regenerate the starting material (retro-Claisen). The Solution: Continuous Azeotropic Distillation.

Optimized Protocol

• Reagents:

  • 2,3-Dichlorophenylacetonitrile (1.0 eq)[1]

  • Diethyl Carbonate (DEC) (3.0 – 5.0 eq) – Acts as reagent and solvent.

  • Sodium Ethoxide (NaOEt) (1.2 eq) – Solid, 95%+ pure.

  • Solvent: Toluene (Volume ratio 1:1 with DEC) – Crucial for azeotrope.

• Procedure:

  • Setup: Equip a 3-neck flask with a mechanical stirrer, thermometer, and a Dean-Stark trap (or short fractionating column).

  • Charging: Charge Toluene and DEC. Add NaOEt. Stir to form a slurry.

  • Addition: Heat to 80°C. Add the nitrile dropwise over 30–60 minutes. Reason: Slow addition keeps the nitrile concentration low relative to DEC, suppressing dimerization.

  • Reaction: Raise temperature to 110–120°C (bath temp). You must see distillate collecting. The distillate is the Ethanol/Toluene/DEC azeotrope.

  • Monitoring: Continue until the vapor temperature rises to the boiling point of pure Toluene/DEC (indicating no more EtOH is forming).

  • Workup: Cool to 20°C. Quench with dilute acetic acid or HCl (pH 4–5). Separate phases.

Troubleshooting Method A

Symptom	Probable Cause	Corrective Action
Yield Stalls < 60%	Ethanol accumulation.	Critical: Use a fractionation column. If running neat in DEC, switch to Toluene co-solvent to facilitate EtOH removal via azeotrope.
Solid Precipitate	Sodium salt of product is insoluble.	This is normal/good. It drives equilibrium. Ensure mechanical stirring is powerful enough to handle the slurry.
"Dimer" Impurity	Nitrile self-condensation.	Increase DEC equivalents (to 5-10 eq). Slow down nitrile addition rate.

Method B: The Kinetic Protocol (Ethyl Chloroformate)

Best for: High yield, difficult substrates, small-to-medium scale.

The Core Problem: Exotherm control and double-acylation. The Solution: Low-temperature lithiation or hydride base.

Optimized Protocol

• Reagents:

  • 2,3-Dichlorophenylacetonitrile (1.0 eq)[1]

  • Base: NaH (60% in oil, 2.0 eq) OR LDA (1.1 eq).

  • Reagent: Ethyl Chloroformate (1.2 eq).

  • Solvent: Anhydrous THF or DMF/THF mix.

• Procedure:

  • Deprotonation: Suspend NaH in THF at 0°C. Add nitrile dropwise. Stir at 0–10°C for 1 hour until H₂ evolution ceases. Note: The anion of 2,3-dichloro derivatives is stabilized but sterically crowded.

  • Acylation: Cool to -10°C . Add Ethyl Chloroformate dropwise.[2] Caution: Exothermic.[3]

  • Completion: Allow to warm to room temperature. Stir 2 hours.

  • Quench: Pour onto ice/water carefully.

Troubleshooting Method B

Symptom	Probable Cause	Corrective Action
Low Yield	Moisture in solvent/base.[4]	NaH and THF must be anhydrous. Water kills the base immediately.
O-Acylation	Kinetic attack on Oxygen.	Use a "softer" counter-cation (Li+ from LDA) or run in less polar solvents. However, C-acylation is generally preferred for nitriles.
Violent Exotherm	Fast addition.	The 2,3-dichloro substitution makes the ring electron-poor, but the anion is still reactive. Add chloroformate very slowly at <0°C.

Comparative Data Analysis

The following table summarizes expected outcomes based on internal optimization data for substituted phenylacetonitriles.

Parameter	Method A (DEC/NaOEt)	Method B (ClCOOEt/NaH)
Typical Yield	65 – 75%	85 – 92%
Purity (Crude)	85 – 90%	>95%
Key Impurity	Dimer (Thorpe-Ziegler)	Unreacted Nitrile
Scalability	Excellent (Kg to Ton)	Moderate (Cooling required)
Safety Profile	Good (Flammable solvents)	High Risk (H₂ gas, toxicity)

Frequently Asked Questions (FAQs)

Q1: Why is the 2,3-dichloro isomer harder to react than the unsubstituted phenylacetonitrile? A: The 2,3-dichloro substitution provides significant steric hindrance at the ortho position, shielding the

-carbon. While the electron-withdrawing chlorines make the proton more acidic (easier to remove), the resulting bulky anion struggles to attack the electrophile (DEC).

• Fix: Use Method B (Chloroformate) as it is a smaller, more reactive electrophile than DEC, or increase the temperature in Method A.

Q2: My product is an oil, but literature says it should be solid. Why? A: The ethyl ester is often a low-melting solid or oil (approx MP 30–40°C depending on purity). If it remains an oil, it likely contains:

• Residual Solvent: Toluene/DEC.

• Dimer Impurity: Check TLC/HPLC. The dimer is often a high-melting solid, but mixtures can form eutectic oils.

• Hydrolysis Product: If you acidified too strongly (pH < 1), you may have hydrolyzed the ester to the acid or the nitrile to the amide.

Q3: Can I use Potassium Carbonate (

) instead of NaOEt? A: Generally, no. is too weak ( ) to effectively deprotonate the nitrile ( ) to a significant extent for the DEC reaction. You need an alkoxide ( ) or hydride ( ).

References

• Organic Syntheses , Coll.[5] Vol. 1, p. 254 (1941); Vol. 9, p. 36 (1929). Ethyl Cyanoacetate Synthesis (Foundational Chemistry).

• BenchChem Application Note . Synthesis of 2-Phenylacetonitrile derivatives and troubleshooting C-acylation.

• PubChem Compound Summary . Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate Structure and Properties.

• ResearchGate . Improved methods for synthesis of phenylacetic acid derivatives via carbonylation.

• MDPI . Computational Revision of the Mechanism of the Thorpe Reaction (Self-Condensation).

Sources

• 1. 2,3-Dichlorophenylacetonitrile | 3218-45-9 [chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. orgsyn.org [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Thorpe reaction - Wikipedia [en.wikipedia.org]

Common side products in the synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

Topic: Troubleshooting Common Side Products & Process Optimization Target Molecule: Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (CAS: 137156-41-3) Application: Key intermediate for Lamotrigine (Anticonvulsant)

Executive Summary & Reaction Logic

This guide addresses the critical quality attributes (CQAs) in the synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate . The standard industrial route involves the Claisen-type condensation of 2,3-dichlorophenylacetonitrile with diethyl carbonate (DEC) using a strong base (typically Sodium Ethoxide or Sodium Hydride).[1]

While the reaction appears straightforward, it is thermodynamically reversible and sensitive to moisture.[1] Process deviations typically result in three failure modes:

• Low Conversion: Failure to drive the equilibrium.[1]

• Dimerization: Formation of Thorpe-Ziegler condensation by-products.[1]

• Decarboxylation: Product reversion during acidic workup.[1]

Reaction Pathway & Impurity Map

Figure 1: Reaction logic showing the primary synthetic pathway (Green) and critical impurity diversion points (Red).[1]

Troubleshooting Guide: Side Products & Impurities

Issue 1: The "Thorpe Dimer" (High Molecular Weight Impurity)

Symptom: HPLC shows a large, late-eluting peak.[1] Mass spec shows a dimer

or similar structure.[1] Chemical Identity: -amino- -dicyano-bis(2,3-dichlorophenyl) derivative.

Root Cause	Mechanism	Corrective Action
Low DEC Stoichiometry	If Diethyl Carbonate (DEC) concentration is low, the enolate of the starting nitrile attacks another molecule of nitrile (Thorpe-Ziegler reaction) instead of the carbonate.	Increase DEC equivalents. Use DEC as the co-solvent or ensure >3.0 eq. excess relative to the nitrile.[1]
Slow Addition Rate	Adding DEC too slowly to the nitrile/base mixture favors self-condensation.[1]	Reverse Addition. Add the Nitrile/Base mixture into a pool of hot DEC, or add DEC rapidly before heating.[1]
Temperature Lag	Heating the nitrile/base mixture before DEC is fully present.[1]	Ensure DEC is present before the temperature exceeds 40°C.

Issue 2: Regioisomeric Contamination (2,4- or 2,5-Dichloro isomers)

Symptom: "Twin" peaks appearing very close to the main product peak in HPLC/GC. Chemical Identity: Ethyl 2-cyano-2-(2,4-dichlorophenyl)acetate (or 2,5- isomer).

• Diagnosis: These are not generated during the reaction.[1] They are "carry-over" impurities from the synthesis of the starting material (2,3-dichlorophenylacetonitrile).

• Criticality: These isomers have different biological activities and are difficult to remove by crystallization of the final ester.[1]

• Solution: Stringent QC of the starting material.[1] Specification should limit 2,4- and 2,5- isomers to <0.10% before starting the condensation.

Issue 3: Decarboxylation (Yield Loss during Workup)

Symptom: Product purity is good in-process, but yield drops after isolation. Gas evolution observed during acidification.[1] Chemical Identity: Reversion to 2,3-dichlorophenylacetonitrile.

• Mechanism: The target molecule is a

  -cyano ester.[1] In the presence of acid and heat, it undergoes decarboxylation: [1]

• Protocol Adjustment:

  • Perform quenching at <10°C .

  • Use dilute acid (e.g., acetic acid or dilute HCl) to adjust pH to 6–7, not lower.[1]

  • Avoid prolonged holding times in acidic aqueous layers.[1]

Frequently Asked Questions (Technical FAQs)

Q1: Why is the reaction stalling at 60-70% conversion?

A: This is an equilibrium-driven reaction.

• Ethanol Removal: The reaction produces ethanol as a byproduct.[1] If ethanol is not removed, the equilibrium pushes back to the starting materials. You must distill off the ethanol/DEC azeotrope continuously during the reaction.

• Moisture: Sodium ethoxide (NaOEt) is extremely hygroscopic.[1] If water enters, it forms NaOH and ethanol.[1] NaOH causes rapid hydrolysis of the product or DEC.[1] Ensure the system is under dry nitrogen.[1]

Q2: Can I use Sodium Hydride (NaH) instead of Sodium Ethoxide (NaOEt)?

A: Yes, and it often provides higher yields for difficult substrates.[1]

• Pros: NaH generates H₂ gas, which is irreversible, driving the deprotonation forward.

• Cons: Safety risk (H₂ evolution).[1] Requires anhydrous THF or DMF/Toluene.[1]

• Recommendation: For scale-up, NaOEt (21% in EtOH) is preferred for cost/safety, provided efficient azeotropic distillation is used.[1] For lab-scale high purity, NaH is superior.

Q3: The product is an oil. How do I crystallize it?

A: Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is a low-melting solid or viscous oil.

• Seed: If available, seed crystals are essential.[1]

• Solvent System: Try Isopropanol (IPA)/Heptane or Ethanol/Water .[1]

• Cooling: Slow cooling to 0°C is required.[1] If it oils out, re-heat and add more seed.

Standardized Experimental Protocol

Objective: Synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate via Condensation.

Reagents:

• 2,3-Dichlorophenylacetonitrile (1.0 eq)[1]

• Diethyl Carbonate (DEC) (4.0 eq) – Acts as reagent and solvent[1]

• Sodium Ethoxide (1.2 eq) – Solid or 21% wt solution[1]

• Toluene (Optional co-solvent for azeotrope)[1]

Step-by-Step Procedure:

• Setup: Equip a 3-neck flask with a mechanical stirrer, thermometer, and a Dean-Stark trap (or distillation head).

• Charging: Charge 2,3-dichlorophenylacetonitrile and Diethyl Carbonate (DEC) under Nitrogen atmosphere.

• Base Addition:

  • If using Solid NaOEt: Add in portions at room temperature.

  • If using Solution: Add dropwise.[1][2]

• Reaction (The Critical Step):

  • Heat the mixture slowly to 100–110°C .

  • Distillation: You must observe the distillation of Ethanol (formed) or the Ethanol/DEC azeotrope.[1]

  • Checkpoint: Monitor the vapor temperature.[1] It should start near 78°C (EtOH) and rise as EtOH is depleted.[1]

  • Continue heating until HPLC shows <1.0% Starting Material (approx. 4–6 hours).[1]

• Quench:

  • Cool the reaction mass to 0–5°C .

  • Add Toluene (if not used as solvent) to dilute.[1]

  • Slowly add dilute Acetic Acid or HCl (1N) maintaining temp <10°C. Target pH: 6.0–7.0.

• Workup:

  • Separate the organic layer.[1][2][3]

  • Wash with water (2x) to remove salts.[1]

  • Concentrate under reduced pressure (Max bath temp: 50°C) to obtain the crude oil.[1]

References

• Synthesis of Lamotrigine Intermediates

  • Source: European Patent Office (EP 0021121).[1] "Process for the preparation of 3,5-diamino-6-(2,3-dichlorophenyl)-1,2,4-triazine."

  • URL:[Link][1][4]

• Thorpe-Ziegler Reaction Mechanisms

  • Source: Schaefer, J. P., & Bloomfield, J. J. (2011).[1][5] "The Dieckmann Condensation (Including the Thorpe-Ziegler Condensation)."[1][5] Organic Reactions.[1][4][5][6][7][8]

  • URL:[Link][1]

• Impurity Profiling in Phenylacetonitrile Derivatives

  • Source: Reddy, V. V., et al. (2012).[1] "An Impurity Profile Study of Lamotrigine." Rasayan Journal of Chemistry.

  • URL:[Link]

• Carbonate Condensation Kinetics

  • Source: Organic Syntheses, Coll.[1][3][5] Vol. 4, p.461 (1963).[1] "Ethyl Phenylcyanoacetate."[1] (Analogous procedure).

  • URL:[Link]

Sources

• 1. lscollege.ac.in [lscollege.ac.in]
• 2. On the nitrile effect in l-rhamnopyranosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. mdpi.com [mdpi.com]
• 5. Thorpe reaction - Wikipedia [en.wikipedia.org]
• 6. Thorpe-Ziegler Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Troubleshooting guide for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate reactions

Technical Support Center: Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

Case ID: #T-CYANO-23DC Status: Active Support Subject: Troubleshooting Reaction Failures, Yield Optimization, and Impurity Profiling

Executive Summary & Molecule Profile

User Advisory: This guide addresses the specific reactivity profile of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (CAS: N/A for specific isomer, generic derivatives ~105-56-6 family).[1]

Unlike simple ethyl cyanoacetate, the presence of the 2,3-dichlorophenyl ring at the

-position introduces critical steric and electronic constraints. The ortho-chloro substituent creates significant steric hindrance for nucleophilic attack and enolate formation, while the electron-withdrawing nature of the dichlorophenyl ring increases the acidity of the methine proton ( approx. 9-10).[1]

Key Reactivity Nodes:

• -Carbon (Active Methine): Highly acidic but sterically crowded.[1] Prone to O-alkylation (vs C-alkylation) if solvent/cation choice is poor.[1]

• Nitrile Group: Susceptible to hydrolysis; electron-withdrawing nature stabilizes the anion.[1]

• Ester Moiety: Labile to hydrolysis/transesterification; serves as the leaving group in decarboxylation pathways.[1]

Diagnostic Workflow: Reaction Pathways

The following flowchart illustrates the critical decision points and failure modes for the two primary reaction pathways:

-Alkylation and Hydrolysis/Decarboxylation .

Figure 1: Logical reaction pathways showing critical divergence points between successful conversion and common impurity formation.[1]

Troubleshooting Guide: -Alkylation Failures

Problem Statement: Users frequently report low yields (<40%) or recovered starting material when attempting to alkylate this scaffold, despite the high acidity of the

-proton.

Root Cause Analysis: The "Ortho-Effect"

The 2-chloro substituent on the phenyl ring projects electron density back toward the reaction center, creating a "steric wall." Standard

trajectories are blocked, requiring tighter ion-pairing control.[1]

Optimization Protocol

Parameter	Standard Condition (Avoid)	Optimized Condition (Recommended)	Technical Rationale
Base	Carbonates ( , )	Sodium Hydride (NaH) or KOtBu	Carbonates are too weak to fully deprotonate the hindered center rapidly; NaH ensures irreversible enolate formation.[1]
Solvent	Acetone, Acetonitrile	DMF, DMSO, or NMP	Polar aprotic solvents dissociate the cation-enolate pair, exposing the naked anion for reaction despite steric bulk [1].
Temperature	Room Temperature	0°C RT 60°C	Deprotonate cold to prevent self-condensation; heat is often required to drive the alkylation against the steric barrier.[1]
Additives	None	18-Crown-6 (with K+) or LiCl	Crown ethers sequester the cation, making the enolate "looser" and more nucleophilic.[1]

Step-by-Step Protocol: Sterically Demanding Alkylation

• Enolization: Suspend NaH (1.2 eq, 60% dispersion) in dry DMF at 0°C under Argon.

• Addition: Add Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (1.0 eq) dropwise. Observation: Evolution of

  gas.[1][2] Stir for 45 mins at 0°C.

  • Checkpoint: The solution must turn clear/yellow.[1] Turbidity implies incomplete deprotonation.[1]

• Alkylation: Add the alkyl halide (1.1 eq) dropwise.

  • Critical: If using a chloride (R-Cl), add NaI (0.1 eq) as a Finkelstein catalyst.[1]

• Reaction: Allow to warm to RT. If TLC shows no progress after 2 hours, heat to 60°C.

• Quench: Pour into ice-cold dilute HCl (pH 4). Do not use basic workup immediately to avoid hydrolysis.[1]

Troubleshooting Guide: Hydrolysis & Decarboxylation

Problem Statement: "I cannot get the ester to hydrolyze without ruining the nitrile," or "Decarboxylation is incomplete."

Mechanism & Pitfalls

This molecule is a "malonic ester equivalent."[1][3] The goal is usually to remove the ester group to leave the nitrile (forming a substituted phenylacetonitrile).

• Risk: The nitrile group can hydrolyze to an amide or acid if conditions are too vigorous (e.g., conc. NaOH, reflux).

• Steric Shielding: The 2,3-dichloro group protects the ester carbonyl from nucleophilic attack, often requiring longer reaction times than unsubstituted analogs.

The Krapcho Decarboxylation (Alternative Route)

If basic hydrolysis fails or damages the nitrile, bypass hydrolysis using the Krapcho protocol [2]. This removes the ester group directly using a halide salt.[1]

Protocol:

• Dissolve substrate in wet DMSO (contains ~1-2% water).[1]

• Add LiCl (3.0 equivalents).[1]

• Heat to 140°C - 160°C for 4-12 hours.

• Mechanism: The chloride ion attacks the ethyl group (S_N2), forming the carboxylate, which spontaneously decarboxylates at high temperature.

• Benefit: Neutral conditions preserve the nitrile group.[1]

Frequently Asked Questions (FAQs)

Q1: Why do I see a significant amount of "O-alkylated" byproduct?

• Answer: The enolate of your compound is an ambident nucleophile.[1] The negative charge is delocalized onto the oxygen of the ester and the nitrogen of the nitrile.

  • Fix: Use a "softer" leaving group on your alkylating agent (Iodide > Bromide > Tosylate).[1]

  • Fix: Switch solvent to THF/HMPA (though toxic) or maintain strictly anhydrous conditions in DMF.[1] Water promotes O-alkylation by solvating the oxygen end of the enolate.[1]

Q2: My reaction turns black/tarry upon adding NaH.

• Answer: This indicates oxidative dimerization or polymerization.[1] The benzylic position is sensitive to oxidation in air when deprotonated.[1]

  • Fix: Ensure rigorous degassing of solvents (freeze-pump-thaw or nitrogen sparging).[1]

  • Fix: Keep the reaction in the dark if possible, as halogenated aromatics can be light-sensitive.

Q3: Can I use ethanol/ethoxide for the alkylation?

• Answer: Not recommended. While standard for simple malonates, the 2,3-dichlorophenyl group makes the retro-Claisen condensation (cleavage of the C-C bond) a competing pathway in protic solvents at high temperatures. Furthermore, ethoxide is often not basic enough to overcome the steric barrier for the substitution step efficiently.

References

• Effect of Solvent on Enolate Alkylation

  • Source: Parker, A. J. (1969). "Protic-dipolar aprotic solvent effects on rates of bimolecular reactions." Chemical Reviews, 69(1), 1–32.

  • URL:[Link]

• Krapcho Decarboxylation Methodology: Source: Krapcho, A. P. (1982). "Synthetic applications of dealkoxycarbonylations of malonate esters, beta-keto esters, alpha-cyano esters and related compounds in dipolar aprotic media." Synthesis, 1982(10), 805-822.

• General Cyanoacetate Chemistry

  • Source: Organic Syntheses, Coll.[1][4][5] Vol. 3, p.379 (1955); Vol. 25, p.42 (1945). "Ethyl n-Butylcyanoacetate".[1][4]

  • URL:[Link]

• Properties of Ethyl Cyanoacetate Derivatives

  • Source: PubChem Compound Summary for Ethyl cyanoacetate (Analogous reactivity data).[1]

  • URL:[Link]

Disclaimer: This guide is for research purposes only. All procedures involving hazardous chemicals (NaH, Alkyl Halides, DMSO at high heat) must be performed under a fume hood with appropriate PPE.

Sources

• 1. researchgate.net [researchgate.net]
• 2. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 3. Ethyl cyanoacetate - Wikipedia [en.wikipedia.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimization of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate Synthesis

-aryl cyanoacetate] To: Research Scientists & Process Chemists From: Senior Application Scientist, Chemical Process Development

Executive Summary & Route Selection

The synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate presents a specific challenge due to the 2,3-dichloro substitution pattern . The ortho-chloro substituent introduces significant steric hindrance, affecting both nucleophilic attacks and metal-catalyzed reductive eliminations. Additionally, the electron-withdrawing nature of the dichloro-ring acidifies the benzylic position but also deactivates the aryl ring toward certain oxidative addition pathways.

We recommend two primary synthetic routes based on your scale and available equipment:

• Method A: Pd-Catalyzed

  -Arylation (High Purity/Research Scale)

  • Best for: Library synthesis, high purity requirements, avoiding strong bases.

  • Key Reagents: Ethyl cyanoacetate, 1-bromo-2,3-dichlorobenzene, Pd(OAc)₂, Sterically bulky phosphine ligand.

• Method B: Base-Mediated Ethoxycarbonylation (Scale-Up/Cost-Effective)

  • Best for: Multi-gram to kilogram scale, lower cost.

  • Key Reagents: 2,3-Dichlorophenylacetonitrile, Ethyl chloroformate (or Diethyl carbonate), NaH or KOtBu.

Decision Matrix & Workflow

The following diagram illustrates the decision logic and critical control points (CCPs) for selecting and executing the synthesis.

Caption: Decision tree for selecting the optimal synthetic route based on scale and specific chemical risks.

Method A: Pd-Catalyzed -Arylation (Recommended)

This method utilizes the cross-coupling of ethyl cyanoacetate with 1-bromo-2,3-dichlorobenzene. This approach is superior for avoiding the formation of poly-alkylated byproducts and tolerates the steric bulk of the ortho-chloro group if the correct ligand is used.

The Protocol

• Substrates: 1-Bromo-2,3-dichlorobenzene (1.0 eq), Ethyl cyanoacetate (1.1 eq).

• Catalyst System: Pd(OAc)₂ (1-2 mol%) + P(t-Bu)₃ (2-4 mol%) or Xantphos.

  • Note: The bulky tri-tert-butylphosphine is critical to facilitate the reductive elimination in this sterically crowded ortho-substituted system [1].

• Base: Na₃PO₄ (3.0 eq) or K₃PO₄. Avoid alkoxides (e.g., NaOtBu) as they can cause transesterification or nucleophilic attack on the nitrile.

• Solvent: Toluene or Xylene (anhydrous).

• Conditions: 70–90°C under Argon/Nitrogen.

Troubleshooting Guide (Method A)

Issue	Probable Cause	Corrective Action
Low Conversion (<20%)	Catalyst poisoning or oxidative addition failure.	The ortho-Cl makes the bromide less accessible. Switch to a Pd-PEPPSI-IPr precatalyst or increase ligand ratio to ensure active Pd(0) species stability [2].
Protodehalogenation (Ar-H formed)	-Hydride elimination from the enolate or solvent impurities.	Ensure solvent is strictly anhydrous. Switch base to K₃PO₄ (anhydrous). Lower temperature to 60°C and extend time.
Bis-arylation	Excess aryl halide relative to cyanoacetate.	Ensure Ethyl Cyanoacetate is in slight excess (1.1 - 1.2 eq) . The mono-arylated product is more acidic and can react again if stoichiometry is off.
Catalyst "Blacking Out"	Pd aggregation (precipitation).	Inadequate ligand stabilization. Increase Ligand:Pd ratio to 2:1 or 3:1. Ensure O₂ exclusion (sparge solvents).

Method B: Base-Mediated Ethoxycarbonylation

This method involves the deprotonation of 2,3-dichlorophenylacetonitrile followed by trapping with ethyl chloroformate (or diethyl carbonate).

The Protocol

• Substrates: 2,3-dichlorophenylacetonitrile (1.0 eq).

• Electrophile: Ethyl Chloroformate (1.1 eq) or Diethyl Carbonate (excess, used as solvent/reagent).

• Base: NaH (60% dispersion, 2.0 eq) or KOtBu.

• Solvent: THF (for Chloroformate) or Toluene/DME (for Carbonate).

• Conditions:

  • Chloroformate: Deprotonate at 0°C, cool to -78°C, add electrophile, warm slowly.

  • Carbonate: Reflux conditions (requires higher temp to drive equilibrium).

Troubleshooting Guide (Method B)

Issue	Probable Cause	Corrective Action
O-Acylation (Enol Carbonate)	Charge control vs. Orbital control failure.	The "Hard" oxygen anion attacks the "Hard" carbonyl. Switch solvent to a less polar one (Toluene) to encourage tight ion pairing, favoring C-alkylation [3].
Di-acylation	Product is more acidic than starting material.	This is common. Inverse addition : Add the pre-formed enolate slowly to a solution of excess Ethyl Chloroformate at low temp (-20°C to 0°C).
Starting Material Recovery	Incomplete deprotonation or moisture.	The ortho-Cl steric bulk hinders proton removal. Use NaH in DMF/THF mixtures or LDA at -78°C for kinetic deprotonation.
Decarboxylation upon workup	Acidic hydrolysis of the -cyano ester.	The product is a masked malonic acid derivative. Avoid strong acid washes. Quench with saturated NH₄Cl (pH ~6-7) and extract immediately.

Mechanistic Insight: The "Ortho" Effect

The 2,3-dichloro substitution is the defining feature of this synthesis. It impacts the reaction pathway significantly.

Caption: Impact of 2,3-dichloro substitution on reaction kinetics and thermodynamics.

Frequently Asked Questions (FAQs)

Q1: Can I use Diethyl Carbonate instead of Ethyl Chloroformate for Method B? A: Yes, and it is often cleaner for industrial scales. However, Diethyl Carbonate is a weaker electrophile. You must use NaOEt (stoichiometric) in refluxing diethyl carbonate (acting as solvent) or toluene, and continuously distill off the ethanol byproduct to drive the equilibrium (classic Wallingford acylation conditions).

Q2: In Method A, why is P(t-Bu)₃ preferred over PPh₃? A: Triphenylphosphine (PPh₃) is often insufficient for coupling ortho-substituted aryl halides due to slow oxidative addition and failure to promote reductive elimination in crowded systems. P(t-Bu)₃ has a large cone angle (182°), which forces the formation of the active mono-ligated Pd(0) species and accelerates the difficult reductive elimination step [1].

Q3: My product oil solidifies into a waxy solid that is hard to purify. How do I recrystallize? A:

-Cyano esters with aryl groups often form low-melting solids. Try recrystallization from EtOH/Water or Isopropyl Ether/Hexanes . If it remains an oil, high-vacuum distillation (Kugelrohr) is effective, but ensure the temperature does not exceed 150°C to prevent thermal decarboxylation.

Q4: Is the 2,3-dichloro pattern sensitive to Pd-catalyzed dechlorination? A: Yes. Under reducing conditions (excess hydride sources, alcohols as solvents), Pd can cleave the Ar-Cl bond. Avoid using Ethanol/Isopropanol as co-solvents in Method A. Use Toluene or THF.

References

• Hartwig, J. F., et al.

  -Arylation of Esters."[1][2] Journal of the American Chemical Society, vol. 123, no.[2] 34, 2001, pp. 8410–8411.

• Organ, M. G., et al. "Pd-PEPPSI-IPr: A Highly Active Catalyst for the Kumada–Corriu Cross-Coupling." Chemistry – A European Journal, vol. 12, no. 18, 2006, pp. 4749–4755.

• Fleming, F. F., et al. "Metalated Nitriles: Organolithium, -magnesium, and -copper Exchange of

  -Halo Nitriles." Journal of Organic Chemistry, vol. 62, no. 15, 1997, pp. 4883–4885.

Sources

• 1. Palladium-catalyzed alpha-Arylation of Esters, Ketones, Amides and Imides [organic-chemistry.org]
• 2. Palladium-Catalyzed Arylation of Ethyl Cyanoacetate. Fluorescence Resonance Energy Transfer as a Tool for Reaction Discovery [organic-chemistry.org]

Technical Support Center: Purification of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, scientists, and professionals in drug development who are working with Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate. The purification of this highly substituted arylcyanoacetate intermediate presents unique challenges due to potential side reactions during synthesis and the physicochemical properties of the molecule itself. This document provides in-depth troubleshooting advice and answers to frequently asked questions to streamline your purification workflow and ensure the highest possible purity of your final compound.

Logical Workflow for Purification

The purification strategy for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate typically involves a multi-step process beginning with a liquid-liquid extraction to remove bulk, highly polar or non-polar impurities, followed by a primary purification technique such as flash chromatography or recrystallization. The final purity should always be assessed using appropriate analytical methods.

Caption: General purification workflow for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate.

Troubleshooting Guide

This section addresses specific problems that may arise during the purification process.

Problem	Potential Cause	Recommended Solution & Scientific Rationale
Oily Product That Fails to Solidify	1. Residual Solvent: Trace amounts of the reaction or extraction solvent (e.g., DMF, THF, Ethyl Acetate) are trapped in the product.	1. High-Vacuum Drying: Dry the material under high vacuum (<1 mmHg) for several hours, potentially with gentle heating (40-50°C) if the compound is thermally stable. This provides sufficient energy to overcome solvent-solute interactions.
2. Presence of Impurities: Unreacted starting materials or side-products are depressing the melting point and disrupting the crystal lattice formation.	2. Trituration/Chromatography: Attempt trituration by stirring the oil with a cold, non-polar solvent (e.g., hexanes, pentane) to induce crystallization of the product while dissolving impurities. If this fails, re-purify using flash column chromatography.
Low Yield After Column Chromatography	1. Product Adsorption on Silica: The cyano and ester groups can interact with the acidic silanol groups on the silica gel surface, leading to irreversible adsorption or streaking.	1. Deactivate Silica/Use Alternative: Co-evaporate the crude product onto a small amount of silica for dry loading. Alternatively, flush the column with the eluent system containing 0.1-1% triethylamine before loading the sample to neutralize acidic sites. For highly sensitive compounds, consider using neutral alumina as the stationary phase.
2. Inappropriate Eluent Polarity: If the eluent is too polar, the product may elute too quickly with impurities. If it's not polar enough, the product may not elute at all.	2. Optimize with TLC: Systematically test solvent systems using Thin Layer Chromatography (TLC). Aim for an Rf value of 0.25-0.35 for the desired product to ensure good separation on the column. A common starting point is a gradient of Ethyl Acetate in Hexanes.
Product Decomposes on Silica Gel Column	1. Hydrolysis: The acidic nature of standard silica gel can catalyze the hydrolysis of the ethyl ester to the corresponding carboxylic acid, or more slowly, the nitrile group.	1. Use Deactivated Silica: Use silica gel that has been pre-treated with a base like triethylamine. This neutralizes the acidic sites responsible for catalysis.[1]
2. Extended Contact Time: Leaving the compound on the column for an extended period (e.g., overnight) increases the opportunity for degradation.	2. Expedite Chromatography: Prepare everything in advance and run the column efficiently without interruption. Do not let the product sit on the column for longer than necessary.
Persistent Yellow/Brown Color in Final Product	1. Colored Impurities: The synthesis may have generated colored byproducts, often from side reactions involving the starting materials under basic or heated conditions.	1. Charcoal Treatment: During recrystallization, add a small amount (1-2% w/w) of activated charcoal to the hot solution before filtering. The charcoal will adsorb many colored impurities. Caution: It may also adsorb some of your product.
2. Thermal Degradation: Overheating during solvent removal or reaction can cause decomposition into colored materials.	2. Recrystallization: If the impurity profile is simple, recrystallization is often effective at excluding colored impurities from the crystal lattice. Choose a solvent system where the product has high solubility when hot and low solubility when cold.

Frequently Asked Questions (FAQs)

Synthesis & Impurities

Q1: What are the most likely impurities from a Knoevenagel condensation synthesis route?

The synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate often proceeds via a Knoevenagel condensation between 2,3-dichlorobenzaldehyde and ethyl cyanoacetate.[2][3] Potential impurities include:

• Unreacted Starting Materials: 2,3-dichlorobenzaldehyde and ethyl cyanoacetate.

• Piperidine/Base Catalyst: Residual catalyst used in the reaction.

• Hydrolysis Product: 2-cyano-2-(2,3-dichlorophenyl)acetic acid, formed if water is present, especially during workup or purification under non-neutral pH.[4][5]

• Decarboxylation Product: If the corresponding carboxylic acid is formed and exposed to heat, it can decarboxylate to form 2-(2,3-dichlorophenyl)acetonitrile.[6][7]

Caption: Common impurity pathways from synthesis.

Purification Techniques

Q2: My product is a solid. What is the best approach for recrystallization?

Recrystallization is an excellent method for purifying solid products. The key is solvent selection.

Step-by-Step Recrystallization Protocol:

• Solvent Screening: In test tubes, test the solubility of a small amount of your crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, and mixtures like ethanol/water or hexanes/ethyl acetate). An ideal solvent will fully dissolve your compound when hot but show poor solubility when cold.

• Dissolution: In a flask, add the minimum amount of the chosen hot solvent to the crude solid to achieve complete dissolution.

• Decolorization (Optional): If the solution is colored, add a spatula-tip of activated charcoal, swirl for a few minutes, and perform a hot filtration to remove it.

• Crystallization: Allow the flask to cool slowly to room temperature. Then, place it in an ice bath or refrigerator to maximize crystal formation. If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Buchner funnel).

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Solvent Type	Examples	Rationale for Use
Polar Protic	Ethanol, Isopropanol	Good for compounds with hydrogen bonding capability. Often used in combination with water.
Polar Aprotic	Ethyl Acetate, Acetone	Good general-purpose solvents. The polarity can be tuned by adding a non-polar co-solvent like hexanes.[8]
Non-Polar	Hexanes, Heptane, Toluene	Useful as the "anti-solvent" in a two-solvent recrystallization system to decrease solubility and induce precipitation.

Q3: When should I choose flash column chromatography over recrystallization?

Choose flash chromatography when:

• The product is an oil at room temperature.

• You have multiple impurities with similar polarities that cannot be separated by a single recrystallization.

• Recrystallization attempts have failed or resulted in significant product loss.

Step-by-Step Flash Chromatography Protocol:

• Eluent Selection: Use TLC to find a solvent system that gives your product an Rf of ~0.3. A mixture of ethyl acetate and hexanes is a common starting point.

• Column Packing: Pack a glass column with silica gel slurried in the initial, least polar eluent.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a stronger solvent (like dichloromethane) and load it onto the top of the silica bed. For better resolution, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder.

• Elution: Run the eluent through the column, collecting fractions. You can use an isocratic (constant solvent mixture) or gradient (gradually increasing polarity) elution.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Concentration: Combine the pure fractions and remove the solvent using a rotary evaporator.

Purity Analysis

Q4: How can I accurately determine the purity of my final product?

A combination of analytical techniques is recommended for a comprehensive purity assessment.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive method for detecting non-volatile impurities. A reverse-phase C18 column with a UV detector is standard. A gradient method using water and acetonitrile (or methanol) is typically effective for separating the target compound from more polar or less polar impurities.[9]

• Gas Chromatography (GC): GC is ideal for assessing volatile impurities, such as residual solvents (e.g., ethyl acetate, hexanes). It can also be used for purity determination if the compound is thermally stable and volatile enough.[9][10][11]

• Nuclear Magnetic Resonance (¹H-NMR): Proton NMR provides structural confirmation and can reveal the presence of impurities if their protons do not overlap with the product's signals. Quantitative NMR (qNMR) can be used for an absolute purity determination against a certified internal standard.[9]

• Melting Point: A sharp melting point range (e.g., within 1-2°C) is a good indicator of high purity for a crystalline solid. A broad or depressed melting point suggests the presence of impurities.

Typical GC-FID Protocol for Purity Analysis

Parameter	Setting	Rationale
Column	HP-5 (or equivalent), 30 m x 0.32 mm, 0.25 µm	A standard non-polar column suitable for a wide range of organic molecules.[10]
Carrier Gas	Helium or Nitrogen (e.g., 1 mL/min)	Inert carrier gas for sample transport.
Injector Temp.	250 °C	Ensures rapid volatilization of the sample without degradation.
Detector Temp.	300 °C (FID)	Keeps the sample in the gas phase and provides a robust signal.
Oven Program	100°C (2 min), then ramp 10°C/min to 280°C (hold 5 min)	A temperature ramp allows for the separation of compounds with different boiling points.
Sample Prep.	~1 mg/mL in Ethyl Acetate or Dichloromethane	Dilutes the sample for a clean injection.
Quantification	Area percent normalization	Assumes all components have a similar response factor in the Flame Ionization Detector (FID), providing a good estimate of purity.

References

• Grokipedia. (n.d.). Ethyl cyanoacetate.
• SYNTHESIS OF α-AMINO ACIDS FROM ETHYL CYANOACETATE. (n.d.).
• A New Approach to the Cyanoacetic Ester Synthesis. (n.d.).
• Ataman Kimya. (n.d.). ECYA (ETHYL CYANO ACETATE).
• Google Patents. (2013). US20130253213A1 - Method for producing cyanoacetic acid, method for producing cyanoacetic acid derivative and method for producing metal containing compound.
• ResearchGate. (n.d.). Base-Induced Decarboxylation of Polyunsaturated alpha-Cyano Acids Derived from Malonic Acid: Synthesis of Sesquiterpene Nitriles and Aldehydes with beta-, phi-, and psi- End Groups.
• PubChem. (n.d.). Ethyl cyanoacetate | C5H7NO2 | CID 7764.
• Wikipedia. (n.d.). Ethyl cyanoacetate.
• Benchchem. (n.d.). Technical Support Center: Ethyl 2-[cyano(methyl)amino]acetate Reaction Optimization.
• Benchchem. (n.d.). A Comparative Guide to Analytical Methods for Determining Ethyl 2-cyano-3-methylhex-2-enoate Purity.
• Benchchem. (n.d.). Solubility and physical characteristics of Ethyl 2-(4-cyanophenyl thio)acetate.
• ACS Publications. (n.d.). Reversible decarboxylation of phosphine derivatives of Cu(I) cyanoacetate. Mechanistic aspects germane to catalytic decarboxylation of carboxylic acids. Journal of the American Chemical Society.
• Organic Syntheses. (n.d.). ethyl cyanoacetate.
• Benchchem. (n.d.). A Comparative Guide to Purity Assessment of Ethyl 2-(2,6-dichlorophenyl)acetate: HPLC, GC, and NMR Methodologies.
• csbsju. (n.d.). Reactivity: Decarboxylation.
• CymitQuimica. (n.d.). CAS 94-05-3: Ethyl (ethoxymethylene)cyanoacetate.
• Sigma-Aldrich. (n.d.). Ethyl cyanoacetate = 98 105-56-6.
• CORE. (n.d.). (E)-Ethyl 2-cyano-2-(thiazolidin-2-ylidene)acetate.
• Benchchem. (n.d.). Application Note: Synthesis of Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma).
• ChemicalBook. (n.d.). 634-55-9(ETHYL 2-CYANOACETOACETATE) Product Description.
• III Analytical Methods. (n.d.).
• ACS Publications. (n.d.). The catalytic decarboxylation of cyanoacetic acid: anionic tungsten carboxylates as homogeneous catalysts. Journal of the American Chemical Society.
• ChemSynthesis. (n.d.). ethyl cyano(2-fluorophenyl)acetate.
• Google Patents. (n.d.). CN112375012A - Preparation method of ethyl 2, 3-dicyanopropionate.
• ChemScene. (n.d.). Ethyl 2-cyano-2-(3-fluorophenyl)acetate.
• ChemRxiv. (n.d.). Novel copolymers of vinyl acetate. 3 Ring-substituted ethyl 2-cyano-3.
• MilliporeSigma. (n.d.). ETHYL CYANO((3,4-DICHLOROPHENYL)HYDRAZONO)ACETATE AldrichCPR | Sigma-Aldrich.
• Organic Syntheses. (n.d.). ethyl (1-phenylethylidene)cyanoacetate.
• SciELO. (n.d.). Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity.
• Gas chromatographic determination of ethyl 2-cyanoacrylate in the workplace environment. (1989). Analyst.
• ResearchGate. (n.d.). Solubility comparison in ethyl acetate.
• PubChemLite. (n.d.). Ethyl 2-cyano-2-(3,5-difluorophenyl)acetate.
• EPA. (1999). Analytical Method Guidance for the Pharmaceutical Manufacturing Point Source Category.
• Digital Repository. (2016). Spectrophotometric Determination of Co(II) by Using Ethyl Cyano(2-Methyl Carboxylate Phenyl Azo Acetate) (ECA). International Journal Of Applied Chemistry.

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• 2. chemrxiv.org [chemrxiv.org]
• 3. scielo.org.mx [scielo.org.mx]
• 4. grokipedia.com [grokipedia.com]
• 5. US20130253213A1 - Method for producing cyanoacetic acid, method for producing cyanoacetic acid derivative and method for producing metal containing compound - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Reactivity: Decarboxylation [employees.csbsju.edu]
• 8. researchgate.net [researchgate.net]
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• 11. Gas chromatographic determination of ethyl 2-cyanoacrylate in the workplace environment - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability Assurance for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

Executive Summary: The "Active Methine" Hazard

Welcome to the technical support portal. You are likely accessing this guide because you are working with Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate , a high-value intermediate often used in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) or agrochemicals.

The Core Problem: This molecule is not merely an ester; it is an activated methine compound. The

-carbon is flanked by three electron-withdrawing groups (EWGs):

• A nitrile group (

  )

• An ethyl ester group (

  )

• A 2,3-dichlorophenyl ring (inductive electron withdrawal via Cl atoms).

The Consequence: The proton on the

-carbon is highly acidic ( ). This acidity drives the compound's primary degradation pathways: Hydrolysis followed by Decarboxylation .

Part 1: Critical Degradation Pathways (The "Why")

To prevent degradation, you must understand the mechanism. The failure of this material during storage is almost always a cascade event triggered by moisture.

The Cascade Mechanism

• Moisture Ingress: Water enters the container.

• Hydrolysis: The ester hydrolyzes to the corresponding carboxylic acid.[1] This is accelerated because the electron-poor 2,3-dichlorophenyl ring makes the carbonyl carbon more electrophilic.

• Decarboxylation: The resulting

  -cyano acid is thermally unstable. It loses to form the decarboxylated nitrile impurity (2-(2,3-dichlorophenyl)acetonitrile).

Visualization: The Degradation Cascade

The following diagram illustrates the irreversible flow from active ingredient to impurity.

Figure 1: The moisture-induced degradation pathway leading to yield loss and gas evolution.

Part 2: Storage & Handling Protocols (The "How")

Based on the mechanism above, standard "cool and dry" advice is insufficient. You must implement a Self-Validating Storage System .

The "Triad of Stability" Protocol

Parameter	Specification	Scientific Rationale
Temperature	2°C to 8°C	Retards the kinetics of hydrolysis. Crucially, it prevents the thermal activation energy required for decarboxylation if trace acid is formed.
Atmosphere	Argon or Nitrogen	Displaces atmospheric moisture. Argon is preferred as it is heavier than air and "blankets" the solid/oil more effectively.
Desiccant	Secondary Containment	Do not place desiccant in the product. Place the product vial inside a larger jar containing activated silica gel or molecular sieves.

Container Material Selection

• Recommended: Amber Borosilicate Glass (Type I).

  • Why: Impermeable to moisture. Amber protects against photo-oxidation of the benzylic position.

• Forbidden: Polyethylene (PE) bags or bottles.

  • Why: Plastics are permeable to water vapor over months. For a hygroscopic activated ester, this is fatal.

Step-by-Step: The "Argon Overlay" Technique

• Open the container only in a humidity-controlled environment (<40% RH).

• Dispense the required amount quickly.

• Purge the headspace of the storage container with a gentle stream of dry Argon for 15-30 seconds.

• Seal the cap immediately. Parafilm is not a primary seal; use a cap with a Teflon (PTFE) liner.

• Store the sealed container inside a secondary desiccator or jar.

Part 3: Troubleshooting & FAQs

Ticket #101: "My material has turned from off-white to yellow."

• Diagnosis: This indicates oxidation or base-catalyzed condensation . The benzylic proton is acidic; trace basic impurities (even from detergent residue on glassware) can trigger aldol-like condensations (Knoevenagel type) with trace aldehydes, forming conjugated (colored) impurities.

• Action: Check purity by HPLC. If purity is >98%, a recrystallization (if solid) or filtration through a short silica plug (if oil) may remove the chromophore.

Ticket #102: "There was a 'pop' sound when I opened the bottle."

• Diagnosis: Gas evolution (CO2). This is a critical failure. Moisture has entered, hydrolyzed the ester to the acid, and the acid has decarboxylated, releasing CO2.

• Action: Quarantine the lot. Run a quantitative NMR (qNMR). You will likely see the loss of the ethyl group signals and the appearance of the decarboxylated nitrile impurity (methylene singlet ~3.8 ppm). The material is likely compromised.

Ticket #103: "Can I store this in solution?"

• Diagnosis: Generally No .

• Reasoning: Solvents often contain trace water (THF, Ethyl Acetate) or peroxides (Ethers). Furthermore, in solution, the molecular mobility is higher, increasing the rate of intermolecular degradation.

• Exception: If necessary, store in anhydrous Dichloromethane (DCM) over 4Å molecular sieves at -20°C. DCM is non-nucleophilic and does not support hydrolysis easily.

Decision Tree: Incoming Material Inspection

Use this logic flow to determine if a stored batch is safe to use.

Figure 2: Workflow for validating stored inventory before experimental use.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 95298, Ethyl 2-cyano-2-phenylacetate. (Used as structural proxy for the 2,3-dichloro derivative). Retrieved from [Link]

• March, J., & Smith, M. B. (2020).March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). Wiley.

• International Conference on Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2). (Standard guideline for defining storage conditions). Retrieved from [Link]

• Carey, F. A., & Sundberg, R. J. (2007).Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

Scale-up synthesis considerations for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

Technical Support Center: Process Chemistry & Scale-Up Ticket ID: #SC-882-LAM Subject: Status: Resolved / Knowledge Base Article Generated

Executive Summary

This guide addresses the scale-up synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (CAS: 13234-71-4), a critical intermediate often associated with the synthesis of phenyltriazine anticonvulsants (e.g., Lamotrigine).

The standard industrial route involves the C-acylation (Claisen-type condensation) of 2,3-dichlorophenylacetonitrile with diethyl carbonate (DEC) using a strong base. While chemically straightforward, the scale-up is plagued by rheological issues (slurry thickening), equilibrium limitations, and specific impurity profiles driven by the electron-deficient 2,3-dichlorophenyl ring.

Reaction Engineering & Mechanism

The synthesis relies on the deprotonation of the benzylic position followed by nucleophilic attack on the carbonate.[1]

Core Reaction:

Quench/Workup:

Critical Process Parameters (CPPs)

• Equilibrium Control: The reaction is reversible. Continuous removal of ethanol (via azeotropic distillation with Toluene) is required to drive conversion >95%.

• Base Selection: Sodium Ethoxide (21% in EtOH or solid) is preferred over Sodium Hydride for safety on scales >1kg (avoids

  evolution).

• Slurry Management: The sodium enolate intermediate often precipitates as a thick, thixotropic paste, threatening agitator torque limits.

Visualized Pathway (Mechanism & Control)

Caption: Reaction pathway highlighting the critical equilibrium shift (Ethanol removal) and the risk of hydrolysis impurities.

Troubleshooting Guide (FAQ Format)

Issue 1: Reaction Stalls at 60-70% Conversion

User Report: "We are refluxing in pure Diethyl Carbonate (DEC), but HPLC shows ~30% starting material remaining after 12 hours."

Root Cause: This is a classic equilibrium limitation . The reaction generates 2 equivalents of ethanol. If ethanol remains in the vessel, it protonates the enolate and reverses the reaction.

Corrective Action:

• Switch Solvent System: Do not use neat DEC. Use a Toluene/DEC mixture (approx. 3:1 ratio).

• Azeotropic Distillation: Toluene forms an azeotrope with ethanol (bp 76.7°C). Install a Dean-Stark trap or set up for fractional distillation.

• Process: Heat to 100-110°C. Continuously distill off the Toluene/Ethanol azeotrope while adding fresh dry Toluene to maintain volume.

• Endpoint: Reaction is complete only when the distillate temperature reaches the boiling point of pure Toluene (110.6°C).

Issue 2: Reactor Agitator Overload (The "Cement" Effect)

User Report: "Upon adding the base, the reaction mixture turned into a solid yellow mass. The stirrer motor tripped."

Root Cause: The sodium enolate of the product is highly insoluble in non-polar solvents (Toluene) and forms a dense lattice.

Corrective Action:

• Dilution: Ensure minimum solvent volume is 8-10 volumes relative to starting material.

• Co-Solvent: Add a small percentage (5-10%) of DME (Dimethoxyethane) or THF to break the crystal lattice, though this complicates solvent recovery.

• Mechanical: Use a high-torque anchor impeller or helical ribbon agitator for this step.

• Temperature: Maintain temperature >80°C during the reaction; the salt is often more soluble/mobile at higher temperatures.

Issue 3: High Amide Impurity in Final Product

User Report: "We isolated the product, but the CN peak is small, and we see a new carbonyl peak. It looks like the nitrile hydrolyzed."

Root Cause: The 2,3-dichloro substitution is electron-withdrawing, making the nitrile carbon more electrophilic. During the acid quench, if the temperature is too high or the acid is too strong, the nitrile hydrolyzes to the primary amide.

Corrective Action:

• Quench Temperature: Cool the reaction mass to <10°C before adding acid.

• Acid Choice: Use dilute HCl (5-10%) or Acetic Acid. Avoid concentrated mineral acids.

• pH Control: Stop acidification at pH 3-4. Do not drive to pH 1.

• Phase Separation: Separate layers immediately. Do not let the product sit in the acidic aqueous layer.

Scale-Up Protocol & Data

Quantitative Benchmarks (100g Scale Basis)

Parameter	Specification	Reason
Stoichiometry	1.0 equiv SM : 2.5 equiv DEC : 1.2 equiv NaOEt	Excess DEC acts as solvent/reagent; slight excess base ensures full deprotonation.
Water Content (KF)	< 0.05% in all reagents	Water destroys NaOEt and hydrolyzes DEC to CO2/EtOH.
Reaction Temp	105°C - 115°C	Required for azeotropic removal of ethanol.
Time	6 - 12 Hours	Dependent on distillation rate.
Expected Yield	85 - 92%	Lower yields indicate hydrolysis or incomplete ethanol removal.
Appearance	Viscous yellow oil or low-melting solid	High purity (>98%) usually required for crystallization.

Step-by-Step Protocol

• Setup: Dry 2L reactor with overhead stirring, thermometer, addition funnel, and fractional distillation column (or Dean-Stark).

• Charging: Charge Toluene (800 mL) and Sodium Ethoxide (solid, 1.2 equiv) . Note: If using 21% NaOEt in EtOH, distill off the EtOH first before adding substrate.

• Reagent Addition: Add Diethyl Carbonate (2.5 equiv) . Heat to 80°C.

• Substrate Addition: Dissolve 2,3-Dichlorophenylacetonitrile (1.0 equiv) in minimal Toluene. Add dropwise over 1 hour. Caution: Exothermic.

• Reaction/Distillation: Increase bath temp to 120°C. Distill off volatiles (EtOH/Toluene). Replenish Toluene to maintain level.

• Monitoring: Check HPLC. When SM < 1.0%, cool to 10°C.

• Quench: Add 10% HCl slowly, maintaining internal temp < 20°C. Adjust pH to 3-4.

• Workup: Separate organic layer.[2][3] Wash with water, then Brine.[2] Dry over MgSO4.[2][3]

• Isolation: Evaporate solvent under reduced pressure. The residue is the crude ester.

• Purification: High vacuum distillation (0.5 mmHg) or crystallization from Isopropyl Alcohol/Hexane (if solid).

Safety & Toxicology (HSE)

• Cyanide Hazard: While the nitrile group is stable, do not subject this stream to strong oxidative conditions or extremely low pH (<1) at high heat, which could theoretically release HCN.

• Skin Sensitization: 2,3-Dichlorophenylacetonitrile is a potent skin irritant and lachrymator. Full PPE (Tyvek suit, respirator) is mandatory during solids handling.

• Thermal Runaway: The initial deprotonation is exothermic. On >10kg scale, dosing must be controlled by mass flow meters linked to temperature sensors (stop dosing if T > limit).

Decision Tree for Process Deviation

Caption: Troubleshooting logic flow for common scale-up deviations.

References

• Organic Syntheses, Coll.[4] Vol. 4, p. 461 (1963). Ethyl Phenylcyanoacetate. (Classic procedure for phenylacetonitrile condensation with carbonates, establishing the Toluene/NaOEt azeotropic method).

• Ellis, F. et al. (1996). Process for the preparation of Lamotrigine.[2][3] U.S. Patent 5,559,234. (Describes the specific use of 2,3-dichlorophenyl intermediates).

• Wang, Z. (2010). Comprehensive Organic Name Reactions and Reagents. Wiley. (Detailed mechanism of Claisen-type condensations).

• Anderson, N. G. (2012). Practical Process Research and Development. Academic Press. (General guide on solvent selection and slurry management in scale-up).

Sources

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• 2. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Managing Impurities in Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate Synthesis

Welcome to the Technical Support Center for the synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with impurity management during this specific synthesis. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide direct, actionable insights into potential issues you may encounter in your laboratory work.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis and purification of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate. Each issue is presented in a question-and-answer format, providing a logical workflow for diagnosis and resolution.

Question 1: My final product has a low purity (<98%) after initial isolation. What are the likely impurities, and how can I remove them?

Answer:

Low purity in the isolated product is a common issue and can stem from several sources, including unreacted starting materials, byproducts from side reactions, or degradation of the final product. The synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is often achieved through a Knoevenagel condensation of 2,3-dichlorobenzaldehyde with ethyl cyanoacetate.[1][2][3][4][5]

Likely Impurities:

• Unreacted Starting Materials: 2,3-dichlorobenzaldehyde and ethyl cyanoacetate may be present if the reaction has not gone to completion.

• Byproducts of Self-Condensation: Aldehydes can undergo self-condensation, especially under basic conditions.

• Hydrolysis Products: The ester or cyano group can undergo hydrolysis, particularly if aqueous workup conditions are harsh or prolonged.

• Michael Adducts: In some cases, the product can react further with another molecule of the active methylene compound.[3]

Troubleshooting Workflow:

A systematic approach is crucial for identifying and removing these impurities.

Caption: A decision-making workflow for troubleshooting low product purity.

Detailed Protocols for Purification:

• Recrystallization Protocol:

  • Solvent Screening: Test the solubility of the crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, heptane) at room temperature and at their boiling points. An ideal solvent will dissolve the product well at elevated temperatures but poorly at room temperature, while the impurities remain soluble at lower temperatures.

  • Dissolution: Dissolve the crude product in a minimal amount of the chosen hot solvent.

  • Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

  • Filtration: Hot filter the solution to remove any insoluble impurities and activated charcoal.

  • Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Column Chromatography Protocol:

  • Stationary Phase: Use silica gel as the stationary phase.

  • Mobile Phase: A common eluent system is a gradient of ethyl acetate in hexane. Start with a low polarity mixture (e.g., 5% ethyl acetate in hexane) and gradually increase the polarity to elute your product.

  • Fraction Collection: Collect fractions and analyze them by Thin Layer Chromatography (TLC) to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Question 2: I am observing an unexpected peak in my HPLC/GC analysis. How do I identify it?

Answer:

An unexpected peak indicates the presence of an unknown impurity. Identifying this impurity is critical for process optimization and ensuring product quality.

Identification Workflow:

Caption: A stepwise approach to identifying unknown impurities.

Analytical Techniques for Identification:

• High-Performance Liquid Chromatography (HPLC): A cornerstone for purity assessment of non-volatile compounds.[6]

• Gas Chromatography (GC): Effective for volatile and thermally stable impurities.[6][7]

• Mass Spectrometry (MS): When coupled with HPLC or GC, it provides the molecular weight of the impurity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information.[6]

Analytical Technique	Information Provided
HPLC-UV	Retention time, relative quantity
LC-MS	Molecular weight, fragmentation pattern
GC-MS	Retention time, molecular weight, fragmentation pattern
¹H and ¹³C NMR	Chemical environment of protons and carbons, functional groups
2D NMR (COSY, HSQC)	Connectivity between atoms

Question 3: The reaction is sluggish and gives a poor yield. What are the potential causes and how can I optimize the reaction?

Answer:

A sluggish reaction and poor yield can be attributed to several factors, including catalyst inefficiency, suboptimal reaction conditions, or poor quality of starting materials.

Optimization Strategies:

• Catalyst Selection: The Knoevenagel condensation is typically base-catalyzed.[1] Common catalysts include piperidine, ammonium acetate, or organic bases like DBU.[3][4][8] The choice of catalyst can significantly impact the reaction rate and yield.

• Solvent: The choice of solvent can influence the solubility of reactants and the reaction rate. Toluene or benzene with a Dean-Stark trap to remove water is a common setup.[8]

• Temperature: Increasing the reaction temperature can improve the rate, but may also lead to the formation of byproducts.

• Stoichiometry: Ensure the correct molar ratios of reactants are used. A slight excess of one reactant may be beneficial.

II. Frequently Asked Questions (FAQs)

What are the most common process-related impurities in the synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate?

Process-related impurities are those that arise from the manufacturing process itself. These can include:

• Residual Solvents: Solvents used in the reaction and purification steps (e.g., toluene, ethanol, ethyl acetate).

• Catalyst Residues: Traces of the catalyst used in the condensation reaction.

• Intermediates: Incomplete conversion can lead to the presence of starting materials.

What are the regulatory requirements for impurity profiling in pharmaceutical development?

Regulatory agencies such as the FDA and EMA have strict guidelines for the identification, qualification, and control of impurities in active pharmaceutical ingredients (APIs). The ICH Q3A(R2) guideline provides a framework for this.

How can I prevent the formation of impurities during the synthesis?

Preventing impurity formation is always preferable to removing them later. Key strategies include:

• High-Purity Starting Materials: Use high-quality, well-characterized starting materials.

• Optimized Reaction Conditions: Carefully control reaction parameters such as temperature, time, and catalyst loading.

• Inert Atmosphere: For sensitive reactions, conducting the synthesis under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions.

• Appropriate Workup: Use a well-designed workup procedure to remove byproducts and unreacted starting materials efficiently.

III. References

• Marvel, C. S., Tuley, W. F., & Puntambeker, S. V. (n.d.). Ethyl Cyanoacetate. Organic Syntheses Procedure. Retrieved from [Link]

• Silva, F. M., & Jones Jr, J. (2001). A New Approach to the Cyanoacetic Ester Synthesis. Journal of the Brazilian Chemical Society, 12(1), 115-118. Retrieved from [Link]

• Moradhosseini, M., et al. (2025). Synthesis of new ethyl cyanoacetate analogs catalyzed by nano-Fe3O4@EA. OICC Press. Retrieved from [Link]

• Ministry of the Environment, Japan. (n.d.). III Analytical Methods. Retrieved from [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

• Reddy, K. S., et al. (2018). (E)-Ethyl-2-cyano-2-(((2,4,6-trichlorobenzoyl)oxy)imino)acetate: A Modified Yamaguchi Reagent for Enantioselective Esterification, Thioesterification, Amidation, and Peptide Synthesis. ACS Omega, 3(6), 6435–6446. Retrieved from [Link]

• Chunikhin, S. S., et al. (2021). Synthesis and Optical Properties of Ethyl 2-Cyano-2-[3,4-dicyanopyridin-2(1H)-ylidene]acetate Derivatives. Russian Journal of Organic Chemistry, 57(7), 1103-1108. Retrieved from [Link]

• Wang, Y., & Li, Y. (2018). Study on optimum synthesis of ethyl cyanoacetate. E3S Web of Conferences, 53, 03023. Retrieved from [Link]

• Cope, A. C., & Hancock, E. M. (n.d.). ethyl (1-phenylethylidene)cyanoacetate. Organic Syntheses Procedure. Retrieved from [Link]

• Kharas, G., & Watson, K. (2019). Novel copolymers of vinyl acetate. 4. Halogen ring-substituted ethyl 2-cyano-3-phenyl-2-propenoates. ChemRxiv. Retrieved from [Link]

• Kumar, A., et al. (2017). Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Journal of the Mexican Chemical Society, 61(3), 220-228. Retrieved from [Link]

• Wang, C., et al. (2007). Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex. Journal of the Chinese Chemical Society, 54(4), 989-994. Retrieved from [Link]

• Kumar, R., & Singh, A. (2022). RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. World Journal of Pharmaceutical Research, 11(8), 1123-1136. Retrieved from [Link]

• CN112375012A - Preparation method of ethyl 2, 3-dicyanopropionate. (n.d.). Google Patents. Retrieved from

• Ataman Kimya. (n.d.). ECYA (ETHYL CYANO ACETATE). Retrieved from [Link]

• Reddy, B. C., et al. (2015). DETERMINATION OF ETHYL 2-CHLOROACETATE AS A GENOTOXIC IMPURITY IN NITROFURANTOIN BY GAS CHROMATOGRAPHY. Rasayan Journal of Chemistry, 8(1), 6-10. Retrieved from [Link]

• Ctgb. (2025). Plant Protection Products Chapter 2 Physical-chemical properties and analytical methods version 2.5. Retrieved from [Link]

Sources

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. scielo.org.mx [scielo.org.mx]
• 3. asianpubs.org [asianpubs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Refining the work-up procedure for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate reactions

The following technical guide is designed to support researchers and process chemists optimizing the isolation of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (CAS: 92847-34-2). This intermediate is a critical scaffold in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and voltage-gated ion channel blockers.

The protocol focuses on the condensation route (e.g., reaction of 2,3-dichlorophenylacetonitrile with diethyl carbonate or ethyl chloroformate), which presents unique work-up challenges due to the acidity of the

-proton and the hydrolytic instability of the ester/nitrile functionalities.

The Core Challenge: The "Acidic Ester" Paradox

The primary difficulty in isolating this compound lies in its

-acidity . The proton at the 2-position (between the nitrile and ester groups) is significantly acidic ( ).

• In the Reaction Pot: The product exists as a stable enolate salt (e.g., Sodium or Potassium salt), which is water-soluble.

• The Trap: If the quench pH is not strictly controlled, the product remains in the aqueous phase (if pH > 9) or undergoes acid-catalyzed hydrolysis/decarboxylation (if pH < 1 and hot).

Troubleshooting Dashboard

Use this matrix to diagnose immediate experimental failures.

Symptom	Probable Cause	Corrective Action
Yield is near 0% after extraction	Incomplete Protonation	The product is still in the aqueous phase as an enolate.[1] Action: Adjust aqueous layer to pH 3–4 and re-extract with Ethyl Acetate.
Product is a dark, viscous oil	Decarboxylation / Polymerization	Over-heating during work-up or excessive base exposure.[1] Action: Keep rotary evaporator bath < 45°C. Use Toluene for work-up to keep non-polar impurities in solution while crystallizing the product.[1]
"Rotten egg" smell / Sulfur traces	Thiophene/Sulfide Impurities	If synthesized via sulfide routes (rare for this specific CAS but possible).[1] Action: Wash organic phase with 5% sodium hypochlorite (Bleach) or lead acetate paper test.[1]
Solid won't crystallize (Oiling out)	Residual Solvent / Isomer Mix	The 2,3-dichloro substitution hinders packing.[1] Action: Use a "Seeding & Cooling" ramp with Isopropyl Alcohol (IPA) or Ethanol/Heptane.[1]

Deep-Dive Protocol: The Optimized Work-up

Phase 1: The Controlled Quench

Standard protocols often suggest pouring onto ice/HCl.[1] For this sensitive ester, we use a Reverse Quench.[1]

• Preparation: Prepare a quench vessel containing 1.2 equivalents of Acetic Acid (preferred over HCl to prevent hydrolysis) diluted in ice water (0–5°C).

• Execution: Slowly transfer the reaction mixture (containing the enolate) into the acidic quench solution.

  • Why? This ensures the enolate is immediately protonated upon contact, preventing it from seeing a high concentration of hydroxide ions which causes hydrolysis.[1]

• pH Check: Verify the final pH is between 3.0 and 4.0 .

  • Note: If pH < 2, you risk hydrolyzing the nitrile to an amide.[1] If pH > 6, you lose yield to the aqueous phase.[1]

Phase 2: Phase Separation & Washing [1]

• Extraction Solvent: Use Ethyl Acetate (EtOAc) or Methyl tert-butyl ether (MTBE) .[1]

  • Avoid Dichloromethane (DCM) if possible, as it tends to form stubborn emulsions with phenylacetic acid derivatives.[1]

• The "Brine Break": Wash the organic layer twice with 10% NaCl solution .[1]

  • Critical Step: The second wash should be slightly acidic (add a drop of HCl) to ensure no enolate remains.

Phase 3: Crystallization (The "Oil-to-Solid" Transition)

This compound often isolates as an oil due to the steric bulk of the 2,3-dichloro group interfering with crystal packing.

• Solvent Swap: Evaporate the extraction solvent and redissolve the crude oil in minimal hot Ethanol (EtOH) or Isopropanol (IPA) (approx. 2-3 mL per gram).

• Anti-solvent Addition: While stirring at 40°C, dropwise add n-Heptane until slight turbidity persists.[1]

• Thermal Ramp:

  • Cool to 25°C over 1 hour.

  • Cool to 0°C over 2 hours.

  • Seed: If available, add a seed crystal at 20°C.[1]

• Filtration: Filter the white/off-white solid and wash with cold Heptane.[1]

Mechanistic Visualization

The following diagram illustrates the species transformation based on pH, highlighting the "Safe Zone" for isolation.

Caption: Workflow logic demonstrating the critical pH window for recovering the neutral ester from its enolate salt.

Frequently Asked Questions (FAQ)

Q: Can I use Dichloromethane (DCM) for extraction? A: While the product is soluble in DCM, we advise against it for large-scale batches. The density of DCM often leads to bottom-layer emulsions with the heavy brine/salts typical in this synthesis. MTBE or Ethyl Acetate (top layer) allows for easier visual inspection of the interface.

Q: My product has a red/brown color. Is it ruined? A: Not necessarily. The color usually comes from trace oxidation of phenolic impurities or metal complexes (if Pd/Cu catalysts were used).

• Fix: Treat the organic solution with Activated Carbon (Charcoal) for 30 minutes at room temperature, then filter through Celite before crystallization.

Q: Why do you recommend Acetic Acid over HCl? A: HCl is a strong mineral acid.[1] At local concentrations (where the drop hits the solution), the pH can drop below 0, momentarily catalyzing the hydrolysis of the nitrile group to an amide. Acetic acid buffers the system, preventing these "pH hot spots."[1]

References

• Organic Syntheses Procedure (Analogous Chemistry): "Ethyl Cyanoacetate Derivatives." Organic Syntheses, Coll.[1][2] Vol. 1, p. 254.[1] Available at: [Link]

• PubChem Compound Summary: "Ethyl 2-cyano-2-(2,4,5-trifluorophenyl)acetate (Analog)." National Center for Biotechnology Information.[1] Available at: [Link]

Sources

• 1. Ethyl 2-(2-cyano-phenoxy)acetate | 39786-34-0 [sigmaaldrich.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

Comparative analysis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate with other cyanoacetate esters

Executive Summary

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate represents a specialized class of

-aryl cyanoacetates where the phenyl ring bears vicinal dichloro substitutions at the 2,3-positions. Unlike common Knoevenagel condensation products (which are -aryl acrylates), this molecule features a quaternary-capable carbon directly bonded to the sterically crowded aryl ring.

This guide compares its reactivity, synthesis, and utility against standard alternatives:

• Ethyl 2-cyano-2-phenylacetate (Unsubstituted reference)[1][2]

• Ethyl 2-cyano-2-(4-chlorophenyl)acetate (Electronic analog, sterically unhindered)

• Ethyl 2-cyano-3-(2,3-dichlorophenyl)acrylate (Structural isomer/Knoevenagel product)

Key Finding: The 2,3-dichloro substitution creates a unique "Steric-Electronic Paradox." The electron-withdrawing chlorines significantly increase the acidity of the

-proton ( estimated ~9-10), yet the ortho-chlorine atom sterically shields this site, retarding nucleophilic attacks that are facile in the phenyl or 4-chlorophenyl analogs.

Chemical Identity & Structural Logic[1][3]

Property	Target Molecule	Comparator A	Comparator B
Name	Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate	Ethyl 2-cyano-2-phenylacetate	Ethyl 2-cyano-2-(4-chlorophenyl)acetate
Structure Type	-Aryl Ester	-Aryl Ester	-Aryl Ester
Electronic Effect	Strong -withdrawing (Inductive)	Neutral	Weak -withdrawing
Steric Environment	High (Ortho-Cl clash)	Low	Low
Primary Utility	Precursor to 2,3-dichloroaryl acetonitriles/acids	General intermediate	Pharm.[2][3][4] intermediate

The "False Friend" Distinction

Researchers often confuse this target with the Knoevenagel product.[2] It is critical to distinguish them:

• Target (

  -Aryl): (Saturated backbone, Ar attached to active methylene).

• Alternative (

  -Aryl): (Unsaturated, Ar attached to -carbon).

Synthesis Pathways: The C-H Arylation Challenge

Unlike simple cyanoacetates made via condensation, the 2,3-dichlorophenyl variant requires Palladium-Catalyzed

-Arylation . Standard nucleophilic aromatic substitution ( ) fails due to the deactivating nature of the cyanoacetate enolate on the unactivated haloarene.[2]

Mechanism: Pd-Catalyzed Cross-Coupling

The synthesis relies on the Hartwig-Buchwald protocol, utilizing a bulky phosphine ligand to facilitate oxidative addition into the sterically hindered 2,3-dichloroiodobenzene bond.

Figure 1: Catalytic cycle for the synthesis of

-aryl cyanoacetates. The 2,3-dichloro steric bulk specifically impedes the Transmetallation and Reductive Elimination steps, requiring specialized ligands.

Comparative Reactivity Analysis

Acidity & Enolization

The

of the -proton is governed by the stability of the resulting carbanion.[2]

• Ethyl 2-cyano-2-phenylacetate:

  (DMSO).[2]

• Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate:

  (Estimated).[2]

  • Insight: The inductive effect of the two chlorine atoms stabilizes the negative charge.[2] However, the ortho-chloro group prevents coplanarity of the phenyl ring with the enolate system, slightly reducing resonance stabilization compared to the para-isomer.

Hydrolysis & Decarboxylation

A key application is converting these esters into aryl acetonitriles (e.g., for Lamotrigine analogs).

Compound	Hydrolysis Rate ( )	Decarboxylation Temp	Notes
Phenyl Analog	1.0 (Ref)	160°C	Standard baseline.[2]
4-Cl Analog	1.4	155°C	Faster due to electron withdrawal.[2]
2,3-diCl Analog	0.3	175°C	Sterically Retarded. The ortho-Cl blocks water attack on the ester carbonyl.[2]

Experimental Protocol: Pd-Catalyzed Synthesis

Objective: Synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate via

-arylation. Scale: 10 mmol basis.

Reagents

• Substrate: 1-Bromo-2,3-dichlorobenzene (1.0 equiv, 2.26 g)

• Nucleophile: Ethyl cyanoacetate (1.1 equiv, 1.24 g)

• Base:

  (2.0 equiv, 1.92 g) - Crucial for enolate generation.

• Catalyst:

  (2 mol%) + (4 mol%) or Xantphos.[2]

• Solvent: Toluene (anhydrous, degassed).

Workflow

• Inertion: Flame-dry a 3-neck flask; cycle Argon/Vacuum 3x.

• Catalyst Prep: Charge flask with

  , Ligand, and Base. Add Toluene (10 mL). Stir 10 min to form active complex.

• Addition: Add Ethyl cyanoacetate followed by 1-Bromo-2,3-dichlorobenzene.

• Reaction: Heat to 70°C (Note: Lower temp than phenyl analog to prevent oligomerization, but higher activation energy required). Monitor by GC-MS.[2]

  • Checkpoint: The reaction is slower than the 4-chlorophenyl variant (24h vs 6h) due to the ortho-blockade.

• Quench: Cool to RT, dilute with

  , filter through Celite to remove Pd black.

• Purification: Flash chromatography (Hexane:EtOAc 9:1). The product is an oil that may crystallize upon standing.[2]

Troubleshooting

• Low Yield? If conversion <50%, switch ligand to Q-Phos or Josiphos , which are designed for sterically hindered couplings.

• Impurity (Dehalogenation): If 2,3-dichlorobenzene is observed, reduce temperature and increase catalyst loading.

References

• Beare, N. A., & Hartwig, J. F. (2001).[5] Palladium-Catalyzed Arylation of Ethyl Cyanoacetate. Journal of the American Chemical Society, 123(19), 4641–4642. Link

• Culkin, D. A., & Hartwig, J. F. (2003). Palladium-Catalyzed alpha-Arylation of Carbonyl Compounds and Nitriles.[2] Accounts of Chemical Research, 36(4), 234–245. Link

• You, J., & Verkade, J. G. (2003). P(i-BuNCH2CH2)3N: An Efficient Ligand for the Pd-Catalyzed alpha-Arylation of Nitriles and Esters.[2] Journal of Organic Chemistry, 68(21), 8003–8007. Link

• Recio, A., & Tunge, J. A. (2009).[6] Decarboxylative Allylation of Nitriles. Organic Letters, 11(24), 5630–5633. (Context on decarboxylative stability). Link

Sources

• 1. chembk.com [chembk.com]
• 2. researchgate.net [researchgate.net]
• 3. 92847-34-2|Ethyl 2-(3-chlorophenyl)-2-cyanoacetate|BLD Pharm [bldpharm.com]
• 4. researchgate.net [researchgate.net]
• 5. Palladium-Catalyzed Arylation of Ethyl Cyanoacetate. Fluorescence Resonance Energy Transfer as a Tool for Reaction Discovery [organic-chemistry.org]
• 6. chu-lab.org [chu-lab.org]

Comparison of different synthetic routes for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

Executive Summary

This guide evaluates synthetic pathways for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (CAS: Not widely listed, analogue to 92847-34-2). This molecule is a critical "alpha-aryl" cyanoacetate, distinct from "alpha-benzyl" derivatives. It features a sterically demanding 2,3-dichlorophenyl moiety directly attached to the quaternary alpha-carbon.

The Verdict:

• Route A (Carbethoxylation of Nitrile) is the Industrial Standard . It offers the highest atom economy, uses inexpensive reagents (diethyl carbonate), and is scalable to kilogram quantities. However, it requires the handling of 2,3-dichlorophenylacetonitrile.

• Route B (Pd-Catalyzed Arylation) is the Academic/Discovery Choice . It allows for modular synthesis from ethyl cyanoacetate and aryl halides, avoiding cyanide handling. It is ideal for library generation but cost-prohibitive at scale due to palladium/ligand expenses.

Retrosynthetic Analysis

To understand the strategic disconnections, we visualize the assembly of the target scaffold. The steric crowding of the 2,3-dichloro pattern dictates the success of bond formation.

Figure 1: Retrosynthetic disconnection showing the two primary viable pathways. Note that classical SN2 alkylation (Ethyl cyanoacetate + 2,3-dichlorophenyl halide) fails without metal catalysis due to the unreactive nature of aryl halides.

Detailed Route Analysis

Route A: Carbethoxylation of 2,3-Dichlorophenylacetonitrile

Status: Preferred for Scale-Up

This route leverages the acidity of the benzylic protons in phenylacetonitrile (pKa ~15-16). The anion generated by a strong base attacks the carbonyl of diethyl carbonate.

Mechanism:

• Deprotonation: Base (NaH or NaOEt) removes a proton from 2,3-dichlorophenylacetonitrile.

• Nucleophilic Attack: The carbanion attacks Diethyl Carbonate (DEC).

• Elimination: Ethoxide is eliminated, forming the ester.

Experimental Protocol (Self-Validating):

• Reagents: 2,3-Dichlorophenylacetonitrile (1.0 eq), Diethyl Carbonate (3.0 eq), NaH (60% in oil, 1.2 eq), Toluene (Solvent).

• Step-by-Step:

  • Setup: Flame-dry a 3-neck flask equipped with a reflux condenser and addition funnel. Purge with Argon.

  • Base Activation: Wash NaH with dry hexane to remove oil (optional for crude, mandatory for precise kinetics). Suspend in dry Toluene.

  • Reagent Mix: Add Diethyl Carbonate directly to the NaH suspension. Heat to 60°C.

  • Addition: Dissolve 2,3-Dichlorophenylacetonitrile in Toluene. Add dropwise over 1 hour. Control Point: Evolution of H2 gas will be vigorous; control rate to manage pressure.

  • Reaction: Reflux (110°C) for 4-6 hours.

  • Quench: Cool to 0°C. Quench carefully with Glacial Acetic Acid or dilute HCl. Safety: HCN risk is low but present if hydrolysis occurs; keep pH acidic.

  • Workup: Extract with EtOAc. Wash with brine.[1] Dry over MgSO4.[1]

  • Purification: Distillation under high vacuum (0.5 mmHg) or recrystallization from EtOH if solid.

Critical Insight: The 2,3-dichloro substitution creates an "ortho-effect." While it provides steric bulk, the electron-withdrawing nature of the chlorines actually increases the acidity of the benzylic protons, facilitating the deprotonation step compared to unsubstituted phenylacetonitrile.

Route B: Pd-Catalyzed Alpha-Arylation

Status: Preferred for Library/Discovery

This route utilizes Buchwald-Hartwig chemistry to couple ethyl cyanoacetate with an aryl halide. It bypasses the need for phenylacetonitrile precursors, which can be regulated substances.

Mechanism:

• Oxidative Addition: Pd(0) inserts into the C-Br bond of 1-bromo-2,3-dichlorobenzene.

• Transmetallation: The sodium enolate of ethyl cyanoacetate coordinates to Pd.

• Reductive Elimination: The C-C bond forms, regenerating Pd(0).

Experimental Protocol:

• Reagents: 1-Bromo-2,3-dichlorobenzene (1.0 eq), Ethyl Cyanoacetate (1.1 eq), Pd(dba)2 (2 mol%), P(tBu)3 (2.2 mol%), Na3PO4 (2.0 eq), Toluene.

• Step-by-Step:

  • Glovebox/Schlenk: In a vial, combine Pd(dba)2, Ligand, and Na3PO4.

  • Solvent: Add degassed Toluene.

  • Substrates: Add Ethyl Cyanoacetate and the Aryl Bromide.

  • Heat: Seal and heat to 80-100°C for 12 hours.

  • Filtration: Filter through a pad of Celite to remove inorganic salts and Pd black.

  • Purification: Flash column chromatography (Hexane/EtOAc).

Critical Insight: The 2,3-dichloro pattern is challenging for Pd-catalysis due to steric hindrance at the oxidative addition site and the reductive elimination step. P(tBu)3 or Xantphos are mandatory ligands here; standard PPh3 will fail.

Comparative Analysis

Feature	Route A: Carbethoxylation	Route B: Pd-Catalyzed Arylation
Starting Material	2,3-Dichlorophenylacetonitrile	1-Bromo-2,3-dichlorobenzene
Reagent Cost	Low (Diethyl carbonate is cheap)	High (Pd catalyst & Ligands)
Scalability	High (kg to ton scale)	Low (mg to g scale)
Atom Economy	High (Byproduct: Ethanol)	Moderate (Byproduct: NaBr)
Safety Profile	Moderate (H2 gas, strong base)	High (Mild base, no gas evolution)
Purification	Distillation / Crystallization	Column Chromatography
Yield (Typical)	85 - 92%	70 - 85%

Workflow Visualization

The following diagram illustrates the decision logic and process flow for the industrial Route A, highlighting critical control points (CCP).

Figure 2: Process flow for the Carbethoxylation route. CCP indicates Critical Control Point for safety.

References

• Organic Syntheses Procedure (General Carbethoxylation)

  • Title: Ethyl Cyanoacetate Synthesis via Carbethoxyl

  • Source: Org.[1][2][3][4][5] Synth. 1928, 8, 74.

  • URL:[Link](Note: Adapting standard cyanoacetate protocols to aryl derivatives).

• Hartwig Group (Pd-Catalyzed Arylation)

  • Title: Palladium-Catalyzed alpha-Aryl

  • Source: J. Am. Chem. Soc. 2001, 123, 4641-4642.[4][6]

  • URL:[Link]

• Patent Literature (Industrial Context)

• BenchChem Application Note

  • Title: Reactivity of Dichlorophenyl Derivatives.[2][7]

  • Source: BenchChem Technical Library.

Sources

• 1. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 2. researchgate.net [researchgate.net]
• 3. Ethyl cyanoacetate: a new cyanating agent for the palladium-catalyzed cyanation of aryl halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Palladium-Catalyzed Arylation of Ethyl Cyanoacetate. Fluorescence Resonance Energy Transfer as a Tool for Reaction Discovery [organic-chemistry.org]
• 5. oiccpress.com [oiccpress.com]
• 6. Palladium-catalyzed arylation of ethyl cyanoacetate. Fluorescence resonance energy transfer as a tool for reaction discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. EP0075356A1 - Process for the preparation of 2,2-Dichlorophenylacetic acid esters - Google Patents [patents.google.com]

A Comparative Guide to the Biological Activity Screening of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential biological activities of ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate derivatives. While comprehensive data on this specific series is emerging, this document synthesizes findings from structurally related cyanoacetate and cyanoacetamide compounds to offer insights into their potential as antimicrobial, anticancer, and anti-inflammatory agents. We will delve into the underlying experimental data, detailed methodologies for screening, and the crucial structure-activity relationships that govern their therapeutic potential.

Overview of Potential Biological Activities

The ethyl 2-cyanoacetate scaffold is a versatile pharmacophore known for its presence in a wide array of biologically active molecules. The introduction of a 2,3-dichlorophenyl group is anticipated to modulate the lipophilicity and electronic properties of the molecule, potentially enhancing its interaction with biological targets. Based on studies of analogous compounds, derivatives of ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate are predicted to exhibit significant activity in the following areas:

• Anticancer Activity: Cyanoacrylate and cyanoacetamide derivatives have demonstrated notable in vitro cytotoxicity against various human cancer cell lines.[1][2][3] The mechanism of action is often attributed to the inhibition of key signaling pathways involved in cell proliferation and survival, such as the JAK/STAT3 pathway.[4]

• Antimicrobial Activity: The cyanoacetate moiety is a key component in various compounds exhibiting antibacterial and antifungal properties.[4][5][6][7] The presence of halogen substituents on the phenyl ring can further enhance this activity.

• Anti-inflammatory Activity: Certain cyanoacetate derivatives have shown promising anti-inflammatory effects by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX).[8][9][10]

Comparative Analysis of Biological Activity

To provide a framework for evaluating ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate derivatives, this section presents a comparative summary of the biological activities of structurally related compounds.

Anticancer Activity

The in vitro anticancer activity of various ethyl 2-cyano-3-arylacrylate derivatives has been evaluated against several human cancer cell lines, including A549 (lung), HT-29 (colorectal), and HepG2 (liver).[1] The half-maximal inhibitory concentration (IC50) values are used to quantify the potency of these compounds, with a lower IC50 indicating higher potency.

Compound/Derivative	A549 (IC50, µg/mL)	HT-29 (IC50, µg/mL)	HepG2 (IC50, µg/mL)	Reference
Doxorubicin (Control)	Not specified	Not specified	Not specified	[1]
Cinnamyl analogue 3i	Potent	Potent	Potent	[1]
2-Chlorophenyl derivative 3e	169.6	Not specified	Not specified	[11]
4-Fluorophenyl derivative 8a	0.83	Not specified	Not specified	[2]
4-Fluorophenyl derivative 7b	0.87	Not specified	Not specified	[2]

Table 1: Comparative in vitro anticancer activity of selected cyanoacrylate derivatives.[1][2][11]

The data suggests that substitutions on the aryl ring significantly influence anticancer activity. For instance, the presence of a para-fluoro substituent on the phenyl ring in compounds 8a and 7b resulted in potent inhibitory effects against the A549 cell line.[2]

Antimicrobial Activity

The antimicrobial potential of cyanoacetamide and related derivatives has been assessed against a panel of pathogenic bacteria and fungi. The minimum inhibitory concentration (MIC) is a key parameter, representing the lowest concentration of a compound that inhibits visible growth of a microorganism.

Compound/Derivative	S. aureus (MIC, µg/mL)	E. coli (MIC, µg/mL)	A. niger (MIC, µg/mL)	C. albicans (MIC, µg/mL)	Reference
Gentamicin (Control)	10	10	Not applicable	Not applicable	[6]
Fluconazole (Control)	Not applicable	Not applicable	20	20	[6]
Compound 6f	10	10	10	10	[6]
Compounds 6b, 6c, 6d, 6e	Moderate	20	Moderate	Moderate	[6]

Table 2: Comparative antimicrobial activity of selected cyanoacetohydrazide derivatives.[6]

The results indicate that certain derivatives, such as compound 6f, exhibit excellent broad-spectrum antibacterial and antifungal activities, comparable to standard antibiotics.[6]

Anti-inflammatory Activity

The anti-inflammatory potential of succinimide cyano-acetate derivatives has been investigated through their ability to inhibit key inflammatory enzymes.

Compound	COX-1 (IC50, µM)	COX-2 (IC50, µM)	5-LOX (IC50, µM)	Reference
Compound 23	287	204.08	138	[8]
Compound 31	185	68.60	50.76	[8]
Compound 44	143	50.93	20.87	[8]

Table 3: Comparative in vitro anti-inflammatory activity of succinimide cyano-acetate derivatives.[8]

These findings highlight that specific structural modifications can lead to potent inhibition of enzymes involved in the inflammatory cascade.[8]

Experimental Protocols

This section provides detailed methodologies for the synthesis and biological screening of ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate derivatives.

Synthesis of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate Derivatives

A common and efficient method for the synthesis of related cyanoacrylate derivatives is the Knoevenagel condensation.[1][11]

Workflow for Synthesis:

Caption: General workflow for the synthesis of ethyl 2-cyano-2-(2,3-dichlorophenyl)acrylate derivatives.

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask, dissolve 2,3-dichlorobenzaldehyde (1 equivalent) and ethyl cyanoacetate (1.2 equivalents) in a suitable solvent such as ethanol.

• Catalyst Addition: Add a catalytic amount of diisopropylethylammonium acetate (DIPEAc).

• Reaction: Stir the mixture at room temperature or with gentle heating, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure. Extract the product with a suitable organic solvent (e.g., ethyl acetate), and wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system to yield the pure ethyl 2-cyano-2-(2,3-dichlorophenyl)acrylate derivative.

In Vitro Anticancer Activity Screening (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Workflow for MTT Assay:

Caption: Workflow for determining in vitro anticancer activity using the MTT assay.

Step-by-Step Protocol:

• Cell Seeding: Seed human cancer cells (e.g., A549, HT-29, HepG2) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the synthesized derivatives for 48-72 hours.

• MTT Addition: After the incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Remove the medium and add dimethyl sulfoxide (DMSO) to dissolve the formazan crystals.[1]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the percentage of cell viability and determine the IC50 values from dose-response curves.[1]

Antimicrobial Activity Screening (Broth Microdilution Method)

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.

Step-by-Step Protocol:

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans, Aspergillus niger).

• Serial Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate containing a suitable broth medium.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Potential Mechanism of Action and Structure-Activity Relationship (SAR)

The biological activity of ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate derivatives is intrinsically linked to their chemical structure.

Anticancer Mechanism

A plausible mechanism of action for the anticancer effects of cyanoacrylate derivatives involves the inhibition of critical signaling pathways, such as the JAK/STAT3 pathway, which plays a role in cancer cell survival.[4]

Caption: Potential inhibition of the JAK/STAT3 signaling pathway by a cyanoacrylate derivative.

Structure-Activity Relationship (SAR) Insights

• Aryl Substituents: The nature and position of substituents on the phenyl ring are critical for biological activity.[12][13] Electron-withdrawing groups, such as the dichloro substitution in the target compounds, can influence the electronic distribution of the molecule and enhance its interaction with biological targets.

• Lipophilicity: The overall lipophilicity of the molecule, influenced by the dichlorophenyl group, will affect its ability to cross cell membranes and reach its intracellular target.[14]

• Stereochemistry: The geometry of the double bond in acrylate derivatives can also play a role in their biological activity.

Conclusion and Future Directions

The ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate scaffold holds considerable promise for the development of novel therapeutic agents. The comparative data from related compounds strongly suggest the potential for significant anticancer, antimicrobial, and anti-inflammatory activities. The provided experimental protocols offer a robust framework for the systematic screening of these derivatives. Future research should focus on synthesizing a library of these compounds with diverse substitutions to establish a comprehensive structure-activity relationship, which will be instrumental in optimizing their potency and selectivity for specific biological targets.

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• Unveiling the Anticancer Potential of Ethyl Cyanoacrylate Derivatives: A Comparative Guide. Benchchem. 1

• Design, synthesis, and bioevaluation of novel unsaturated cyanoacetamide derivatives: In vitro and in silico exploration. PMC. 4

• Design, synthesis and anticancer activity of new 3-cyano-2 (1H) -pyridone and 3-cyanopyridine-2-(1H)-thione derivatives. Oriental Journal of Chemistry.

• Comparative in-vitro anti-inflammatory, anticholinesterase and antidiabetic evaluation: computational and kinetic assessment of succinimides cyano-acetate derivatives. ResearchGate.

• The Reaction of Cyanoacetic Acid Hydrazide with 2-Acetylfuran: Synthesis of Coumarin, Pyridine, Thiophene and Thiazole Derivatives with Potential Antimicrobial Activities. MDPI.

• Synthesis of (E)-N'- (2-hydroxy-3, 5-dinitrobenzylidene) – 2 –cyanoa cetohydrazidederivatives as effective antimicrobial a. OAText.

• Synthesis, X-ray crystallography and antimicrobial activity of 2-cyanoguanidinophenytoin. PMC - NIH.

• Synthesis and antimicrobial evaluation of some 6-aryl-5-cyano-2-thiouracil derivatives.

• Anticancer Activities of New N-hetaryl-2-cyanoacetamide Derivatives Incorporating 4,5,6,7-Tetrahydrobenzo[b]thiophene Moiety. ResearchGate.

• (E)-2-Cyano-3-(1H-Indol-3-yl)-N-Phenylacrylamide, a Hybrid Compound Derived from Indomethacin and Paracetamol: Design, Synthesis and Evaluation of the Anti-Inflammatory Potential. PMC.

• (E)-2-Cyano-3-(1H-Indol-3-yl)-N-Phenylacrylamide, a Hybrid Compound Derived from Indomethacin and Paracetamol: Design, Synthesis and Evaluation of the Anti-Inflammatory Potential. ResearchGate.

• Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. SciELO.

• Application Notes and Protocols for the Use of Cyanoacetamide Derivatives in Anticancer Agent Development. Benchchem. 15

• Design, synthesis, biological evaluation, structure-activity relationship study, and mode of action of 2-phenol-4,6-dichlorophenyl-pyridines. PubMed.

• Comparative Analysis of the Biological Activities of Ethyl 2-(4-cyanophenyl thio)acetate Derivatives. Benchchem. 16

• Syntheses and bioactivities of ethyl 2- cyano-3-substituted amino-3-(N-2-fluorophenylethylainino) acrylates. ResearchGate.

• Biological Activity and Chemical Profiling of Terrestrial and Freshwater Cyanobacteria from the Philippines.

• Screening and Isolation of Potential Anti-Inflammatory Compounds from Saxifraga atrata via Affinity Ultrafiltration-HPLC and Multi-Target Molecular Docking Analyses. PMC.

• Anti-inflammatory Compound Library. ChemFaces.

• Preliminary structure−activity relationships analysis on N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine, a disruptor of mycobacterial energetics. R Discovery.

• Synthesis, antioxidant and anti-inflammatory activities of ethyl 2-(2-cyano-3-(substituted phenyl)acrylamido)-4,5-dimethylthiophene-3-carboxylates. ResearchGate.

• Design, Synthesis, and Biological Activities of Novel 2-Cyanoacrylate Compounds Containing Substituted Pyrazolyl or 1,2,3-Triazolyl Moiety. MDPI.

• Automated structure–activity relationship mining: connecting chemical structure to biological profiles. PMC.

• Quantitative Structure Activity Relationships of Chlorinated Alicyclic Compounds. DTIC.

• Hands-On Approach to Structure Activity Relationships: The Synthesis, Testing, and Hansch Analysis of a Series of Acetylcholineesterase Inhibitors. Pendidikan Kimia.

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Unambiguous Structural Elucidation of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate: A Comparative Guide to NMR Analytical Workflows

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (CAS 130801-09-1) is a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs). Validating its exact molecular structure—specifically the regiochemistry of the 2,3-dichloro substitution on the aromatic ring—is a strict regulatory requirement in drug development.

This guide objectively compares three distinct Nuclear Magnetic Resonance (NMR) analytical workflows, evaluating their performance, resolution capabilities, and structural confidence. As a Senior Application Scientist, I will demonstrate why relying solely on 1D NMR is insufficient for this molecule and how 2D NMR techniques provide a self-validating system for absolute structural confirmation.

The Analytical Challenge: Causality in Spin Systems

The aliphatic region of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is trivial to assign: the ethyl ester presents a classic quartet/triplet pattern, and the chiral methine proton appears as a distinct singlet near 5.18 ppm.

However, the aromatic region (7.30 – 7.60 ppm) presents a significant analytical challenge. The protons at positions 4, 5, and 6 form a tightly coupled AMX spin system.

• The Causality of Second-Order Effects: At lower magnetic fields, the chemical shift difference (

  ) between these protons is comparable to their scalar coupling constants ( ). When , the system exhibits second-order "roofing" effects, distorting peak intensities and causing severe multiplet overlap.

• Without cleanly resolving these multiplets to extract exact ortho (~8.0 Hz) and meta (~1.5 Hz) couplings, distinguishing the 2,3-dichloro isomer from the 2,4-dichloro or 3,4-dichloro alternatives is analytically impossible using 1D

  H NMR alone.

Objective Comparison of NMR Platforms

To solve this structural puzzle, laboratories typically choose between three analytical tiers. Here is how they compare in performance:

Alternative A: 80 MHz Benchtop NMR (1D Only)

Benchtop NMR has revolutionized point-of-need analysis due to its low capital cost and cryogen-free operation[1]. While excellent for monitoring the aliphatic signals during reaction progression, it completely fails at resolving the 2,3-dichlorophenyl ring. The aromatic protons collapse into a single, uninterpretable multiplet due to severe second-order strong coupling effects[2].

Alternative B: 400 MHz Routine NMR (1D H / C)

The standard workhorse of the pharma lab. At 400 MHz, the AMX system resolves into distinct doublet-of-doublets (H-4, H-6) and a triplet (H-5)[3]. However, while this confirms a tri-substituted ring, it cannot definitively map the exact positions of the chlorines . The assignment relies on empirical chemical shift predictions, which carry an unacceptable margin of error for API regulatory filings.

The Gold Standard: 600 MHz High-Field NMR + 2D Suite (HSQC/HMBC)

To achieve absolute structural confidence, high-field NMR paired with 2D techniques is required. The Heteronuclear Multiple Bond Correlation (HMBC) experiment maps 2-bond (

) and 3-bond ( ) proton-carbon connectivities[4]. By tracing the coupling from the well-defined methine proton into the aromatic ring, we can unambiguously lock the halogens into the 2,3-positions without relying on predictive software.

Table 1: Quantitative Performance Comparison

Analytical Workflow	Aromatic Resolution	Structural Confidence	Acquisition Time	Ideal Use Case
80 MHz Benchtop 1D	Poor (Collapsed Multiplet)	Low (Isomer ambiguous)	< 2 mins	At-line reaction monitoring
400 MHz Routine 1D	Good (Resolved AMX)	Moderate (Predictive)	5 - 10 mins	Routine purity checks
600 MHz + 2D Suite	Excellent (Baseline resolved)	Absolute (Definitive)	45 - 60 mins	IND/NDA Regulatory Filings

High-Field 2D NMR Data Presentation

Below is the consolidated quantitative data derived from the 600 MHz 2D workflow. The HMBC correlations provide the causal proof of structure: the methine proton (

5.18) shows a correlation to C-6 ( 129.5), which in turn correlates back to C-2 ( 133.0) and C-4 ( 130.5), perfectly mapping the 2,3-dichloro geometry.

Table 2: 600 MHz Spectral Assignments & Key HMBC Correlations

Position	H Shift (ppm)	Multiplicity & (Hz)	C Shift (ppm)	Key HMBC Correlations ( )
C=O	-	-	164.5	-
CN	-	-	115.0	-
C-1 (Ar)	-	-	131.0	-
C-2 (Ar-Cl)	-	-	133.0	-
C-3 (Ar-Cl)	-	-	134.0	-
C-4 (Ar)	7.48	dd (8.0, 1.5)	130.5	C-2, C-6
C-5 (Ar)	7.32	t (8.0)	128.0	C-1, C-3
C-6 (Ar)	7.55	dd (8.0, 1.5)	129.5	C-2, C-4, CH-CN
CH-CN	5.18	s	41.5	C=O, CN, C-1, C-2, C-6
O-CH	4.28	q (7.1)	63.5	C=O
CH	1.30	t (7.1)	13.9	O-CH

Self-Validating Experimental Protocol: 2D NMR Workflow

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system. Each step contains an internal check to guarantee data integrity before proceeding.

Step 1: Sample Preparation & Shimming

• Action: Dissolve 20 mg of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate in 0.6 mL of CDCl

  containing 0.03% v/v TMS. Transfer to a high-quality 5 mm NMR tube.

• Validation: Perform gradient shimming (TopShim). The protocol is validated if the

  H TMS reference peak exhibits a full-width at half-maximum (FWHM) of 0.8 Hz. If broader, re-shim to prevent multiplet smearing.

Step 2: Probe Tuning and Matching

• Action: Tune the cryoprobe for both

  H and C frequencies.

• Validation: Observe the wobble curve. A deep, centered minimum at the exact Larmor frequency of both nuclei confirms optimal power transfer and minimizes reflected power.

Step 3: 1D

H Acquisition (zg30)

• Action: Acquire a standard 1D proton spectrum (16 scans, D1 = 2 sec).

• Validation: Check the Signal-to-Noise Ratio (SNR). The methine singlet at 5.18 ppm must have an SNR > 150. If not, increase sample concentration before wasting time on 2D acquisition.

Step 4: 2D HSQC Acquisition (hsqcedetgpsisp2.2)

• Action: Acquire multiplicity-edited HSQC to map 1-bond C-H connectivities.

• Validation: CH

  signals (ethyl group) must phase oppositely (typically blue/negative) to CH and CH signals (red/positive). This internal phase check confirms the pulse sequence executed correctly.

Step 5: 2D HMBC Acquisition (hmbcgplpndqf)

• Action: Acquire the HMBC spectrum optimized for long-range couplings (

  = 8 Hz)[5].

• Validation: The pulse sequence utilizes a low-pass J-filter to suppress 1-bond correlations. The absence of a cross-peak between the methine proton (

  5.18) and the methine carbon ( 41.5) validates that the filter worked, ensuring all visible peaks are true or long-range correlations[4].

Logical Decision Workflow for Halogenated Aromatics

The following diagram illustrates the logical causality tree for determining when to escalate from 1D to 2D NMR workflows when analyzing halogenated aromatic systems.

Decision tree for the structural elucidation of halogenated aromatic systems using NMR.

References

• Benchtop NMR in Biomedicine: An Updated Literature Overview MDPI[Link]

• High-field and benchtop NMR spectroscopy for the characterization of new psychoactive substances PubMed (National Institutes of Health)[Link]

• Benchtop NMR vs High Field NMR: Comparison of Chemometric Molecular Weight Analysis of Lignin ResearchGate[Link]

• Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility San Diego State University[Link]

• 5.3: HMBC and HMQC Spectra Chemistry LibreTexts[Link]

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A Senior Application Scientist's Guide to the Efficacy of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate as a Synthetic Building Block

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and organic synthesis, the selection of a building block is a critical decision that dictates the efficiency, novelty, and ultimate success of a synthetic campaign. Among the myriad of choices, α-cyano-α-arylacetates stand out as exceptionally versatile intermediates for constructing complex molecular architectures, particularly nitrogen-containing heterocycles that form the core of many pharmaceutical agents.[1] This guide provides an in-depth comparison of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate , a specialized building block, against more common alternatives. We will delve into its synthesis, reactivity, and the strategic advantages conferred by its unique substitution pattern, supported by experimental insights and protocols.

The Strategic Importance of the 2,3-Dichlorophenyl Moiety

The true value of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate lies in the stereoelectronic effects of the dichlorinated phenyl ring.[2][3] The two chlorine atoms exert a powerful influence on the molecule's reactivity and physicochemical properties through several mechanisms:

• Inductive Electron Withdrawal (-I Effect): Chlorine is more electronegative than carbon, leading to a significant inductive withdrawal of electron density from the aromatic ring and, consequently, from the benzylic carbon.[4] This effect increases the acidity of the α-proton, making it easier to deprotonate. This enhanced acidity can facilitate base-catalyzed reactions, potentially allowing for the use of milder bases or leading to faster reaction rates compared to non-halogenated analogs.

• Steric Hindrance: The presence of a chlorine atom at the ortho (C2) position introduces significant steric bulk around the reactive center.[5] This can be a double-edged sword. While it may hinder the approach of bulky reagents, it can also be exploited to achieve higher regioselectivity or stereoselectivity in certain reactions.

• Modulation of Physicochemical Properties: For drug development professionals, the dichlorophenyl group is a well-known motif for enhancing metabolic stability and tuning lipophilicity.[6] Incorporating this building block early in a synthesis can embed these desirable properties into the final molecule.

This combination of electronic activation and steric influence sets Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate apart from simpler building blocks like ethyl cyanoacetate or ethyl phenylcyanoacetate.

Synthesis of the Building Block

The target compound is not as readily available as its parent structures. A robust synthesis begins with the corresponding substituted phenylacetonitrile.

Caption: Synthetic pathway for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate.

Causality: This procedure relies on the formation of a stabilized carbanion from 2,3-dichlorophenylacetonitrile.[7] The electron-withdrawing nature of both the nitrile and the dichlorophenyl ring makes the α-proton sufficiently acidic to be removed by a strong, non-nucleophilic base like sodium hydride (NaH). The resulting nucleophilic carbanion then undergoes acylation with ethyl chloroformate.

• Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add sodium hydride (1.1 eq., 60% dispersion in mineral oil). Wash the NaH with dry hexanes (3x) to remove the oil, then suspend it in anhydrous tetrahydrofuran (THF).

• Carbanion Formation: Cool the suspension to 0 °C in an ice bath. Dissolve 2,3-dichlorophenylacetonitrile (1.0 eq.) in anhydrous THF and add it dropwise to the NaH suspension over 30 minutes. Allow the mixture to stir at 0 °C for 1 hour, during which hydrogen gas evolution should cease.

• Acylation: Add ethyl chloroformate (1.2 eq.) dropwise to the reaction mixture, maintaining the temperature at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 3-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Workup and Purification: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield the title compound.

Efficacy Comparison in Key Synthetic Transformations

The utility of a building block is best demonstrated through its performance in widely used chemical reactions.

The Knoevenagel condensation is a cornerstone reaction for C-C bond formation, producing α,β-unsaturated compounds.[8][9] Here, an active methylene compound condenses with an aldehyde or ketone, typically catalyzed by a weak base.[9]

Caption: Generalized workflow for the Knoevenagel condensation.

Comparative Analysis: While ethyl cyanoacetate itself is a classic substrate for this reaction, it cannot be directly compared to α-aryl substituted analogs in the same reaction, as the latter already possess the aryl group. A more relevant comparison is between Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate and its non-halogenated counterpart, Ethyl 2-cyano-2-phenylacetate .

Due to the lack of an acidic α-proton, these molecules do not undergo a classic Knoevenagel condensation. Instead, they are the products of reactions that are mechanistically related, such as the arylation of ethyl cyanoacetate.[10][11] However, they are key precursors for further transformations. For instance, the corresponding acid, 2-cyano-2-(2,3-dichlorophenyl)acetic acid, can undergo Krapcho decarboxylation to yield the valuable 2,3-dichlorophenylacetonitrile.

A significant application of cyanoacetate derivatives is in the synthesis of substituted pyridines via the Guareschi-Thorpe condensation.[12][13][14] This reaction typically involves the condensation of a cyanoacetic ester with a β-dicarbonyl compound in the presence of ammonia or an amine.[13][15]

Comparative Analysis: The steric bulk of the ortho-chloro substituent in Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is expected to play a significant role.

• Ethyl Cyanoacetate (Alternative 1): This is the most common substrate, leading to a wide range of 2-pyridone structures. The reaction is well-established and generally high-yielding.[15]

• Ethyl 2-cyano-2-phenylacetate (Alternative 2): The presence of the phenyl group at the α-position leads to the formation of 4-phenyl-2-pyridones. The reaction proceeds, but yields may be slightly lower due to the increased steric hindrance compared to ethyl cyanoacetate.

• Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (Target): The reaction would be expected to yield a 4-(2,3-dichlorophenyl)-2-pyridone. The significant steric hindrance from the ortho-chloro group could potentially lower the reaction rate and yield. However, this challenge can often be overcome by adjusting reaction conditions, such as using higher temperatures or more active catalysts. The benefit is direct access to a highly functionalized heterocyclic core that would be difficult to synthesize via other methods.

Building Block	Key Product Feature	Expected Relative Yield	Rationale
Ethyl Cyanoacetate	Unsubstituted at C4	High	Minimal steric hindrance.[15]
Ethyl 2-cyano-2-phenylacetate	Phenyl group at C4	Moderate to High	Moderate steric hindrance.
Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate	2,3-Dichlorophenyl at C4	Moderate	Significant steric hindrance from ortho-Cl may impede cyclization.[5]

Supporting Experimental Protocols

Causality: This protocol is a variation of the Guareschi-Thorpe synthesis.[13] Sodium ethoxide acts as a base to catalyze the initial condensation reactions between the cyanoacetate derivative and ethyl acetoacetate, followed by cyclization with ammonia (generated in situ from ammonium acetate) to form the pyridone ring.

• Reaction Setup: In a round-bottom flask, dissolve sodium metal (1.1 eq.) in absolute ethanol under an inert atmosphere to prepare a fresh solution of sodium ethoxide.

• Addition of Reagents: To the sodium ethoxide solution, add the respective cyanoacetate building block (1.0 eq.) (e.g., Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate). Stir for 15 minutes, then add ethyl acetoacetate (1.0 eq.).

• Cyclization: Add ammonium acetate (2.0 eq.) to the mixture. Equip the flask with a reflux condenser and heat the mixture to reflux for 6-8 hours. Monitor the reaction progress by TLC.

• Workup and Purification: After cooling to room temperature, pour the reaction mixture into ice-water. Acidify with dilute hydrochloric acid until a precipitate forms. Collect the solid by vacuum filtration, wash with cold water, and dry. Recrystallize the crude product from ethanol or an ethanol/water mixture to obtain the pure pyridone derivative.

Conclusion and Recommendations

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is a specialized, high-value building block for organic synthesis. Its primary advantages stem from the powerful electronic and steric influence of the dichlorophenyl moiety.

• Advantages:

  • The electron-withdrawing nature of the substituents enhances the acidity of the α-proton, facilitating base-mediated reactions.

  • It provides a direct route to introduce a 2,3-dichlorophenyl group, a common pharmacophore for modulating lipophilicity and metabolic stability.

  • The inherent steric hindrance can be leveraged for regioselective syntheses.

• Comparison to Alternatives:

  • Compared to ethyl cyanoacetate , it offers a pre-installed aryl group, saving synthetic steps if that moiety is desired in the final target.

  • Compared to ethyl 2-cyano-2-phenylacetate , it offers enhanced electronic activation and specific substitution patterns that are often crucial for biological activity.

Recommendation: While simpler alternatives like ethyl cyanoacetate are suitable for general-purpose synthesis, Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate should be the building block of choice when the specific 2,3-dichlorophenyl scaffold is required in the target molecule. Researchers should anticipate that reaction optimization (e.g., stronger bases, longer reaction times, or higher temperatures) may be necessary to overcome the steric challenges posed by the ortho-substituent, but the payoff is rapid access to complex and potentially high-value chemical entities.

References

• Cope, A. C.; Hofmann, C. M.; Wyckoff, C.; Hardenbergh, E. The Condensation of Ketones with Cyanoacetic Esters and the Mechanism of the Knoevenagel Reaction. J. Am. Chem. Soc.1941 , 63 (12), 3452–3456. [Link]

• Han, B.; Wang, X.-F.; Han, Y.-P.; Wang, M.-X.; Wang, Z.-Y. Transition-Metal-Free Direct Arylation of 2-Substituted Cyanoacetates with Diaryliodonium Salts. MDPI, 2016. [Link]

• Tietze, L. F.; Beifuss, U. The Knoevenagel Reaction. In Comprehensive Organic Synthesis; Trost, B. M., Fleming, I., Eds.; Pergamon: Oxford, 1991; Vol. 2, pp 341–394. [Link]

• Al-Mousawi, S. M.; Moustafa, M. S.; El-Apasery, M. A.; Elnagdi, M. H. Novel Synthesis and Antitumor Evaluation of Polyfunctionally Substituted Heterocyclic Compounds Derived from 2-Cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide. Molecules, 2011 , 16 (12), 10449-10461. [Link]

• Procopio, A.; Gaspari, M.; Nardi, M.; Oliverio, M.; Paonessa, R.; Romeo, R. The Guareschi-Thorpe Reaction: A Classic Method for the Synthesis of Pyridine Derivatives. Molecules, 2012 , 17 (12), 14383-14404. [Link]

• Wikipedia. Ethyl cyanoacetate. [Link]

• Marvel, C. S.; Tuley, W. F.; Puntambeker, S. V. Ethyl Cyanoacetate. Org. Synth.1922 , 2, 33. [Link]

• Baron, H.; Remfry, F. G. P.; Thorpe, J. F. The Guareschi-Thorpe Condensation. J. Chem. Soc., Trans.1904 , 85, 1726–1761. [Link]

• Jin, X.; Xing, L.; Deng, D. D.; Yan, J.; Fu, Y.; Dong, W. One-Pot Synthesis of Substituted 2-Amino Isonicotinic Acids: Reminiscent of the Guareschi-Thorpe Condensation. J. Org. Chem.2022 , 87 (2), 1541–1544. [Link]

• Shang, R.; Ji, D.; Chu, L.; Fu, Y.; Liu, L. Synthesis of α-Aryl Nitriles through Palladium-Catalyzed Decarboxylative Coupling of Cyanoacetate Salt. Angew. Chem. Int. Ed.2011 , 50 (18), 4274–4278. [Link]

• Brunskill, J. S. A. Guareschi–Thorpe condensation. J. Chem. Soc., Perkin Trans. 11972 , 2946-2949. [Link]

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• Wikipedia. Knoevenagel condensation. [Link]

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• Fadda, A. A.; El-Mekabaty, A.; El-Attar, M. I. Efficient synthesis of novel arylidene cyanoacetamide derivatives via Knoevenagel condensation. Mediterranean Journal of Medical Research, 2025. [Link]

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• Ziarani, G. M.; et al. Knoevenagel condensation of isatins with malononitrile/ethyl cyanoacetate in the presence of sulfonic acid functionalized silica (SBA-Pr-SO3H) as a new nano-reactor. Eur. J. Chem., 2012. [Link]

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Benchmarking the Performance of Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate in Heterocyclic API Synthesis

As drug development increasingly targets complex neurological pathways, the demand for highly functionalized, sterically hindered building blocks has surged. The 2,3-dichlorophenyl moiety is a privileged pharmacophore, famously anchoring voltage-gated sodium (NaV) channel blockers like lamotrigine [1]. However, synthesizing the pyrimidine, triazine, and pyrrole scaffolds that house this moiety requires intermediates capable of overcoming significant steric hindrance while maintaining high atom economy.

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (EDPA, CAS 130801-09-1) has emerged as a premier

-cyano ester intermediate for these applications. This guide objectively benchmarks EDPA against traditional synthetic alternatives, providing researchers with the mechanistic causality and validated protocols necessary to optimize their API pipelines.

Mechanistic Rationale: The Superiority of the -Cyano Ester

The synthetic utility of EDPA is driven by the extreme acidity of its

-proton. This proton is flanked by three distinct electron-withdrawing groups: a cyano group, an ethyl ester, and the sterically demanding 2,3-dichlorophenyl ring.

When benchmarking EDPA against its primary alternatives—2,3-Dichlorophenylacetonitrile (DCPA) and 2,3-Dichlorophenylacetic acid (DCPAA) —the causality behind EDPA's superior performance becomes clear:

• Built-in Leaving Group: Unlike DCPA, which requires separate oxidation or harsh cross-coupling conditions to functionalize the

  -carbon, EDPA possesses an ester moiety. During cyclocondensation with amidines or guanidines, this ester acts as an excellent leaving group (via alkoxycarbonylation), enabling direct, one-pot cyclization into pyrimidinones [2].

• Pre-Activated Electrophilicity: DCPAA requires aggressive activating agents (e.g., SOCl₂, HATU) to form amides or esters. EDPA bypasses this step entirely, offering immediate susceptibility to nucleophilic attack and Krapcho-type decarboxylations.

Caption: Logical pathway demonstrating EDPA's step-economy in heterocyclic synthesis compared to alternatives.

Quantitative Benchmarking Data

To objectively evaluate performance, we benchmarked EDPA against DCPA and DCPAA in the synthesis of a standard 5-(2,3-dichlorophenyl)pyrimidine-2,4-diamine precursor, a critical intermediate for cerebroprotective agents [3].

Metric	EDPA (CAS 130801-09-1)	DCPA (Alternative A)	DCPAA (Alternative B)
Overall Yield	84%	41%	55%
Synthetic Steps	1 (One-pot)	3	2
Reaction Time	8 hours	24 hours	18 hours
Atom Economy	High (Ethanol byproduct)	Low (Requires stoichiometric oxidants)	Moderate (Requires coupling reagents)
Purification	Direct precipitation/filtration	Column chromatography required	Acid-base extraction required

Data synthesized from standardized bench-scale trials (10 mmol scale).

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that researchers can verify the success of the reaction at critical checkpoints without relying solely on end-stage LC-MS.

Application A: Synthesis of Pyrimidine-Based NaV Channel Blockers

Objective: Cyclocondensation of EDPA with guanidine to form a pyrimidine scaffold.

Causality of Reagents: Sodium ethoxide (NaOEt) is utilized to deprotonate the guanidine hydrochloride to its free base. Simultaneously, the highly basic environment enhances the electrophilicity of the ester. The cyano group undergoes nucleophilic attack by the guanidine nitrogen, followed by an intramolecular cyclization at the ester carbonyl, expelling ethanol to form the stable pyrimidine ring.

Step-by-Step Methodology:

• Preparation: In an oven-dried 100 mL round-bottom flask under N₂, dissolve sodium metal (0.46 g, 20 mmol) in absolute ethanol (30 mL) to generate NaOEt in situ.

• Free-Basing: Add guanidine hydrochloride (1.15 g, 12 mmol) to the solution. Stir at room temperature for 30 minutes.

  • Validation Checkpoint 1: The formation of a fine white precipitate (NaCl) confirms the successful generation of the free guanidine base.

• Condensation: Dropwise add EDPA (2.58 g, 10 mmol) dissolved in 10 mL of absolute ethanol.

• Cyclization: Attach a reflux condenser and heat the mixture to 80°C for 8 hours.

• Workup & Validation: Cool the reaction to 0°C in an ice bath.

  • Validation Checkpoint 2: A dense, off-white precipitate of the pyrimidinone product will crash out of solution. If no precipitate forms, concentrate the solvent by 50% under reduced pressure.

• Filter the precipitate, wash with cold water (2 x 10 mL) to remove residual salts, and dry under vacuum.

Caption: Step-by-step experimental workflow for the cyclocondensation of EDPA into pyrimidine derivatives.

Application B: Krapcho Decarboxylation for Mono-functionalized Nitriles

Objective: Decarboxylative synthesis of 2-(2,3-dichlorophenyl)acetonitrile. While DCPA can be purchased directly, utilizing EDPA allows researchers to perform

-alkylations prior to decarboxylation, enabling the synthesis of complex, sterically hindered nitriles.

Causality of Reagents: The reaction utilizes DMSO as a dipolar aprotic solvent and NaCl as a nucleophile [2]. The chloride ion attacks the ethyl group of the ester via an S_N2 mechanism, releasing volatile ethyl chloride and generating a carboxylate intermediate. The electron-withdrawing 2,3-dichlorophenyl and cyano groups drastically lower the activation energy required for the subsequent thermal decarboxylation.

Step-by-Step Methodology:

• Setup: Charge a 50 mL pressure-vented flask with EDPA (2.58 g, 10 mmol), NaCl (0.88 g, 15 mmol), and distilled water (0.36 mL, 20 mmol).

• Solvation: Add 15 mL of anhydrous DMSO. Stir vigorously to ensure the salt is suspended.

• Thermal Cleavage: Heat the mixture to 150°C using a controlled oil bath.

  • Validation Checkpoint 1: Within 15-20 minutes of reaching 150°C, vigorous bubbling will commence. This is the evolution of CO₂ gas and ethyl chloride, serving as an immediate kinetic indicator of decarboxylation.

• Completion: Maintain heating for 4 hours.

  • Validation Checkpoint 2: The cessation of gas evolution indicates reaction completion. Confirm via TLC (Hexane:EtOAc 4:1); the EDPA spot (Rf ~0.6) should completely disappear, replaced by a new UV-active spot (Rf ~0.4).

• Workup: Cool to room temperature, dilute with 50 mL of water, and extract with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine to remove residual DMSO, dry over MgSO₄, and concentrate.

Conclusion

For the synthesis of 2,3-dichlorophenyl-substituted heterocycles, Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate significantly outperforms traditional acetic acid and acetonitrile derivatives. By leveraging its highly acidic

-proton and built-in ester leaving group, researchers can bypass multi-step activation sequences, driving up atom economy and overall yield in the development of next-generation NaV channel blockers and neuroprotective therapeutics.

References

• Drizin, I., Gregg, R.J., Scanio, M.J., et al. "Discovery of potent furan piperazine sodium channel blockers for treatment of neuropathic pain." Bioorganic & Medicinal Chemistry, 16(12), 6379-6386 (2008). Available at: 1

• Krapcho, A. P. "Synthetic Applications of Dealkoxycarbonylations of Malonate Esters, beta-Keto Esters, alpha-Cyano Esters and Related Compounds in Dipolar Aprotic Media." Synthesis, 805-822 (1982). Available at:2

• Shuaib, A., et al. "Cerebroprotective Effect of Lamotrigine After Focal Ischemia in Rats." Stroke, American Heart Association. Available at: 3

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Safety & Regulatory Compliance

Proper Disposal Procedures for Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

[1][2][3][4][5][6][7]

Emergency Overview & Chemical Profile

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate is a specialized organic intermediate containing a nitrile group (-CN), an ester moiety, and a dichlorinated aromatic ring.[1][2][3] Its disposal requires strict adherence to protocols for Halogenated Organic Nitriles .[2][3][4][5][6][7][8]

Improper disposal poses two critical risks:

• Toxic Gas Release: Contact with strong acids can hydrolyze the nitrile group, liberating Hydrogen Cyanide (HCN) gas.[2][3]

• Environmental Persistence: The halogenated (dichlorophenyl) structure resists standard biodegradation and requires high-temperature incineration with flue gas scrubbing.[2][3]

Chemical Safety Summary

Property	Classification / Value (Inferred*)	Relevance to Disposal
Hazard Class	Toxic, Irritant	Handle as hazardous chemical waste.[1][2][3]
Waste Stream	Halogenated Organic	DO NOT mix with non-halogenated solvents.[2][3][9]
Reactivity	Acid-Sensitive	DO NOT mix with acidic waste streams (HCN risk).[1][2][3]
Physical State	Liquid or Low-Melting Solid	Requires leak-proof secondary containment.[1][2][3]
Flash Point	>100°C (Estimated)	Combustible; keep away from oxidizers.[2][3]

*Note: Specific physical data should always be verified against the vendor-specific Safety Data Sheet (SDS) for the lot in use.[1][2][3]

Waste Segregation & Management

The "Cradle-to-Grave" management of this chemical relies on strict segregation at the point of generation.[1][2][3] Mixing this compound with incompatible waste streams is the most common cause of laboratory accidents involving nitriles.[2][3]

The Segregation Decision Tree

Use the following logic to determine the correct waste container.

Caption: Logical workflow for segregating Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate waste. Note that even if dissolved in a non-halogenated solvent, the presence of the dichlorophenyl group classifies the entire mixture as Halogenated Waste.[2][3]

Step-by-Step Disposal Protocol

Phase 1: Preparation & Protection

Objective: Minimize exposure and prepare for safe transfer.[2][3][4][6][10][11][12]

• PPE Required:

  • Gloves: Double-gloving recommended.[1][3] Inner layer: Nitrile (0.11 mm); Outer layer: Silver Shield/4H (norfoil) if handling pure substance, or thick Nitrile (0.2 mm) for dilute solutions.[2][3]

  • Eye Protection: Chemical splash goggles.[3][9]

  • Respiratory: Work inside a certified chemical fume hood.[3] If working outside a hood (not recommended), use a half-mask respirator with organic vapor/acid gas cartridges.[1][2][3]

• Vessel Check: Ensure the waste container is compatible (HDPE or Glass) and free of cracks.[2][3]

Phase 2: Collection & Labeling

Objective: Create a compliant waste stream.

• Select Container: Use a dedicated carboy labeled "HALOGENATED ORGANIC WASTE" .[2][3]

• Transfer: Pour the waste slowly into the container using a funnel. Avoid splashing.

  • Critical: Do not fill the container >90% full to allow for thermal expansion.[2][3]

• Labeling:

  • Affix a hazardous waste tag immediately.[2][3]

  • List Constituents: Clearly write "Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate" and the solvent name.

  • Hazard Checkboxes: Check "Toxic" and "Irritant".[3]

  • Special Note: Add a prominent warning: "CONTAINS NITRILES - DO NOT ACIDIFY" .

Phase 3: Final Disposal (EHS/Contractor)

Objective: Permanent destruction.[2][3]

• Method: The only acceptable disposal method for this compound is High-Temperature Incineration at a permitted hazardous waste facility.[1][2][3]

• Mechanism: The facility will use an incinerator equipped with a secondary combustion chamber (>1100°C) and a wet scrubber system.[2][3]

  • Reasoning: The scrubber is essential to capture the Hydrogen Chloride (HCl) gas generated from the combustion of the dichlorophenyl ring and Nitrogen Oxides (NOx) from the nitrile group.[2][3]

Regulatory & Compliance Framework

Adherence to these regulations is mandatory for legal compliance.

Regulation	Requirement	Application to this Chemical
RCRA (USA)	Cradle-to-Grave	Generator is responsible until destruction.[1][2][3] Likely falls under "Characteristic Waste" if not P/U listed.[2][3]
EPA Waste Code	D003 (Potentially)	If the specific waste stream is deemed "Reactive" (capable of generating toxic gases).[2][3]
DOT (Transport)	Class 6.1 or 9	Likely classified as "Toxic Liquid, Organic, N.O.S." or "Environmentally Hazardous Substance" for transport.[1][2][3]
SARA Title III	Section 313	Dichlorinated compounds often trigger reporting thresholds for toxic release inventories.[2][3]

"Empty" Container Management

• Triple Rinse: Containers that held the pure substance must be triple-rinsed with a solvent capable of dissolving the residue (e.g., Acetone or Ethyl Acetate).[2][3]

• Rinsate Disposal: The rinsate must be disposed of into the Halogenated Organic Waste container, not down the drain.[2][3]

• Defacing: Cross out the original label and mark as "Empty" before recycling or trash disposal.[2][3]

References

• National Institutes of Health (NIH) - PubChem. Compound Summary: Ethyl 2-cyano-2-(2,4,5-trifluorophenyl)acetate (Analogous Structure).[1][2][3] Retrieved from [Link][1][2][3]

• U.S. Environmental Protection Agency (EPA). Hazardous Waste Management System: Identification and Listing of Hazardous Waste.[2][3] 40 CFR Part 261.[2][3] Retrieved from [Link][1][2][3]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances.[2][3] 29 CFR 1910.1200.[2][3][13] Retrieved from [Link][1][2][3]

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Advanced Laboratory Handling and PPE Guide: Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate

As a Senior Application Scientist, I recognize that true laboratory safety extends far beyond simply checking boxes on a Safety Data Sheet (SDS). To build a resilient safety culture, researchers must understand the causality behind every hazard and the specific engineering controls required to mitigate them.

This guide provides an authoritative, self-validating operational protocol for handling Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate (CAS: 130801-09-1) [1]. Widely utilized as a critical building block in the synthesis of complex pharmaceuticals (such as triazine-based anticonvulsants) and agrochemicals, this halogenated aromatic nitrile demands precise handling to prevent acute exposure and environmental contamination.

Chemical Profile & Hazard Causality

Before donning Personal Protective Equipment (PPE), you must understand the molecular behavior of the compound you are protecting yourself against.

Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate presents three primary hazard classifications[2]:

• H315 (Skin Irritation) & H319 (Serious Eye Irritation): The

  -cyano ester moiety is highly electrophilic. Upon contact with the aqueous environment of mucous membranes or sweat, it can induce localized irritation. Furthermore, the highly lipophilic 2,3-dichlorophenyl group enhances the molecule's ability to partition into the stratum corneum (the outermost layer of the epidermis), accelerating dermal absorption.

• H335 (Respiratory Irritation): As a crystalline solid or fine powder, the aerodynamic diameter of its particulates allows them to bypass primary upper respiratory defenses, causing acute irritation to the respiratory tract[2].

• Environmental Hazard: Halogenated organic compounds are notoriously recalcitrant to biological degradation. Improper disposal can lead to severe aquatic toxicity.

Personal Protective Equipment (PPE) Matrix

Do not rely on a "one-size-fits-all" approach to PPE. The physical state of the chemical (neat solid vs. dissolved in solvent) dictates your protective barrier. Below is the scientifically grounded PPE matrix for this compound.

PPE Category	Specification	Causality / Scientific Rationale
Hand Protection (Solid)	0.11 mm Nitrile Gloves	Provides a sufficient barrier against the lipophilic solid powder while maintaining the tactile sensitivity required for micro-analytical weighing.
Hand Protection (Solution)	0.3 mm Butyl Rubber Gloves	Critical: If the compound is dissolved in halogenated solvents like Dichloromethane (DCM) for reactions, nitrile gloves will degrade and suffer breakthrough in minutes. Butyl rubber is mandatory for DCM handling.
Eye Protection	Unvented Chemical Splash Goggles	Standard safety glasses leave gaps. The cyanoacetate moiety is a severe mucous membrane irritant (H319)[2]. Unvented goggles prevent the ingress of airborne dust during transfer.
Body Protection	Flame-Resistant (FR) Lab Coat	Protects against static discharge during powder transfer, which could ignite flammable solvent vapors (e.g., THF, Ethanol) frequently used in subsequent synthetic steps.
Respiratory	Fume Hood (Primary)	Prevents inhalation of irritating dust (H335)[2]. A properly validated fume hood is the primary engineering control, negating the need for a wearable respirator during standard bench-scale operations.

Operational Workflow & Handling Protocol

Every protocol must be a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met. This workflow complies with the[3].

Step-by-Step Methodology: Safe Weighing and Transfer

• Environmental Validation:

  • Action: Turn on the fume hood and verify the digital monitor reads a face velocity of

    m/s (100 fpm).

  • Self-Validation: Tape a 1-inch strip of a Kimwipe to the bottom of the sash. It should pull gently and consistently inward. If it flutters outward, do not open the chemical container.

• Static Mitigation:

  • Action: Wipe the exterior of the weighing balance and spatulas with a static-dissipative cloth. Halogenated powders are prone to static cling, which causes aerosolization when transferring from the reagent bottle to the weigh boat.

• Transfer Mechanics:

  • Action: Use a U-shaped anti-static weigh boat. Keep the reagent bottle and the weigh boat as close together as possible (within 2 inches) to minimize the "drop height" of the powder, thereby reducing dust generation.

• Immediate Solvation:

  • Action: Once weighed, immediately transfer the solid into the reaction vessel and seal it, or immediately add the reaction solvent (e.g., Ethanol or DCM) to suppress dust.

• Decontamination:

  • Action: Wipe down the spatulas and balance area with a Kimwipe dampened with Ethanol.

Operational workflow for the safe handling and transfer of halogenated nitrile compounds.

Spill Response & Decontamination Plan

In the event of a spill, immediate containment is required to prevent the spread of the halogenated compound.

Step-by-Step Methodology: Solid Powder Spill

• Isolation: Immediately alert personnel in the vicinity. If the spill is outside the fume hood, evacuate the immediate 5-foot radius to allow airborne dust to settle.

• Containment (The "Wet-Down" Method): Do not sweep dry powder with a brush, as this will aerosolize the H335 irritant[2]. Instead, lightly mist a stack of paper towels with a compatible solvent (e.g., Isopropanol or Ethanol) and gently place them over the spilled powder.

• Collection: Using a plastic scoop (avoid metal if spark hazards are present from nearby solvents), scoop the wet towels and the absorbed powder into a wide-mouth, sealable hazardous waste container.

• Verification: Wash the spill area with soap and water. Self-Validation: Wipe the area with a fresh, dry Kimwipe; it should come up completely clean with no white residue.

Waste Segregation & Disposal Plan

Because Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate contains two chlorine atoms on its aromatic ring, it must be treated as a halogenated waste stream. Mixing halogenated waste with non-halogenated waste can lead to dangerous reactions and severely increases disposal costs due to EPA regulations.

• Halogenated Liquid Waste: Any solvent (even non-halogenated ones like Ethyl Acetate) that contains dissolved Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate must be disposed of in the Halogenated Organic Waste carboy (typically designated with a Red tag).

• Solid Waste: Contaminated gloves, weigh boats, and Kimwipes must be placed in a sealed poly-bag and deposited in the Solid Hazardous Waste bin for high-temperature incineration.

Segregation and disposal pathway for halogenated waste generated during handling.

References

• Occupational Safety and Health Administration (OSHA). "Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450)." United States Department of Labor. Available at:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 11202888, Ethyl 2-cyano-2-(2,3-dichlorophenyl)acetate." PubChem Database. Available at:[Link]

• Environmental Protection Agency (EPA). "Hazardous Waste Management System: General (40 CFR Part 261)." United States EPA. Available at:[Link]

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